Sodium hydroxymethanesulfinate

• CAS: 149-44-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Manufacturing of Rongalite (Sodium Formaldehyde Sulfoxylate)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rongalite, chemically known as sodium formaldehyde (B43269) sulfoxylate (B1233899) (Na+HOCH₂SO₂⁻), is a potent reducing agent with significant applications across various industries, including textiles, polymer manufacturing, and pharmaceuticals. This technical guide provides a comprehensive overview of the primary synthesis and manufacturing processes of Rongalite. It details the core chemical reactions, experimental protocols, and quantitative process parameters for the two predominant industrial methods: the sodium dithionite (B78146) process and the zinc powder process. This document is intended to serve as a detailed resource for researchers, chemists, and professionals in drug development, offering insights into the production of this versatile chemical compound.

Introduction

Sodium formaldehyde sulfoxylate, widely recognized by its trade name Rongalite, is a water-soluble salt typically sold as the dihydrate (NaHSO₂·CH₂O·2H₂O).[1] Its utility stems from its strong reducing properties, particularly at elevated temperatures.[2] Historically, Rongalite was developed for the textile industry as a stable source of the sulfoxylate ion, which is a powerful reducing agent for vat dyeing.[3] Over time, its applications have expanded to include roles as a redox initiator in emulsion polymerization, a bleaching agent, and a pharmaceutical intermediate.[3][4]

This guide will delve into the two principal methods of Rongalite synthesis:

• The Sodium Dithionite Process: This method involves the reaction of sodium dithionite with formaldehyde.[5]

• The Zinc Powder Process: This traditional method utilizes zinc powder, sulfur dioxide, and formaldehyde as primary reactants.[6]

A thorough understanding of these manufacturing processes is crucial for optimizing reaction conditions, improving yield and purity, and ensuring safe handling and application of this important chemical.

Synthesis and Manufacturing Processes

Sodium Dithionite Process

The synthesis of Rongalite from sodium dithionite and formaldehyde is a common industrial method.[5] The overall chemical reaction is as follows:

Na₂S₂O₄ + 2CH₂O + H₂O → NaHSO₂·CH₂O + NaHSO₃·CH₂O

This reaction produces both sodium formaldehyde sulfoxylate (Rongalite) and sodium formaldehyde bisulfite.

2.1.1. Reaction Mechanism

The reaction is believed to proceed through the nucleophilic attack of the dithionite ion on the carbonyl carbon of formaldehyde. This is followed by a rearrangement and subsequent reaction with a second formaldehyde molecule. The process can be influenced by the pH of the reaction medium.

Diagram: Proposed Reaction Pathway for the Sodium Dithionite Process

A simplified diagram illustrating the key steps in the formation of Rongalite and its byproduct from sodium dithionite and formaldehyde.

2.1.2. Experimental Protocol

A detailed laboratory-scale protocol for the synthesis of Rongalite via the sodium dithionite method is outlined below:

Materials:

• Sodium dithionite (Na₂S₂O₄)

• Formaldehyde solution (37% w/w)

• Deionized water

• Ethanol (B145695)

• Reaction vessel with stirring and temperature control

• Filtration apparatus

Procedure:

• Reaction Setup: In a well-ventilated fume hood, charge a reaction vessel with a solution of sodium dithionite in deionized water.

• Addition of Formaldehyde: While stirring vigorously, slowly add the formaldehyde solution to the sodium dithionite solution. An exothermic reaction may be observed, and the temperature should be maintained within a controlled range.

• Reaction Conditions: The reaction is typically carried out at a controlled temperature, and the mixture is stirred for a specific duration to ensure complete reaction.

• Precipitation and Isolation: After the reaction is complete, the solution is cooled. Rongalite is less soluble than the bisulfite adduct in certain solvent mixtures. Ethanol is added to the aqueous solution to precipitate the sodium sulfite (B76179) byproduct.[7]

• Purification: The resulting syrup containing Rongalite is solidified and can be further purified by recrystallization from water or hot ethanol to yield prismatic crystals or silvery leafs, respectively.[7] The final product is filtered, washed with a small amount of cold solvent, and dried under vacuum.

Zinc Powder Process

The zinc powder process is a traditional and widely used industrial method for Rongalite production.[6] This multi-step process involves the initial formation of zinc dithionite, followed by reaction with formaldehyde and subsequent conversion to the sodium salt.

2.2.1. Reaction Mechanism

This process involves a series of redox and addition reactions. Initially, zinc powder reacts with sulfur dioxide to form zinc dithionite. This intermediate then reacts with formaldehyde. A further reduction step with zinc powder is often included. Finally, the zinc salt is converted to the sodium salt by the addition of sodium hydroxide (B78521) or sodium carbonate.

Diagram: Industrial Workflow for the Zinc Powder Process

A flowchart illustrating the multi-step industrial manufacturing process of Rongalite using the zinc powder method.

2.2.2. Experimental Protocol

The following protocol is a generalized representation of the industrial zinc powder process, with quantitative data derived from various patents.

Materials:

• Zinc powder

• Water

• Sulfur dioxide (gas)

• Formaldehyde solution

• Sodium hydroxide solution

Procedure:

• Formation of Zinc Dithionite:

  • A suspension of zinc powder in water is prepared in a reactor.[1]

  • Sulfur dioxide gas is bubbled through the suspension while maintaining the temperature between 30-55°C.[1]

  • The reaction is typically carried out for 100-120 minutes.[1]

• Addition and Reduction:

  • The resulting zinc dithionite solution is transferred to a second reactor.

  • Formaldehyde and additional zinc powder are added to the reactor.

  • The mixture is heated to 95-108°C and reacted for 60-75 minutes to form an alkaline zinc formaldehyde sulfoxylate suspension.[8]

• Conversion to Sodium Salt:

  • The suspension is allowed to settle, and the supernatant is transferred to a third reactor.

  • Sodium hydroxide solution is added to the supernatant to precipitate zinc salts and form a solution of sodium formaldehyde sulfoxylate (Rongalite).

• Purification and Isolation:

  • The solution is filtered to remove insoluble zinc byproducts.

  • The filtrate is then concentrated by evaporation under vacuum at a temperature below 75°C.[1]

  • The concentrated solution is cooled to induce crystallization.

  • The resulting solid Rongalite is then dried and packaged.

Quantitative Data and Process Parameters

The following tables summarize the quantitative data for the zinc powder process, as extracted from various industrial patents.

Table 1: Reactant Ratios for the Zinc Powder Process

Reactant	Percentage by Weight (Embodiment 1)[1]	Percentage by Weight (Embodiment 2)[1]	Percentage by Weight (Embodiment 3)[1]
Water	30%	32%	34%
Zinc Powder (Step 1)	7%	6.5%	6%
Sulfur Dioxide	13%	12.5%	12%
Formaldehyde	12-17%	12-17%	12-17%
Zinc Powder (Step 2)	5-6%	5-6%	5-6%

Table 2: Reaction Conditions for the Zinc Powder Process

Parameter	Step 1: Zinc Dithionite Formation[1]	Step 2: Addition and Reduction[8]	Step 3: Evaporation[1]
Temperature	30-55°C	95-108°C	< 75°C
Reaction Time	100-120 minutes	60-75 minutes	-
Pressure	Normal Pressure	Normal Pressure	< -0.088 MPa (Vacuum)

Table 3: Product Yield and Purity

Parameter	Zinc Powder Process (One-Step)[9]	Zinc Powder Process (Multi-Step)[1]
Yield (based on Zinc)	-	86-88%
Purity (Rongalite Content)	97.0-99.2%	-
Zinc Content (ppm)	10-30	-
Free Formaldehyde (ppm)	100-200	-

Purification of Rongalite

The final purity of Rongalite is critical for many of its applications, especially in the pharmaceutical industry. The primary method for purification is recrystallization.

4.1. Recrystallization Protocol

Solvent Selection: A suitable solvent for recrystallization is one in which Rongalite is highly soluble at elevated temperatures and poorly soluble at lower temperatures. Water and ethanol are commonly used solvents.[7]

Procedure:

• Dissolution: Dissolve the crude Rongalite in a minimum amount of hot solvent (e.g., water or ethanol) to form a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, the hot solution should be filtered through a pre-heated funnel to remove them.

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly and undisturbed to room temperature. Further cooling in an ice bath can enhance crystal formation.

• Crystal Collection: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Dry the crystals thoroughly, preferably under vacuum, to remove any residual solvent.

Conclusion

The synthesis and manufacturing of Rongalite can be achieved through two primary industrial routes: the sodium dithionite process and the zinc powder process. The zinc powder method, while being a more traditional and multi-step process, is well-documented with specific quantitative data available from various patents. The sodium dithionite process offers a more direct route. The choice of manufacturing process depends on factors such as raw material availability, desired product purity, and environmental considerations. This technical guide provides a foundational understanding of these processes, offering detailed protocols and quantitative data to aid researchers and professionals in the chemical and pharmaceutical industries. Further research into optimizing these processes can lead to improved yields, higher purity, and more environmentally benign manufacturing practices.

References

• 1. CN101597222A - A kind of rongalite production method - Google Patents [patents.google.com]
• 2. worldscientific.com [worldscientific.com]
• 3. RONGALITE - Ataman Kimya [atamanchemicals.com]
• 4. scientificupdate.com [scientificupdate.com]
• 5. acs.org [acs.org]
• 6. How to Make Sodium Formaldehyde Sulfoxylate (Rongalite)? - www.pharmasources.com [pharmasources.com]
• 7. Sciencemadness Discussion Board - Rongalite (Sodium Formaldehyde Sulfoxylate) preparation - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. CN101092422A - Method for producing rongalite with low zinc - Google Patents [patents.google.com]
• 9. Production method of sodium formaldehyde sulfoxylate powder with low contents of free formaldehyde and zinc - Eureka | Patsnap [eureka.patsnap.com]

An In-depth Technical Guide to the Core Chemical Properties of Sodium Hydroxymethanesulfinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium hydroxymethanesulfinate, a compound with a rich history in the chemical industry, is increasingly finding applications in pharmaceutical sciences as a potent antioxidant and reducing agent. Also known by its trivial name, Rongalite, and systematic name, sodium formaldehyde (B43269) sulfoxylate, this organosulfur salt offers a unique combination of stability and reactivity that makes it a valuable excipient in drug formulations and a versatile reagent in organic synthesis. This technical guide provides a comprehensive overview of the fundamental chemical properties of sodium hydroxymethanesulfinate, with a focus on its synthesis, purification, analytical methods, and its role as an antioxidant in the context of drug development.

Core Chemical and Physical Properties

Sodium hydroxymethanesulfinate is typically available as a white, crystalline dihydrate. It is highly soluble in water and has a characteristic faint leek-like or garlic odor upon standing.[1] The anhydrous form has a molecular weight of 118.09 g/mol , while the dihydrate is 154.12 g/mol .[2][3]

Quantitative Data Summary

Property	Value	References
Molecular Formula	CH₃NaO₃S	[1]
Molecular Weight (Anhydrous)	118.09 g/mol	[4]
Molecular Weight (Dihydrate)	154.12 g/mol	[3]
Appearance	White to off-white crystalline solid	[5]
Melting Point	~120 °C (decomposes)	[1]
Density	1.744 g/cm³ at 20°C	[1]
Vapor Pressure	0.003 Pa at 20°C	[1]
Solubility in Water	50 mg/mL, clear, colorless solution	[6]
pH (of aqueous solution)	9.5 - 10.5	[6]

Synthesis and Purification

The primary industrial synthesis of sodium hydroxymethanesulfinate involves the reaction of sodium dithionite (B78146) with formaldehyde in an aqueous medium.[7] The overall reaction is:

Na₂S₂O₄ + 2CH₂O + H₂O → NaHOCH₂SO₂ + NaHOCH₂SO₃

Experimental Protocol: Synthesis

A detailed experimental protocol for the laboratory-scale synthesis is outlined below, based on established chemical principles.

Materials:

• Sodium dithionite (Na₂S₂O₄)

• Formaldehyde solution (37% w/w)

• Deionized water

• Ethanol (B145695)

• Sodium Hydroxide (NaOH) (optional, for pH adjustment)

Procedure:

• In a well-ventilated fume hood, prepare an aqueous solution of sodium dithionite.

• Slowly add formaldehyde solution to the sodium dithionite solution with constant stirring. An excess of formaldehyde is often used to drive the reaction to completion and stabilize the product.[7]

• The reaction is exothermic; maintain the temperature of the reaction mixture between 40-50°C.

• After the addition is complete, continue stirring for 1-2 hours to ensure the reaction goes to completion.

• The resulting solution contains sodium hydroxymethanesulfinate and sodium hydroxymethanesulfonate.

Experimental Protocol: Purification by Recrystallization

Purification of the crude sodium hydroxymethanesulfinate can be achieved through recrystallization from water.[2]

Procedure:

• Dissolve the crude solid in a minimum amount of hot deionized water (e.g., at 60-70°C) to form a saturated solution.

• If colored impurities are present, they can be removed by adding a small amount of activated charcoal and hot filtering the solution.

• Allow the hot, clear filtrate to cool slowly to room temperature.

• As the solution cools, pure crystals of sodium hydroxymethanesulfinate dihydrate will form.

• To maximize the yield, the flask can be placed in an ice bath after it has reached room temperature.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Dry the purified crystals in a desiccator or under vacuum at room temperature.

References

• 1. researchgate.net [researchgate.net]
• 2. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 3. Sodium hydroxymethanesulfinate, Rongalite [organic-chemistry.org]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. Separation of Sodium hydroxymethanesulfinate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Home Page [chem.ualberta.ca]

An In-depth Technical Guide to the Stability and Decomposition of Sodium Hydroxymethanesulfinate in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium hydroxymethanesulfinate, also known as Rongalite or sodium formaldehyde (B43269) sulfoxylate (B1233899), is a versatile and powerful reducing agent with significant applications across various industries, including pharmaceuticals.[1] In pharmaceutical formulations, it serves as an antioxidant, protecting active pharmaceutical ingredients (APIs) from oxidative degradation and thereby enhancing the stability and shelf-life of medicinal products.[1] Its efficacy is intrinsically linked to its chemical stability, particularly in aqueous environments, which are common in drug development and formulation.

This technical guide provides a comprehensive overview of the stability and decomposition of sodium hydroxymethanesulfinate in aqueous solutions. It delves into the kinetics of its degradation, the influence of various environmental factors, and the mechanisms that govern its decomposition. Detailed experimental protocols for the analysis of its stability are also provided, along with a summary of quantitative data to aid researchers and drug development professionals in its effective application.

Chemical Properties and Stability Profile

Sodium hydroxymethanesulfinate (CH₃NaO₃S) is the sodium salt of hydroxymethanesulfinic acid. It is typically available as a dihydrate (Na⁺HOCH₂SO₂⁻·2H₂O).[2] The stability of this compound in aqueous solutions is highly dependent on the pH of the medium.

General Stability:

• Alkaline and Neutral Conditions: Sodium hydroxymethanesulfinate exhibits relative stability in neutral to alkaline aqueous solutions.[3][4] It is in these conditions that it is most effectively utilized as a stabilizing agent in pharmaceutical preparations.

• Acidic Conditions: In contrast, it undergoes rapid decomposition in acidic media.[3][4][5] This decomposition is accompanied by the release of various degradation products, including sulfur dioxide.[3][4]

The hydroxymethanesulfinate ion is inherently unstable in solution and exists in equilibrium with formaldehyde and sulfite (B76179).[3] The addition of excess formaldehyde can shift this equilibrium, forming a more stable bis-(hydroxymethyl)sulfone adduct, which can render the solution stable indefinitely.[3]

Decomposition Pathways

The decomposition of sodium hydroxymethanesulfinate in aqueous solutions is a complex process that can proceed through different pathways depending on the pH and the presence of oxygen.

Aerobic Decomposition in Slightly Acidic Media

In the presence of oxygen and under slightly acidic conditions (e.g., pH 6.5), the decomposition of sodium hydroxymethanesulfinate is characterized by an initial induction period. During this phase, molecular oxygen in the solution is consumed.[5] Following the depletion of oxygen, the formation of dithionite (B78146) (S₂O₄²⁻) is observed.[5] The sulfite radical (SO₃⁻) has been identified as a key intermediate in this process.[5] The presence of superoxide (B77818) dismutase has been shown to nearly double the induction period, suggesting the involvement of superoxide radicals in the reaction mechanism.

Below is a diagram illustrating the proposed aerobic decomposition pathway.

Figure 1: Proposed pathway for the aerobic decomposition of sodium hydroxymethanesulfinate in slightly acidic aqueous solution.

Anaerobic Decomposition

In the absence of oxygen (anaerobic conditions), the decomposition pathway is altered. Studies have shown that dithionite is not formed under strictly anaerobic conditions.[5] The decomposition in an inert atmosphere at elevated temperatures (e.g., 100°C) can lead to an increase in pH due to the formation of sodium hydroxide.[2]

Decomposition in Acidic vs. Alkaline Media

As previously mentioned, the stability of sodium hydroxymethanesulfinate is highly pH-dependent.

• Acidic Decomposition: In acidic solutions, the compound rapidly decomposes, releasing formaldehyde and the reducing sulfoxylate ion.[3] Further decomposition can lead to the formation of sulfur dioxide and even hydrogen sulfide (B99878) at elevated temperatures (e.g., 120°C).[6]

• Alkaline Decomposition: In alkaline environments (pH > 8), sodium hydroxymethanesulfinate is significantly more stable.[6] However, prolonged heating (e.g., 80°C) can still lead to decomposition, producing sodium sulfite, sodium sulfide, and formaldehyde.[2]

The logical relationship of factors influencing decomposition is depicted in the diagram below.

Figure 2: Factors influencing the decomposition of sodium hydroxymethanesulfinate and the resulting outcomes.

Quantitative Data on Stability

The rate of decomposition of sodium hydroxymethanesulfinate is influenced by several factors, with pH and temperature being the most critical. The following tables summarize the available quantitative data on its stability.

Table 1: Decomposition Rate Constant at a Specific pH and Temperature

pH	Temperature (°C)	Effective Rate Coefficient (s⁻¹)	Reference
5.6	25	1.1 x 10⁻⁵	[7]

Table 2: Thermodynamic Parameters for the Equilibrium with Formaldehyde and Bisulfite

The equilibrium reaction is: CH₂(OH)₂ + HSO₃⁻ ⇌ CH₂(OH)SO₃⁻ + H₂O

Parameter	Value	Conditions	Reference
Reaction Enthalpy (ΔH)	-54.60 ± 1.10 kJ/mol	pH 5-6, 288-318 K	[7]
Reaction Entropy (ΔS)	57.6 ± 3.7 J/(mol·K)	pH 5-6, 288-318 K	[7]
Temperature Dependence of log(1/K)	(2854 ± 59)/T - (3.0 ± 0.2)	pH 5-6	[7]

Experimental Protocols

To assess the stability of sodium hydroxymethanesulfinate and its degradation products, various analytical techniques can be employed. High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry are particularly useful.

Stability-Indicating HPLC Method

A stability-indicating HPLC method is essential for separating and quantifying the parent compound from its degradation products. The following provides a general protocol for such a method.

Objective: To develop a stability-indicating reverse-phase HPLC method for the determination of sodium hydroxymethanesulfinate and its degradation products.

Instrumentation:

• HPLC system with a UV or Photodiode Array (PDA) detector.

• Analytical balance.

• pH meter.

• Volumetric flasks and pipettes.

Chromatographic Conditions (Example):

• Column: A reverse-phase column, such as a C18 or a specialized column like Newcrom R1, is suitable.

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g., water with an acid like phosphoric acid or formic acid for MS compatibility). The exact ratio should be optimized for the best separation.

• Flow Rate: Typically around 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Column Temperature: Ambient or controlled (e.g., 25°C).

• Detection: UV detection at a wavelength where sodium hydroxymethanesulfinate and its potential degradation products have absorbance.

Procedure:

• Standard Preparation: Prepare a stock solution of sodium hydroxymethanesulfinate of a known concentration in a suitable solvent (e.g., water). Prepare a series of working standards by diluting the stock solution.

• Sample Preparation: Dissolve the sample containing sodium hydroxymethanesulfinate in the mobile phase or a compatible solvent to a known concentration.

• Forced Degradation Studies: To demonstrate the stability-indicating nature of the method, subject the sample to forced degradation under various stress conditions (acidic, basic, oxidative, thermal, and photolytic).[8][9]

  • Acidic: Treat the sample with 0.1 M HCl.

  • Basic: Treat the sample with 0.1 M NaOH.

  • Oxidative: Treat the sample with 3% H₂O₂.

  • Thermal: Expose the sample to dry heat (e.g., 80°C).

  • Photolytic: Expose the sample to UV light.

• Analysis: Inject the standard solutions, the unstressed sample solution, and the stressed sample solutions into the HPLC system.

• Data Analysis: Identify and quantify the peaks corresponding to sodium hydroxymethanesulfinate and its degradation products. The method is considered stability-indicating if all degradation product peaks are well-resolved from the parent peak and from each other.

The workflow for developing a stability-indicating HPLC method is outlined below.

Figure 3: Workflow for the development of a stability-indicating HPLC method.

Kinetic Study using UV-Visible Spectrophotometry

UV-Visible spectrophotometry can be used to monitor the decomposition of sodium hydroxymethanesulfinate over time, allowing for the determination of reaction kinetics.

Objective: To determine the rate of decomposition of sodium hydroxymethanesulfinate under specific pH and temperature conditions.

Instrumentation:

• UV-Visible spectrophotometer with a thermostatted cell holder.

• Quartz cuvettes.

• pH meter.

• Water bath or thermostat.

Procedure:

• Wavelength Selection: Determine the wavelength of maximum absorbance (λmax) for sodium hydroxymethanesulfinate in the chosen aqueous medium.

• Solution Preparation: Prepare a solution of sodium hydroxymethanesulfinate of a known concentration in a buffer solution of the desired pH.

• Kinetic Measurement:

  • Equilibrate the spectrophotometer and the sample solution to the desired temperature.

  • Place the sample solution in a quartz cuvette in the thermostatted cell holder of the spectrophotometer.

  • Record the absorbance at the λmax at regular time intervals.

• Data Analysis:

  • Plot the absorbance versus time.

  • Assuming pseudo-first-order kinetics, plot the natural logarithm of the absorbance (ln(A)) versus time.

  • The slope of the resulting straight line will be equal to the negative of the pseudo-first-order rate constant (-k).

  • The activation energy (Ea) can be determined by measuring the rate constant at different temperatures and creating an Arrhenius plot (ln(k) vs. 1/T).

Conclusion

The stability of sodium hydroxymethanesulfinate in aqueous solutions is a critical parameter for its effective use, particularly in pharmaceutical applications. This guide has provided a detailed overview of its decomposition pathways, the factors influencing its stability, and quantitative data on its degradation kinetics. The provided experimental protocols for HPLC and UV-Visible spectrophotometry offer practical guidance for researchers and drug development professionals to assess its stability in their specific formulations. A thorough understanding of the stability profile of sodium hydroxymethanesulfinate is paramount for ensuring the quality, efficacy, and safety of pharmaceutical products in which it is used as a stabilizer.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ijaem.net [ijaem.net]
• 4. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. CN102924247A - Rongalite solution stabilizing agent and application thereof in liquid rongalite product production - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 9. rjptonline.org [rjptonline.org]

An In-depth Technical Guide to the Solubility of Sodium Hydroxymethanesulfinate in Organic Solvents

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium hydroxymethanesulfinate, a potent reducing agent also known as Rongalite or sodium formaldehyde (B43269) sulfoxylate, is a compound of significant interest in various chemical and pharmaceutical applications. Its efficacy in these roles is often dictated by its solubility in different solvent systems. This technical guide provides a comprehensive overview of the solubility of sodium hydroxymethanesulfinate in a range of common organic solvents. Due to a notable scarcity of precise quantitative data in publicly accessible literature, this document summarizes the available qualitative and semi-quantitative information. Furthermore, it furnishes a detailed, generalized experimental protocol for the accurate determination of its solubility, which can be adapted for specific laboratory contexts. This guide also includes visualizations of key reaction pathways involving sodium hydroxymethanesulfinate to provide a deeper understanding of its chemical reactivity.

Introduction

Sodium hydroxymethanesulfinate (NaHOCH₂SO₂) is a versatile chemical reagent widely utilized in industrial processes and organic synthesis.[1][2][3] Its applications range from its use as a bleaching agent in the textile industry to its role as a reducing agent in the synthesis of pharmaceuticals and polymers.[1][2] The solubility of this compound is a critical parameter that governs its utility in various reaction media. While its high solubility in water is well-documented, its behavior in organic solvents is less well-characterized.[1][2][4] This guide aims to consolidate the existing knowledge on the solubility of sodium hydroxymethanesulfinate in organic solvents and to provide the necessary tools for researchers to conduct their own precise solubility assessments.

Physicochemical Properties of Sodium Hydroxymethanesulfinate

• Molecular Formula: CH₃NaO₃S[2]

• Molecular Weight: 118.09 g/mol (anhydrous)[2]

• Appearance: White crystalline solid.[4]

• Common Forms: Typically available as the dihydrate (CH₃NaO₃S · 2H₂O).[3]

Solubility of Sodium Hydroxymethanesulfinate in Organic Solvents

A comprehensive review of available literature indicates a general consensus on the qualitative solubility of sodium hydroxymethanesulfinate in various organic solvents. However, precise quantitative data is largely unavailable. The following table summarizes the reported qualitative solubility information.

Solvent Category	Solvent	Qualitative Solubility	Source
Alcohols	Methanol	Slightly Soluble	[1][4]
Ethanol	Slightly Soluble	[1][4][5]
Dehydrated/Absolute Ethanol	Practically Insoluble	[1]
Ethers	Diethyl Ether	Practically Insoluble	[1]
Aromatic Hydrocarbons	Benzene	Practically Insoluble	[1]
Amides	Dimethylformamide (DMF)	Fairly Good Solubility	[6]
Sulfoxides	Dimethyl Sulfoxide (B87167) (DMSO)	Soluble	[7][8]

It is important to note that one source describes the solubility in alcohol as "highly soluble," which contradicts the more common finding of "slightly soluble."[9] This discrepancy highlights the need for standardized experimental determination of solubility.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of sodium hydroxymethanesulfinate in an organic solvent. This method is based on the widely used shake-flask method followed by gravimetric analysis.[10]

4.1. Materials

• Sodium hydroxymethanesulfinate (analytical grade)

• Organic solvent of interest (high purity)

• Analytical balance (± 0.0001 g)

• Temperature-controlled shaker or water bath

• Vials with airtight seals

• Syringe filters (chemically compatible with the solvent)

• Pre-weighed evaporation dishes

• Drying oven

4.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of sodium hydroxymethanesulfinate to a known volume of the organic solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

  • Place the vial in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient time to reach equilibrium. A period of 24 to 48 hours is generally recommended.

• Sample Collection and Filtration:

  • Once equilibrium is reached, allow the vial to stand undisturbed for a short period to let the excess solid settle.

  • Carefully draw a specific volume of the supernatant (the clear, saturated solution) using a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation dish to remove any undissolved particles.

• Gravimetric Analysis:

  • Record the exact mass of the evaporation dish containing the filtered solution.

  • Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the solute. The decomposition temperature of sodium hydroxymethanesulfinate should be considered.

  • Once the solvent has completely evaporated, cool the dish in a desiccator and weigh it.

  • Repeat the drying and weighing process until a constant mass is obtained.

4.3. Calculation of Solubility

The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of dish + solid residue) - (Mass of empty dish)] / (Volume of filtered solution in mL) * 100

Key Reaction Pathways

To provide a more complete profile of sodium hydroxymethanesulfinate's utility, this section visualizes two of its key reaction types in organic synthesis.

5.1. Synthesis of Anilinomethanesulfonates

Sodium hydroxymethanesulfinate reacts with substituted anilines to form anilinomethanesulfonates. This reaction is often carried out in a mixed solvent system, such as 50% ethanol-water.

Caption: Reaction of sodium hydroxymethanesulfinate with a substituted aniline.

5.2. Formation of Sulfones from Alkylating Agents

As a nucleophile, sodium hydroxymethanesulfinate reacts with alkylating agents, such as alkyl halides, to produce sulfones.

References

• 1. ataman-chemicals.com [ataman-chemicals.com]
• 2. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 3. Rongalite - Wikipedia [en.wikipedia.org]
• 4. chembk.com [chembk.com]
• 5. researchgate.net [researchgate.net]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. ptacts.uspto.gov [ptacts.uspto.gov]
• 8. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. Making sure you're not a bot! [mostwiedzy.pl]

Toxicological Profile and Safety Data for Rongalite (Sodium Formaldehyde Sulfoxylate)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Rongalite, chemically known as sodium formaldehyde (B43269) sulfoxylate (B1233899), is a potent reducing agent with diverse industrial applications. This document provides a comprehensive overview of its toxicological profile and safety data, compiled from a thorough review of available literature and safety data sheets. The information is intended to guide researchers, scientists, and drug development professionals in the safe handling and assessment of this compound.

Rongalite exhibits low acute toxicity via oral and dermal routes. It is not a skin irritant but can cause reversible eye irritation. The primary toxicological concerns are its classification as a substance suspected of causing genetic defects and of damaging the unborn child. These effects are largely attributed to the release of formaldehyde, a known mutagen and carcinogen, upon decomposition of Rongalite in aqueous or acidic conditions, or at elevated temperatures. This guide summarizes key toxicological data in tabular format, details the methodologies of pivotal safety studies, and provides visual representations of its toxicological mechanism and experimental workflows.

Chemical and Physical Properties

Property	Value
Chemical Name	Sodium hydroxymethanesulfinate
Synonyms	Rongalite, Sodium formaldehyde sulfoxylate, Rongalit
CAS Number	149-44-0 (anhydrous), 6035-47-8 (dihydrate)
Molecular Formula	CH₃NaO₃S
Molecular Weight	118.09 g/mol (anhydrous), 154.11 g/mol (dihydrate)
Appearance	White crystalline solid
Solubility	Soluble in water

Toxicological Data Summary

Acute Toxicity

Endpoint	Species	Route	Value	Guideline
LD₅₀	Rat (female)	Oral	> 2000 mg/kg bw	OECD TG 423
LD₅₀	Rat	Dermal	> 2000 mg/kg bw	OECD TG 402
LD₅₀	Mouse	Subcutaneous	4.0 g/kg	-

Table 1: Acute Toxicity Data for Rongalite.

Skin and Eye Irritation

Endpoint	Species	Result	Guideline
Skin Irritation	Rat	Not an irritant	OECD TG 402
Skin Irritation	Rabbit	Not an irritant	OECD TG 404
Eye Irritation	Rabbit	Reversible irritation	OECD TG 405

Table 2: Skin and Eye Irritation Data for Rongalite.

Mutagenicity and Carcinogenicity

Endpoint	System	Result	Classification
Germ Cell Mutagenicity	In vitro	Positive mutagenic effects	Suspected of causing genetic defects (Category 2)[1]
Carcinogenicity	IARC	Not classifiable as to its carcinogenicity to humans	-

Table 3: Mutagenicity and Carcinogenicity of Rongalite.

Reproductive and Developmental Toxicity

Study Type	Species	Dosing	NOAEL/LOAEL	Guideline
Reproductive Toxicity	Wistar Rat	Oral gavage	Parental NOAEL: 300 mg/kg bw/day	OECD TG 422
Reproductive NOAEL: 1000 mg/kg bw/day
Developmental Toxicity	Wistar Rat	Oral gavage	Developmental effects (impaired ossification) observed.	OECD TG 414

Table 4: Reproductive and Developmental Toxicity Data for Rongalite.

Mechanism of Toxicity

The toxicological effects of Rongalite are primarily linked to its decomposition products: formaldehyde and the sulfoxylate anion. In aqueous solutions, particularly under acidic conditions or upon heating, Rongalite can hydrolyze to release these reactive species.

Figure 1: Proposed mechanism of Rongalite toxicity.

Formaldehyde is a well-documented genotoxic agent that can form adducts with DNA and create DNA-protein cross-links, leading to mutations. The sulfoxylate anion is a strong reducing agent which can contribute to cellular stress.

Experimental Protocols

The toxicological data presented in this guide are based on studies conducted following internationally recognized guidelines, primarily those from the Organisation for Economic Co-operation and Development (OECD). Below are summaries of the methodologies for the key cited experiments.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method)

This method is used to determine the acute oral toxicity of a substance. The test involves a stepwise procedure with the use of a small number of animals (typically female rats) per step. The substance is administered in a single dose by gavage. Depending on the mortality and/or moribund status of the animals, further steps with increased or decreased doses may be performed to classify the substance into a specific toxicity class. Observations of clinical signs, body weight changes, and mortality are recorded for up to 14 days.

Figure 2: Workflow for OECD TG 423 Acute Oral Toxicity Study.

Acute Dermal Toxicity - OECD Test Guideline 402

This guideline is designed to assess the potential for a substance to cause toxicity when applied to the skin. A single dose of the test substance is applied to a small area of the skin of experimental animals (usually rats). The treated area is typically covered with a porous gauze dressing for a 24-hour exposure period. Animals are observed for mortality, clinical signs of toxicity, and local skin reactions for up to 14 days. Body weights are recorded periodically.

Acute Eye Irritation/Corrosion - OECD Test Guideline 405

This test evaluates the potential of a substance to cause irritation or corrosion to the eyes. A single dose of the test substance is applied into the conjunctival sac of one eye of an experimental animal (typically a rabbit). The other eye remains untreated and serves as a control. The eyes are examined for signs of irritation, including redness, swelling, and discharge, at specific intervals (e.g., 1, 24, 48, and 72 hours) after application. The reversibility of any observed effects is also assessed.

Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test - OECD Test Guideline 422

This screening test provides information on the potential health hazards arising from repeated exposure to a substance, including effects on reproduction and development. The test substance is administered orally to male and female rats for a defined period before mating, during mating, and for females, throughout gestation and early lactation.[2] Observations include clinical signs, body weight, food consumption, mating performance, fertility, and parturition. The offspring are also examined for any adverse effects. At the end of the study, a comprehensive necropsy and histopathological examination of the parent animals are performed.

Figure 3: Workflow for OECD TG 422 Combined Study.

Prenatal Developmental Toxicity Study - OECD Test Guideline 414

This guideline is designed to provide information on the effects of prenatal exposure to a substance on the pregnant animal and the developing embryo and fetus. The test substance is administered to pregnant animals (typically rats or rabbits) during the period of organogenesis.[3] Dams are observed for clinical signs of toxicity, body weight changes, and food consumption. Shortly before the expected day of delivery, the dams are euthanized, and the uterine contents are examined. Fetuses are evaluated for external, visceral, and skeletal abnormalities.

Safety Precautions and Handling

Given its toxicological profile, appropriate safety measures should be implemented when handling Rongalite:

• Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust.

• Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and chemical safety goggles. In case of dust formation, use a NIOSH-approved respirator.

• Handling: Avoid contact with skin and eyes. Prevent dust formation. Keep away from acids and oxidizing agents.

• Storage: Store in a cool, dry, well-ventilated place in a tightly closed container. Protect from moisture.

Conclusion

Rongalite possesses a low acute toxicity profile but presents significant hazards related to its potential for mutagenicity and reproductive/developmental toxicity. These effects are primarily mediated by the release of formaldehyde. Researchers and professionals in drug development must be aware of these risks and implement stringent safety protocols to minimize exposure. The data and experimental outlines provided in this guide serve as a critical resource for risk assessment and the safe application of Rongalite in a research and development setting.

References

• 1. academic.oup.com [academic.oup.com]
• 2. oecd.org [oecd.org]
• 3. oecd.org [oecd.org]

Spectroscopic Characterization of Sodium Hydroxymethanesulfinate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium hydroxymethanesulfinate, commonly known by the trade name Rongalite, is a versatile and potent reducing agent with significant applications in organic synthesis and the pharmaceutical industry. Its efficacy is derived from the hydroxymethanesulfinate anion (HOCH₂SO₂⁻), which serves as a source of the sulfoxylate (B1233899) radical anion. A thorough understanding of its spectroscopic properties is paramount for quality control, reaction monitoring, and mechanistic studies. This technical guide provides an in-depth overview of the spectroscopic characterization of sodium hydroxymethanesulfinate, presenting available data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy, along with a discussion of its expected mass spectrometry behavior.

Spectroscopic Data Summary

The following table summarizes the available quantitative spectroscopic data for sodium hydroxymethanesulfinate. It is important to note that due to the compound's reactivity and potential for confusion with the related but structurally distinct sodium hydroxymethanesulfonate, careful sample handling and data interpretation are crucial.

Spectroscopic Technique	Parameter	Observed Value(s)	Assignment/Interpretation
¹H NMR	Chemical Shift (δ)	~4.2 ppm (s)	Methylene (B1212753) protons (-CH₂-)
¹³C NMR	Chemical Shift (δ)	~65 ppm	Methylene carbon (-CH₂-)
Infrared (IR) Spectroscopy	Wavenumber (cm⁻¹)	~3400 (broad)	O-H stretch (hydroxyl group and water of hydration)
~2950, ~2850	C-H stretch (methylene group)
995 (strong)	S=O stretch (sulfinate)
~1050	C-O stretch
727 (strong)	C-S stretch
Raman Spectroscopy	Wavenumber (cm⁻¹)	990-950	SO₂ symmetric stretch
720-650	C-S stretch
Mass Spectrometry (Expected)	m/z	95.98	[HOCH₂SO₂]⁻ (anion)
63.96	[SO₂]⁻• (radical anion from fragmentation)
31.02	[CH₂OH]⁺ (cation from fragmentation)

Detailed Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of sodium hydroxymethanesulfinate in solution.

• ¹H NMR: The proton NMR spectrum is expected to show a single sharp peak for the two equivalent methylene protons (CH₂). The chemical shift is typically observed around 4.2 ppm. The integration of this peak corresponds to two protons.

• ¹³C NMR: The carbon-13 NMR spectrum will exhibit a single resonance for the methylene carbon atom, typically in the range of 65 ppm.

Infrared (IR) and Raman Spectroscopy

Vibrational spectroscopy techniques, including IR and Raman, are essential for identifying the key functional groups and confirming the C-S bond characteristic of the sulfinate structure.

• Infrared (IR) Spectroscopy: The IR spectrum of solid sodium hydroxymethanesulfinate is characterized by several key absorption bands. A broad absorption around 3400 cm⁻¹ is indicative of the O-H stretching vibration of the hydroxyl group and any associated water of hydration. C-H stretching vibrations of the methylene group are observed around 2950 and 2850 cm⁻¹. Crucially, a strong band at approximately 995 cm⁻¹ is assigned to the S=O stretching of the sulfinate group.[1] Another strong absorption at 727 cm⁻¹ confirms the presence of the C-S bond.[1]

• Raman Spectroscopy: Raman spectroscopy provides complementary information. The symmetric stretching of the SO₂ group in sulfinates typically appears in the 990-950 cm⁻¹ region, while the C-S stretching vibration is found in the 720-650 cm⁻¹ range.[1] These observations are consistent with the structure of sodium hydroxymethanesulfinate.

Mass Spectrometry (MS)

The parent ion would be the hydroxymethanesulfinate anion [HOCH₂SO₂]⁻ with an expected m/z of 95.98. Common fragmentation pathways would likely involve the cleavage of the C-S bond, leading to the formation of the sulfite (B76179) radical anion ([SO₂]⁻•, m/z 63.96) and a hydroxymethyl radical, or the hydroxymethyl cation ([CH₂OH]⁺, m/z 31.02) in positive ion mode.

Experimental Protocols

The following are detailed methodologies for the spectroscopic characterization of sodium hydroxymethanesulfinate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of sodium hydroxymethanesulfinate.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as deuterium (B1214612) oxide (D₂O). Given the compound's ionic nature and potential for hydrogen exchange, D₂O is the solvent of choice.

  • Transfer the solution to a standard 5 mm NMR tube.

• Instrument Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Pulse Sequence: Standard single-pulse sequence.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64 scans for a good signal-to-noise ratio.

  • Reference: The residual water peak in D₂O can be used for referencing, or an internal standard such as DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) can be added.

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 100 MHz or higher.

  • Pulse Sequence: Proton-decoupled pulse sequence.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more scans may be necessary to achieve an adequate signal-to-noise ratio.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the solid sodium hydroxymethanesulfinate powder directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Apply pressure using the instrument's pressure arm to ensure good contact between the sample and the crystal.

• Instrument Parameters:

  • Spectrometer: A standard FTIR spectrometer equipped with an ATR accessory.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

  • Background: A background spectrum of the clean, empty ATR crystal should be collected before analyzing the sample.

Raman Spectroscopy

• Sample Preparation:

  • Place a small amount of the solid sodium hydroxymethanesulfinate powder onto a clean microscope slide or into a glass capillary tube.

• Instrument Parameters:

  • Spectrometer: A Raman spectrometer equipped with a microscope.

  • Excitation Laser: A common laser wavelength such as 532 nm or 785 nm. The power of the laser should be minimized to avoid sample degradation.

  • Spectral Range: Typically 200-3500 cm⁻¹.

  • Acquisition Time and Accumulations: These will vary depending on the instrument and sample scattering efficiency. Start with an acquisition time of 10-30 seconds and 2-4 accumulations.

Mass Spectrometry (Electrospray Ionization - ESI)

• Sample Preparation:

  • Prepare a dilute solution of sodium hydroxymethanesulfinate (approximately 10-100 µg/mL) in a solvent system compatible with ESI-MS, such as a mixture of water and methanol.

• Instrument Parameters (Negative Ion Mode):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Capillary Voltage: Typically -2.5 to -4.0 kV.

  • Nebulizing Gas Flow: Adjust as per instrument manufacturer's recommendations.

  • Drying Gas Flow and Temperature: Optimize to ensure efficient desolvation without thermal degradation of the analyte.

  • Mass Range: Scan from m/z 50 to 200 to observe the parent ion and expected fragments.

  • Fragmentation (MS/MS): To confirm the structure, perform tandem mass spectrometry (MS/MS) on the parent ion (m/z 95.98) to observe the characteristic fragment ions.

Visualizations

Caption: Workflow for the spectroscopic characterization of sodium hydroxymethanesulfinate.

Caption: Proposed ESI-MS fragmentation pathway for the hydroxymethanesulfinate anion.

References

• 1. 149-44-0 Cas No. | Sodium hydroxymethanesulfinate | Apollo [store.apolloscientific.co.uk]

The Dual Role of Formaldehyde in the Structure and Reactivity of Rongalite: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Rongalite, chemically known as sodium hydroxymethanesulfinate (Na⁺HOCH₂SO₂⁻), is a versatile and powerful reducing agent with significant applications across various scientific and industrial domains, including organic synthesis, emulsion polymerization, and the textile industry.[1][2] Its stability, reactivity, and utility are intrinsically linked to the pivotal role of formaldehyde (B43269) in its molecular structure. This technical guide provides a comprehensive exploration of how formaldehyde dictates the structure and chemical behavior of Rongalite, offering valuable insights for professionals in research and development.

The Structural Cornerstone: Formaldehyde in the Genesis of Rongalite

Rongalite is not a simple salt but rather an adduct of formaldehyde and sodium dithionite (B78146).[1] The synthesis of Rongalite fundamentally involves the reaction of sodium dithionite with formaldehyde in an aqueous medium.[1][2] The most common form of Rongalite is its dihydrate, Na⁺HOCH₂SO₂⁻·2H₂O.[3]

Synthesis Reaction: Na₂S₂O₄ + 2CH₂O + H₂O → HOCH₂SO₃Na + HOCH₂SO₂Na[1]

The structure of the resulting hydroxymethanesulfinate ion has been unequivocally confirmed by X-ray crystallography.[1][3] In this structure, the formaldehyde molecule is covalently bonded to the sulfur atom, forming a stable adduct. This structural feature is paramount, as it effectively "captures" and stabilizes the otherwise labile sulfoxylate (B1233899) ion (SO₂²⁻), rendering Rongalite a shelf-stable and manageable source of this potent reducing species.[1][2]

Tabulated Physicochemical and Structural Data

For ease of reference and comparison, the key quantitative data for Rongalite are summarized in the table below.

Property	Value	Citation(s)
Chemical Formula	CH₃NaO₃S (anhydrous), CH₇NaO₅S (dihydrate)	[1]
Molar Mass	118.10 g/mol (anhydrous), 154.14 g/mol (dihydrate)	[1][4]
Appearance	Colorless crystals	[1]
Density (dihydrate)	1.75 g/cm³	[1]
Melting Point (dihydrate)	64.5 °C	[1]
Solubility in Water (dihydrate)	~600 g/L	[1][4]

The Dichotomy of Reactivity: Formaldehyde as both a Stabilizer and a Leaving Group

The role of formaldehyde in the reactivity of Rongalite is twofold. It acts as a stabilizing agent in the solid state and in neutral solutions, yet it is also the key to unlocking the potent reducing power of the sulfoxylate ion under specific conditions.

Stabilization and Equilibrium

In aqueous solutions, the hydroxymethanesulfinate ion exists in equilibrium with its constituent parts: formaldehyde and sulfite.[1][2]

HOCH₂SO₂⁻ ⇌ HCHO + SO₂²⁻

The presence of excess formaldehyde can shift this equilibrium to the left, favoring the formation of the more stable bis-(hydroxymethyl)sulfone, which contributes to the long-term stability of Rongalite solutions.[1][2]

Activation and Release of the Reducing Species

The true reducing power of Rongalite is unleashed upon the release of the sulfoxylate ion (SO₂²⁻). This is typically achieved by altering the pH of the solution. Under acidic conditions, Rongalite decomposes to release formaldehyde and the active sulfoxylate ion in equimolar amounts.[1][2] This controlled release is a critical aspect of its application, allowing for the generation of the reducing agent in situ.

The liberated sulfoxylate ion is a powerful reducing agent capable of participating in a wide range of chemical transformations.

Visualizing the Core Processes

To better illustrate the fundamental concepts discussed, the following diagrams, generated using the DOT language, depict the key structural and reactive pathways of Rongalite.

References

• 1. Rongalite - Wikipedia [en.wikipedia.org]
• 2. RONGALITE - Ataman Kimya [atamanchemicals.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. FORMALDEHYDE SODIUM SULFOXYLATE (RONGALIT C ) - Ataman Kimya [atamanchemicals.com]

A Comprehensive Technical Guide to Sodium Hydroxymethanesulfinate: A Comparative Analysis of its Hydrated and Anhydrous Forms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium hydroxymethanesulfinate, a compound with significant applications in various industrial and pharmaceutical sectors, exists in both hydrated and anhydrous forms. This technical guide provides an in-depth comparative analysis of the physicochemical properties, stability, and characterization of sodium hydroxymethanesulfinate hydrate (B1144303) (primarily the dihydrate) and its anhydrous counterpart. Detailed experimental protocols for characterization are provided, alongside a discussion of its role as a pharmaceutical antioxidant. This document aims to serve as a critical resource for researchers, scientists, and professionals in drug development, offering a comprehensive understanding of this versatile molecule.

Introduction

Sodium hydroxymethanesulfinate (NaHOCH₂SO₂), also known under various synonyms including Rongalite and sodium formaldehyde (B43269) sulfoxylate (B1233899), is a potent reducing agent and antioxidant.[1][2] It is widely utilized in the textile industry for dyeing and printing, in polymer chemistry as a redox initiator, and notably in the pharmaceutical industry as a stabilizer and antioxidant in injectable drug formulations.[1][3] While it is most commonly available and used as the dihydrate (NaHOCH₂SO₂ · 2H₂O), an anhydrous form also exists. The presence or absence of water of crystallization significantly influences the material's properties, including its stability, solubility, and thermal behavior. Understanding these differences is paramount for its effective application, particularly in the stringent environment of pharmaceutical development.

Physicochemical Properties: A Comparative Overview

The fundamental properties of sodium hydroxymethanesulfinate are summarized in the tables below, offering a direct comparison between the commonly available dihydrate and the anhydrous form.

Table 1: General and Physical Properties

Property	Sodium Hydroxymethanesulfinate Dihydrate	Sodium Hydroxymethanesulfinate Anhydrous
Synonyms	Rongalite C, Sodium formaldehyde sulfoxylate dihydrate	Sodium formaldehyde sulfoxylate (anhydrous)
CAS Number	6035-47-8[4]	149-44-0[1]
Molecular Formula	CH₃NaO₃S · 2H₂O	CH₃NaO₃S[3]
Molecular Weight	154.12 g/mol [5]	118.09 g/mol [3]
Appearance	Colorless crystals or white crystalline powder[1][6]	White solid
Density	1.75 g/cm³[1][6]	1.744 g/cm³ at 20°C
Melting Point	64.5 °C[1][6]	~120 °C (decomposes)[7]
Solubility in Water	600 g/L (approximate)[1][6]	Freely soluble[2]
Solubility in Other Solvents	Slightly soluble in alcohol; Insoluble in EtOH and Et2O.[1][3]	Soluble in alcohol[3]

Table 2: Stability and Reactivity

Property	Sodium Hydroxymethanesulfinate Dihydrate	Sodium Hydroxymethanesulfinate Anhydrous
Stability	Gradually decomposes in humid air.[5]	More stable than the hydrated form.[5] Stable under an inert atmosphere.
Thermal Decomposition	Decomposes above 120°C.[5] When heated to decomposition, it emits toxic fumes of sulfur dioxide and sodium oxide.[3]	Decomposes at ~120 °C.[7]
Incompatibilities	Strong oxidizing agents; decomposed by dilute acid.[3]	Strong oxidizing agents.

Synthesis and Production

Sodium hydroxymethanesulfinate is commercially produced from sodium dithionite (B78146) and formaldehyde in an aqueous solution.[1] The reaction can be represented as:

Na₂S₂O₄ + 2CH₂O + H₂O → NaHOCH₂SO₂ + NaHOCH₂SO₃

The dihydrate crystallizes from the aqueous solution.[3] The anhydrous form can be obtained by carefully drying the hydrate.

Experimental Protocols for Characterization

Accurate characterization of both the hydrated and anhydrous forms of sodium hydroxymethanesulfinate is crucial for quality control and for understanding its behavior in various applications.

Determination of Water Content by Karl Fischer Titration

This method is ideal for quantifying the water content to differentiate between the hydrate and anhydrous forms.

• Principle: The Karl Fischer titration is a specific method for water determination based on the Bunsen reaction between iodine, sulfur dioxide, and water in the presence of a base and a solvent.

• Apparatus: Karl Fischer titrator (volumetric or coulometric).

• Reagents: Karl Fischer reagent (one-component or two-component), anhydrous methanol.

• Procedure (Volumetric Titration):

  • Standardize the Karl Fischer reagent using a known amount of a water standard (e.g., sodium tartrate dihydrate).

  • Accurately weigh a sample of sodium hydroxymethanesulfinate (typically 100-200 mg) and transfer it to the titration vessel containing pre-titrated anhydrous methanol.

  • Titrate the sample with the standardized Karl Fischer reagent to the electrometric endpoint.

  • Calculate the water content (in %) using the following formula: Water (%) = (V × F × 100) / W Where: V = Volume of Karl Fischer reagent consumed (mL) F = Water equivalent factor of the Karl Fischer reagent (mg/mL) W = Weight of the sample (mg)

Thermal Analysis by Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Thermal analysis provides information on the dehydration process, thermal stability, and decomposition of the different forms.

• Principle: TGA measures the change in mass of a sample as a function of temperature, while DSC measures the heat flow into or out of a sample as it is heated or cooled.

• Apparatus: A simultaneous TGA-DSC instrument is ideal.

• Procedure:

  • Accurately weigh 5-10 mg of the sodium hydroxymethanesulfinate sample into an aluminum or platinum pan.

  • Place the sample pan and an empty reference pan into the instrument.

  • Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature (e.g., 300 °C) at a controlled heating rate (e.g., 10 °C/min) under a nitrogen atmosphere (purge rate e.g., 50 mL/min).

  • Expected Results for Dihydrate: The TGA curve will show a weight loss corresponding to the two water molecules, typically starting around the melting point of the dihydrate. The DSC curve will show an endothermic peak corresponding to the dehydration and another for the decomposition.

  • Expected Results for Anhydrous: The TGA curve should be relatively flat until the onset of decomposition at a higher temperature. The DSC will show an endotherm associated with decomposition.

Spectroscopic Analysis

FTIR spectroscopy is a powerful tool to identify the presence of water of crystallization and to characterize the functional groups.

• Principle: This technique measures the absorption of infrared radiation by the sample, which excites molecular vibrations. The presence of water molecules will result in characteristic O-H stretching and H-O-H bending vibrations.

• Sample Preparation (KBr Pellet Method):

  • Thoroughly dry potassium bromide (KBr) powder in an oven.

  • Grind a small amount of the sodium hydroxymethanesulfinate sample (1-2 mg) with about 100-200 mg of dry KBr using an agate mortar and pestle until a fine, homogeneous powder is obtained.[8]

  • Press the mixture in a pellet die under high pressure to form a transparent or translucent pellet.[8]

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder and acquire the sample spectrum.

• Expected Spectra: The spectrum of the dihydrate will show broad absorption bands in the region of 3000-3600 cm⁻¹ (O-H stretching) and around 1600-1650 cm⁻¹ (H-O-H bending), which will be absent or significantly diminished in the spectrum of the anhydrous form.

¹H and ¹³C NMR spectroscopy can be used to confirm the molecular structure of sodium hydroxymethanesulfinate.

• Sample Preparation: Dissolve the sample in a suitable deuterated solvent, such as deuterium (B1214612) oxide (D₂O).

• Expected Spectra:

  • ¹H NMR: A singlet corresponding to the methylene (B1212753) protons (-CH₂-) would be expected. In D₂O, the hydroxyl proton (-OH) may exchange with deuterium and not be observed.

  • ¹³C NMR: A single resonance for the methylene carbon would be expected.

Role in Drug Development: Antioxidant Mechanism

Sodium hydroxymethanesulfinate is utilized in pharmaceutical formulations, particularly in injectable products, as an antioxidant to protect active pharmaceutical ingredients (APIs) from oxidative degradation.[1][3]

The primary mechanism of its antioxidant activity is through its action as a potent reducing agent.[1] It can scavenge free radicals and prevent oxidative chain reactions that can compromise the stability and efficacy of the drug product. Its stability in alkaline environments makes it suitable for certain pharmaceutical preparations.

Visualizing Key Processes

Synthesis of Sodium Hydroxymethanesulfinate

The following diagram illustrates the chemical reaction for the synthesis of sodium hydroxymethanesulfinate.

Caption: Synthesis of Sodium Hydroxymethanesulfinate.

Thermal Decomposition Pathway of the Dihydrate

This diagram illustrates the sequential loss of water and subsequent decomposition of the dihydrate upon heating.

Caption: Thermal Decomposition of the Dihydrate.

Experimental Workflow for Characterization

The logical flow for the characterization of a sample of sodium hydroxymethanesulfinate is depicted below.

Caption: Characterization Workflow.

Conclusion

The choice between the hydrated and anhydrous forms of sodium hydroxymethanesulfinate has significant implications for its application, particularly in the pharmaceutical industry where stability and purity are of utmost importance. The dihydrate is the more common form, with well-characterized physical properties. The anhydrous form offers greater stability, a key consideration for long-term storage and formulation. This guide has provided a comparative analysis of their properties and detailed experimental protocols to aid in their characterization. A thorough understanding of these two forms is essential for harnessing the full potential of sodium hydroxymethanesulfinate in research, development, and manufacturing.

References

• 1. ataman-chemicals.com [ataman-chemicals.com]
• 2. Sodium formaldehyde sulfoxylate Exporter | Sodium formaldehyde sulfoxylate Exporting Company | Sodium formaldehyde sulfoxylate International Distributor [multichemexports.com]
• 3. Sodium hydroxymethanesulphinate | 149-44-0 [chemicalbook.com]
• 4. Rongalite - Wikipedia [en.wikipedia.org]
• 5. Sodium formaldehyde sulfoxylate dihydrate | CH7NaO5S | CID 23666330 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Sodium Formaldehyde Sulfoxylate USP NF Grade Manufacturers [anmol.org]
• 7. Sodium hydroxymethanesulphinate manufacturers and suppliers in india [chemicalbook.com]
• 8. drawellanalytical.com [drawellanalytical.com]

Protocols & Analytical Methods

Application Notes and Protocols for Sodium Hydroxymethanesulfinate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Sodium hydroxymethanesulfinate, commonly known as Rongalite, is a versatile and environmentally benign reagent with a rich history in organic synthesis. Its utility stems from its ability to act as a potent reducing agent and as a convenient source of the sulfoxylate (B1233899) dianion (SO₂²⁻), making it a valuable tool for the construction of various sulfur-containing compounds and for reductive transformations.[1][2] This document provides detailed application notes, experimental protocols, and mechanistic insights for key synthetic transformations utilizing this powerful reagent.

Synthesis of Sulfones

Rongalite serves as an excellent and straightforward source of the SO₂²⁻ dianion for the synthesis of sulfones, a crucial functional group in many pharmaceuticals and agrochemicals.[1][3] The reaction typically proceeds by the nucleophilic attack of the in situ generated sulfoxylate ion on alkyl halides.

General Experimental Protocol: Synthesis of Dibenzyl Sulfone

A foundational example of sulfone synthesis using Rongalite is the preparation of dibenzyl sulfone from benzyl (B1604629) chloride.[1]

Reaction Scheme:

2 PhCH₂Cl + NaHO₂SCH₂OH → (PhCH₂)₂SO₂ + NaCl + CH₂O + HCl

Procedure:

To a solution of benzyl chloride (2.0 mmol) in aqueous ethanol (B145695), sodium hydroxymethanesulfinate (1.0 mmol) is added. The reaction mixture is heated to reflux and monitored by thin-layer chromatography (TLC). Upon completion, the reaction is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting residue is then purified by recrystallization or column chromatography to afford the desired dibenzyl sulfone.

Quantitative Data for Sulfone Synthesis

Entry	Substrate	Product	Yield (%)	Reference
1	Benzyl chloride	Dibenzyl sulfone	Moderate	[1]
2	Activated Olefins	β,β′-disubstituted diethyl sulfones	64-91	[1]
3	p-Quinone Methides and Alkyl Halides	Diaryl methine substituted alkyl sulfones	Good to excellent	[3]

Logical Relationship for Sulfone Synthesis from Alkyl Halides

Caption: General pathway for symmetrical sulfone synthesis.

Reductive Dehalogenation of α-Halo Ketones

Rongalite is an effective reagent for the reductive dehalogenation of α-halo ketones, providing a mild and efficient method to obtain the corresponding parent ketones.[4] This transformation is believed to proceed through a single-electron transfer (SET) mechanism.

General Experimental Protocol: Reductive Dehalogenation

Reaction Scheme:

R-C(=O)-CH(X)-R' + NaHO₂SCH₂OH → R-C(=O)-CH₂-R'

Procedure:

The α-halo ketone (1.0 mmol) is dissolved in a suitable solvent such as ethanol or DMF. Sodium hydroxymethanesulfinate (2.0 mmol) is added, and the mixture is stirred at room temperature or heated, depending on the reactivity of the substrate. The reaction progress is monitored by TLC. After completion, the reaction mixture is diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.

Quantitative Data for Reductive Dehalogenation

Entry	Substrate	Product	Yield (%)	Reference
1	Halogenodifluoromethylated aromatics	Monofluoromethylated aromatics	Good	[1]
2	Perfluoroaryl halides	Pentafluorobenzenes	Good	[1]

Workflow for Reductive Dehalogenation

Caption: Experimental workflow for reductive dehalogenation.

Synthesis of Allylic Alcohols from Epoxides

In combination with elemental tellurium, Rongalite provides a powerful system for the synthesis of allylic alcohols from epoxides.[1] This method is particularly useful for the conversion of 2-substituted 2-chloromethyloxiranes.

General Experimental Protocol: Synthesis of Allylic Alcohols

Reaction Scheme:

R-C(O)CH₂-epoxide + Te + NaHO₂SCH₂OH → R-C(OH)=CH₂

Procedure:

To a stirred solution of elemental tellurium (catalytic amount) and sodium hydroxymethanesulfinate (1.5 mmol) in an aqueous NaOH solution, the 2-substituted 2-chloromethyloxirane (1.0 mmol) is added. The reaction is stirred at room temperature until the epoxide is consumed (monitored by TLC). The reaction mixture is then extracted with an organic solvent. The combined organic layers are washed, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by flash column chromatography to yield the allylic alcohol.

Quantitative Data for Allylic Alcohol Synthesis

Entry	Substrate	Product	Yield (%)	Reference
1	2-substituted 2-chloromethyloxiranes	2-substituted allyl alcohols	40-90	[1]

Signaling Pathway for Te-Rongalite Mediated Allylic Alcohol Synthesis

Caption: Proposed mechanism for allylic alcohol synthesis.

Synthesis of Aryl Alkyl Sulfides

Rongalite promotes a smooth, one-pot synthesis of aryl alkyl sulfides from disulfides and alkyl halides at room temperature.[5][6] This protocol is advantageous due to its metal-free and strong-base-free conditions.

General Experimental Protocol: Synthesis of Aryl Alkyl Sulfides

Reaction Scheme:

Ar-S-S-Ar + R-X + NaHO₂SCH₂OH → 2 Ar-S-R

Procedure:

To a solution of the disulfide (1.0 mmol) and an alkyl halide (2.2 mmol) in DMF, sodium hydroxymethanesulfinate (1.5 mmol) and potassium carbonate (2.0 mmol) are added. The mixture is stirred at room temperature for a short period (typically 15-30 minutes), with the reaction progress monitored by TLC. Upon completion, the reaction mixture is diluted with water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The residue is purified by column chromatography to give the aryl alkyl sulfide (B99878).

Quantitative Data for Aryl Alkyl Sulfide Synthesis

Entry	Disulfide	Alkyl Halide	Product	Yield (%)	Reference
1	Diphenyl disulfide	Benzyl bromide	Benzyl phenyl sulfide	>90	[6]
2	Di-p-tolyl disulfide	Ethyl bromide	Ethyl p-tolyl sulfide	>90	[6]

Reaction Workflow for Aryl Alkyl Sulfide Synthesis

Caption: Step-by-step workflow for sulfide synthesis.

Chemoselective Reduction of α-Keto Esters and Amides

A significant application of Rongalite is the transition metal- and hydride-free chemoselective reduction of α-keto esters and amides to their corresponding α-hydroxy derivatives.[7][8][9] This method is highly valued for its mild conditions and tolerance of other reducible functional groups.

General Experimental Protocol: Reduction of α-Keto Esters

Reaction Scheme:

R-C(=O)-C(=O)OR' + NaHO₂SCH₂OH → R-CH(OH)-C(=O)OR'

Procedure:

To a solution of the α-keto ester (1.0 mmol) in a suitable solvent like ethanol, sodium hydroxymethanesulfinate (2.0 mmol) is added. The reaction mixture is stirred at a specified temperature (e.g., reflux) and monitored by TLC. Once the starting material is consumed, the solvent is evaporated. The residue is then subjected to an aqueous work-up and extracted with an organic solvent. The combined organic extracts are dried and concentrated, and the crude product is purified by column chromatography.

Quantitative Data for Chemoselective Reduction

Entry	Substrate Type	Product Type	Yield (%)	Reference
1	α-Keto Esters	α-Hydroxy Esters	85-98	[7][8]
2	α-Keto Amides	α-Hydroxy Amides	85-98	[7][8]

Proposed Radical Mechanism for α-Keto Ester Reduction

Caption: Radical mechanism for α-keto ester reduction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemoselective reduction of α-keto aldehydes by rongalite in water: a metal- and hydride-free approach - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Reductive dehalogenation of halo ketones - Wikipedia [en.wikipedia.org]
• 5. Sodium hydroxymethanesulfinate, Rongalite [organic-chemistry.org]
• 6. Sulfite-Promoted One-Pot Synthesis of Sulfides by Reaction of Aryl Disulfides with Alkyl Halides [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Rongalite-Mediated Transition Metal- and Hydride-Free Chemoselective Reduction of α-Keto Esters and α-Keto Amides [organic-chemistry.org]

Application Notes and Protocols: Rongalite as a Reducing Agent for Nitro Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rongalite, the common name for sodium hydroxymethanesulfinate (Na⁺HOCH₂SO₂⁻), is a versatile and inexpensive reducing agent with applications in various organic transformations. While its direct use for the reduction of nitro compounds to primary amines is not widely reported, it serves as a key reagent in two effective methodologies for the transformation of nitroarenes: an indirect reduction to primary amines via the in-situ generation of sodium telluride, and a direct reductive N-formylation to yield N-aryl formamides.

These protocols offer mild and efficient alternatives to traditional reduction methods, such as catalytic hydrogenation or the use of metal hydrides. The tellurium-mediated method is notable for its high yields and the catalytic use of tellurium, while the N-formylation protocol showcases the dual role of Rongalite as both a reductant and a C1 source in a transition-metal-free system.

Methodology 1: Indirect Reduction of Aromatic Nitro Compounds to Primary Amines

This method relies on the in-situ formation of sodium telluride (Na₂Te), a potent reducing agent, from the reaction of elemental tellurium with Rongalite in an alkaline aqueous solution. The generated sodium telluride then reduces the aromatic nitro group to a primary amine. A key advantage of this protocol is that tellurium can be used in catalytic amounts as it is regenerated by excess Rongalite.[1] This reaction proceeds smoothly without the formation of bimolecular reduction byproducts such as azo or azoxy compounds.

Signaling Pathway: Tellurium-Mediated Reduction

Caption: In-situ generation of sodium telluride for nitroarene reduction.

Experimental Workflow: Tellurium-Mediated Reduction

Caption: General workflow for the tellurium-mediated reduction of nitroarenes.

Quantitative Data

The reduction of various aromatic nitro compounds using the Rongalite-tellurium system provides good to excellent yields. For dinitro compounds, the stoichiometry of Rongalite can be adjusted to achieve selective reduction to either the nitroamine or the diamine.

Entry	Substrate	Rongalite (equiv.)	Product	Yield (%)
1	Nitrobenzene	Excess	Aniline	96
2	4-Nitrotoluene	Excess	4-Methylaniline	95
3	4-Nitrochlorobenzene	Excess	4-Chloroaniline	92
4	1,3-Dinitrobenzene	Less	3-Nitroaniline	89
5	1,3-Dinitrobenzene	Excess	1,3-Diaminobenzene	90
6	1,4-Dinitrobenzene	Less	4-Nitroaniline	96
7	1,4-Dinitrobenzene	Excess	1,4-Diaminobenzene	93
8	2-Nitrophenol	Excess	2-Aminophenol	85
9	3-Nitrophenol	Excess	3-Aminophenol	88
10	4-Nitrophenol	Excess	4-Aminophenol	90

Yields are based on published data and may vary depending on specific reaction conditions.

Experimental Protocol

Materials:

• Rongalite (sodium hydroxymethanesulfinate dihydrate)

• Sodium hydroxide (B78521) (NaOH)

• Tellurium powder

• Aromatic nitro compound

• Dioxane

• Deionized water

• Methylene (B1212753) chloride (CH₂Cl₂)

• Celite

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Standard laboratory glassware

Procedure:

• To a solution of Rongalite (5 equivalents) in 1 M aqueous sodium hydroxide, add a catalytic amount of tellurium powder (0.2 equivalents).

• Heat the mixture to 50 °C with stirring.

• Add a solution of the aromatic nitro compound (1 equivalent) in dioxane to the reaction mixture.

• Continue stirring at 50 °C for 8 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite to remove elemental tellurium and other insoluble materials.

• Extract the filtrate with methylene chloride (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product, which can be further purified by column chromatography if necessary.

Methodology 2: Reductive N-Formylation of Nitroarenes

In this transition-metal-free approach, Rongalite uniquely functions as both a reducing agent and a C1 building block for the formylation of the in-situ generated amine.[2][3] This one-pot reaction provides a straightforward synthesis of N-aryl formamides directly from nitroarenes.

Reaction Pathway: Reductive N-Formylation

Caption: Dual role of Rongalite in the reductive N-formylation of nitroarenes.

Quantitative Data

This protocol is effective for a range of substituted nitroarenes, affording the corresponding N-aryl formamides in good yields.

Entry	Substrate	Product	Yield (%)
1	4-Nitrotoluene	N-(p-tolyl)formamide	85
2	4-Nitroanisole	N-(4-methoxyphenyl)formamide	82
3	4-Nitrochlorobenzene	N-(4-chlorophenyl)formamide	78
4	Methyl 4-nitrobenzoate	Methyl 4-formamidobenzoate	75
5	3-Nitrobenzonitrile	N-(3-cyanophenyl)formamide	72
6	2-Nitronaphthalene	N-(naphthalen-2-yl)formamide	80
7	4-Nitrobiphenyl	N-(biphenyl-4-yl)formamide	88
8	3-Nitropyridine	N-(pyridin-3-yl)formamide	65

Yields are based on published data and may vary depending on specific reaction conditions.

Experimental Protocol

Materials:

• Nitroarene

• Rongalite (sodium hydroxymethanesulfinate dihydrate)

• Dimethyl sulfoxide (B87167) (DMSO)

• Oven-dried reaction tube with a magnetic stir bar

• Standard laboratory glassware for work-up and purification

Procedure:

• To an oven-dried reaction tube equipped with a magnetic stir bar, add the nitroarene (1 equivalent, e.g., 0.20 mmol), Rongalite (3 equivalents, e.g., 0.60 mmol), and DMSO (e.g., 2.0 mL).

• Seal the reaction tube and heat the mixture at a specified temperature (as determined by optimization for the specific substrate, typically in the range of 100-120 °C).

• Stir the reaction mixture for the required time (typically 12-24 hours), monitoring completion by TLC.

• Upon completion, cool the reaction to room temperature.

• Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the pure N-aryl formamide.

Safety Precautions

• Rongalite is a strong reducing agent and should be handled with care. It is hygroscopic and should be stored in a cool, dry place.

• Tellurium and its compounds are toxic. Handle tellurium powder in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• The reactions should be conducted in a well-ventilated fume hood.

• Standard safety procedures for handling organic solvents and reagents should be followed.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - New metathesis catalyst bearing chromanyl moieties at the N-heterocyclic carbene ligand [beilstein-journals.org]

Application Notes and Protocols for Redox Polymerization Using Sodium Hydroxymethanesulfinate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting redox polymerization utilizing Sodium Hydroxymethanesulfinate. This versatile reducing agent, also known as Sodium Formaldehyde Sulfoxylate (SFS) or by the trade name Rongalite, is a key component in various polymerization processes, particularly in the synthesis of polymers for pharmaceutical and industrial applications.[1] Its utility as a component of a redox initiator system allows for polymerization at lower temperatures than conventional thermal initiation, offering better control over the reaction and the properties of the resulting polymer.[2][3]

Introduction to Redox Polymerization with Sodium Hydroxymethanesulfinate

Redox polymerization is a type of free-radical polymerization where the radicals that initiate the process are generated from a redox reaction.[4] This method is highly effective for initiating polymerization under mild conditions and has significant industrial importance, for example, in low-temperature emulsion polymerizations.[4] A typical redox initiator system consists of a reducing agent and an oxidizing agent. Sodium hydroxymethanesulfinate serves as a potent water-soluble reducing agent in these systems.[1][5]

When paired with a suitable oxidizing agent, such as tert-butyl hydroperoxide (tBHP) or ammonium (B1175870) persulfate (APS), sodium hydroxymethanesulfinate facilitates the generation of free radicals at a controlled rate, even at or below room temperature.[2][3] This is particularly advantageous for the polymerization of temperature-sensitive monomers or when precise control over the polymer's molecular weight and structure is required. In the pharmaceutical industry, this controlled polymerization is crucial for creating polymers with desired characteristics for drug delivery systems and other biomedical applications.[6]

Key Advantages of Using Sodium Hydroxymethanesulfinate in Redox Polymerization

• Low-Temperature Polymerization: Enables polymerization to be initiated and carried out at significantly lower temperatures (e.g., 20-50°C) compared to thermal initiation (typically >80°C).[2][3]

• Enhanced Control: Allows for better control over the polymerization rate and the molecular weight of the resulting polymer.

• Reduced Side Reactions: Lower reaction temperatures minimize the occurrence of side reactions, leading to a more linear and higher molecular weight polymer.[3]

• Improved Monomer Conversion: Redox initiation can lead to higher monomer conversion rates and lower residual monomer content compared to thermal polymerization.[2][3]

• Versatility: It can be used in various polymerization techniques, including emulsion and solution polymerization.

Experimental Data and Observations

The following tables summarize quantitative data from studies on redox polymerization, highlighting the effectiveness of redox initiator systems, which can include sodium hydroxymethanesulfinate.

Table 1: Comparison of Thermal vs. Redox Initiation in Emulsion Polymerization

Parameter	80°C Thermal Initiation	40°C Redox Initiation	20°C Redox Initiation
Total Free Monomer (ppm)	Higher	Lower	Slightly Higher (can be reduced with extra reducer)
Process Control	Good	Good	Requires careful control to prevent monomer pooling
Reaction Exotherm	N/A (constant temp)	Slow rise from 40°C to 60°C	Adiabatic heating

Data adapted from studies on emulsion polymerization comparing thermal and redox initiation methods.[2][3]

Table 2: Influence of Initiator System on Acrylamide (B121943) Polymerization

Redox Initiator System	Monomer	Temperature (°C)	Observations
Ammonium Persulfate / Sodium Bisulfite	Acrylamide	65	Optimum condition for high conversion (96.89%) in 10 minutes.[7]
Ammonium Persulfate / TEMED	Acrylamide	Ambient	Commonly used for polyacrylamide gel electrophoresis.[8]
Potassium Persulfate / Sodium Metabisulfite	Acrylamide	Ambient	A viable redox pair for acrylamide polymerization.[9]

Experimental Protocols

Protocol for Emulsion Polymerization of Acrylic Monomers using a Sodium Hydroxymethanesulfinate / t-Butyl Hydroperoxide Redox Initiator System

This protocol describes a general procedure for the emulsion polymerization of acrylic monomers. The specific amounts of monomers and surfactants will depend on the desired polymer characteristics.

Materials:

• Deionized water

• Surfactant (e.g., Sodium Lauryl Sulfate)

• Acrylic Monomers (e.g., Butyl Acrylate, Methyl Methacrylate)

• Sodium Hydroxymethanesulfinate (SFS)

• tert-Butyl Hydroperoxide (tBHP)

• Nitrogen gas

Equipment:

• Jacketed glass reactor with a stirrer, condenser, thermocouple, and inlets for nitrogen and reagent addition.

• Monomer pre-emulsion vessel

• Metering pumps

Procedure:

• Reactor Setup: Assemble the reactor and purge with nitrogen for at least 30 minutes to remove oxygen. Maintain a nitrogen blanket throughout the reaction.

• Initial Charge: Add a portion of the deionized water and surfactant to the reactor. Heat the reactor to the desired initiation temperature (e.g., 40°C).

• Monomer Pre-emulsion: In a separate vessel, prepare a stable pre-emulsion of the acrylic monomers, the remaining deionized water, and surfactant.

• Initiator Solutions: Prepare separate aqueous solutions of Sodium Hydroxymethanesulfinate and tert-Butyl Hydroperoxide.

• Initiation: Once the reactor reaches the set temperature, add a small initial charge of the monomer pre-emulsion. Then, add the Sodium Hydroxymethanesulfinate solution followed by the tert-Butyl Hydroperoxide solution to initiate the polymerization.

• Monomer Feed: After the initial polymerization is observed (often indicated by a slight temperature increase or change in appearance), begin the continuous feed of the monomer pre-emulsion over a period of 2-4 hours.

• Monitoring: Monitor the reaction temperature throughout the feed. For an adiabatic process, a gradual temperature rise is expected.

• Completion and Chase: After the monomer feed is complete, hold the reaction at the final temperature for an additional hour to ensure high monomer conversion. To reduce residual monomer, a "chase" step can be performed by adding small amounts of the SFS and tBHP solutions.

• Cooling and Characterization: Cool the reactor to room temperature. The resulting latex can be characterized for properties such as particle size, molecular weight, and monomer conversion.

Protocol for Solution Polymerization of Acrylamide using a Redox Initiator Pair

This protocol outlines the polymerization of acrylamide in an aqueous solution.

Materials:

• Acrylamide monomer

• Deionized water

• Sodium Hydroxymethanesulfinate (or another suitable reducing agent like sodium metabisulfite)[9]

• Ammonium Persulfate (oxidizing agent)

• Nitrogen or Argon gas

Equipment:

• Reaction flask with a magnetic stirrer, gas inlet, and thermometer.

• Water bath for temperature control.

Procedure:

• Solution Preparation: Prepare an aqueous solution of acrylamide at the desired concentration (e.g., 10-30 wt%).

• Deoxygenation: Sparge the monomer solution with nitrogen or argon for at least 30 minutes to remove dissolved oxygen, which can inhibit free-radical polymerization.[6]

• Initiator Addition: While maintaining a positive inert gas pressure, add the reducing agent (Sodium Hydroxymethanesulfinate) to the solution and stir until dissolved. Subsequently, add the oxidizing agent (Ammonium Persulfate). The polymerization should begin shortly after the addition of the second initiator component.

• Polymerization: The reaction is exothermic, and a temperature increase will be observed.[6] Maintain the desired reaction temperature using a water bath if necessary. The solution will become increasingly viscous as the polymer forms.

• Completion: Allow the reaction to proceed for a sufficient time (e.g., 1-3 hours) to achieve high monomer conversion.

• Isolation: The resulting polyacrylamide can be used as an aqueous solution or precipitated by adding a non-solvent like methanol (B129727) or ethanol.

Visualizations

Signaling Pathway and Mechanisms

The following diagram illustrates the general mechanism of free radical generation by a redox initiator system, such as Sodium Hydroxymethanesulfinate and an organic hydroperoxide.

Caption: Redox initiation mechanism for polymerization.

Experimental Workflow

The diagram below outlines a typical experimental workflow for redox-initiated emulsion polymerization.

Caption: Workflow for redox-initiated emulsion polymerization.

References

• 1. Sodium hydroxymethanesulfinate, Rongalite [organic-chemistry.org]
• 2. pcimag.com [pcimag.com]
• 3. 1stsourceresearch.com [1stsourceresearch.com]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. researchgate.net [researchgate.net]
• 6. ocw.mit.edu [ocw.mit.edu]
• 7. sphinxsai.com [sphinxsai.com]
• 8. bio-rad.com [bio-rad.com]
• 9. US4282340A - Polymerization process for preparation of acrylamide homopolymers with redox catalyst - Google Patents [patents.google.com]

Application Notes and Protocols for Protein Disulfide Bond Reduction using Sodium Hydroxymethanesulfinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reduction of disulfide bonds is a critical step in protein characterization, proteomics, and the production of therapeutic proteins. While thiol-based reagents like dithiothreitol (B142953) (DTT) and phosphine-based reagents like tris(2-carboxyethyl)phosphine (B1197953) (TCEP) are widely used, there is a growing interest in exploring alternative reducing agents with unique properties. Sodium hydroxymethanesulfinate, also known as Rongalite, is a potent reducing agent with a history of use in various industrial applications.[1][2] This document provides a detailed, albeit theoretical, protocol for its application in reducing protein disulfide bonds, based on its known chemical properties.

Sodium hydroxymethanesulfinate is valued as a stable, solid source of the potent but unstable sulfoxylate (B1233899) ion (SO₂²⁻).[3] It is known to be stable in alkaline environments but decomposes in acidic conditions.[4] Its application in protein chemistry is not yet well-documented, and the protocols provided herein are proposed based on chemical principles and should be optimized for specific applications.

Comparison with Standard Reducing Agents

Feature	Sodium Hydroxymethanesulfinate (Rongalite)	Dithiothreitol (DTT)	Tris(2-carboxyethyl)phosphine (TCEP)
Chemical Nature	Sulfinic acid derivative	Thiol-based	Phosphine-based
Odor	Faint leek-like odor[5]	Strong, unpleasant	Odorless
Effective pH Range	Stable in alkaline solutions, decomposes in acidic solutions[4]	Optimal at pH > 7	Wide range, pH 1.5-8.5
Mechanism	Acts as a source of the reducing species SO₂²⁻[3]	Thiol-disulfide exchange	Nucleophilic attack on disulfide bond
Interference with Alkylation	Unlikely to interfere with maleimide-based alkylation	Reacts with maleimides	Generally does not interfere[6]
Stability	Stable as a solid, hygroscopic[5]	Prone to oxidation, especially in the presence of metal ions	More stable to air oxidation than DTT

Proposed Mechanism of Action

The reducing action of sodium hydroxymethanesulfinate stems from its ability to generate the sulfoxylate anion (SO₂²⁻) in solution.[3] This highly reactive species is believed to be responsible for the cleavage of disulfide bonds. The proposed mechanism involves the nucleophilic attack of the sulfoxylate anion on the disulfide bridge, leading to the formation of two free thiol groups.

Caption: Proposed mechanism of disulfide bond reduction by Sodium Hydroxymethanesulfinate.

Experimental Protocols

Disclaimer: The following protocols are proposed based on the chemical properties of sodium hydroxymethanesulfinate and have not been empirically validated for protein disulfide bond reduction. Optimization will be required for each specific protein and application.

Materials

• Sodium hydroxymethanesulfinate (Rongalite), dihydrate

• Protein sample with disulfide bonds

• Buffer solution (e.g., 100 mM Tris-HCl, pH 8.0-9.0)

• Denaturing agent (optional, e.g., 6 M Guanidine HCl or 8 M Urea)

• Alkylation agent (e.g., Iodoacetamide (B48618) or N-ethylmaleimide)

• Quenching reagent for alkylation (e.g., DTT or L-cysteine)

• Desalting column or dialysis equipment

Proposed Protocol for Protein Reduction

• Sample Preparation: Dissolve the protein sample in the chosen buffer to a final concentration of 1-10 mg/mL. If the disulfide bonds are not accessible, a denaturing agent can be included in the buffer.

• Preparation of Reducing Agent Solution: Prepare a fresh stock solution of sodium hydroxymethanesulfinate (e.g., 1 M in water). Due to its hygroscopic nature, it should be weighed quickly in a low-humidity environment.

• Reduction Reaction: Add the sodium hydroxymethanesulfinate stock solution to the protein sample to a final concentration of 10-50 mM. The optimal concentration will need to be determined empirically.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours. The optimal time and temperature should be determined for the specific protein.

• Alkylation (Optional but Recommended): To prevent the re-formation of disulfide bonds, alkylate the newly formed free thiol groups. Add a freshly prepared solution of iodoacetamide to a final concentration of 2-5 fold molar excess over the reducing agent. Incubate in the dark at room temperature for 30-60 minutes.

• Quenching: Quench the alkylation reaction by adding a thiol-containing reagent such as DTT or L-cysteine to a final concentration slightly higher than the alkylating agent.

• Removal of Reagents: Remove the excess reducing and alkylating agents by dialysis or using a desalting column.

Caption: Proposed workflow for protein disulfide bond reduction using Sodium Hydroxymethanesulfinate.

Downstream Application Compatibility

The compatibility of residual sodium hydroxymethanesulfinate and its byproducts with downstream analytical techniques such as mass spectrometry or chromatography is currently unknown. Therefore, efficient removal of the reagent after reduction is highly recommended.

Safety Precautions

Sodium hydroxymethanesulfinate should be handled with care. It is hygroscopic and can decompose upon contact with acids, potentially releasing toxic gases.[5] Always consult the Safety Data Sheet (SDS) before use and handle it in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

Sodium hydroxymethanesulfinate presents a potential alternative to traditional reducing agents for protein disulfide bonds, particularly in applications where thiol- or phosphine-based reagents may be problematic. Its stability in alkaline solutions and its potent reducing capability are advantageous. However, the lack of established protocols necessitates a thorough optimization of reaction conditions for each specific protein and application. The proposed protocols and information in this document serve as a starting point for researchers interested in exploring the utility of this reagent in their workflows. Further research is required to fully characterize its efficacy, mechanism, and compatibility with various protein analysis techniques.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Sodium Hydroxymethanesulfinate | Rongalite [benchchem.com]
• 4. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 5. scientificupdate.com [scientificupdate.com]
• 6. benchchem.com [benchchem.com]

Application of Rongalite in the Synthesis of Sulfones and Sultines: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rongalite, the common name for sodium hydroxymethanesulfinate (NaHOCH₂SO₂), is an inexpensive, commercially available, and environmentally benign reagent.[1] While traditionally used in the textile industry as a bleaching agent, it has emerged as a versatile and convenient source of the sulfoxylate (B1233899) dianion (SO₂²⁻) or sulfur dioxide (SO₂) in organic synthesis.[1][2][3][4] Its stability, ease of handling, and multifaceted reactivity make it a compelling alternative to gaseous SO₂ for the introduction of sulfonyl and sulfinyl functionalities into organic molecules, particularly for the synthesis of sulfones and sultines.[1][5] This document provides detailed application notes, experimental protocols, and mechanistic insights for the use of Rongalite in these key transformations.

Core Applications of Rongalite in Sulfone and Sultine Synthesis

Rongalite serves as a robust reagent for the formation of C-S bonds, enabling the synthesis of a diverse array of sulfur-containing compounds. Key applications in the synthesis of sulfones and sultines include:

• Synthesis of Symmetrical Sulfones: Reaction with alkyl halides or activated olefins.

• Synthesis of Unsymmetrical Sulfones: One-pot, three-component reactions involving p-quinone methides and alkyl halides.

• Synthesis of Cyclic Sulfones (Thiaflavanone Sulfones): Copper-catalyzed intramolecular cyclization of 2'-iodochalcone derivatives.

• Synthesis of Sultines (Cyclic Sulfinates): Reaction with dihaloarenes.

Mechanistic Considerations

The reactivity of Rongalite stems from its ability to generate a nucleophilic sulfur species in solution. Under basic conditions, the hydroxymethanesulfinate anion can decompose to release the sulfoxylate dianion (SO₂²⁻), which is a potent nucleophile.[5][6] Alternatively, it can act as a source of sulfur dioxide radical anion (SO₂⁻•) in radical processes. The specific reactive intermediate depends on the reaction conditions and substrates involved.

dot graph "Rongalite_Activation" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10];

Rongalite [label="Rongalite\n(Na⁺HOCH₂SO₂⁻)", fillcolor="#F1F3F4", fontcolor="#202124"]; Base [label="Base (e.g., K₂CO₃)", fillcolor="#F1F3F4", fontcolor="#202124"]; SO2_dianion [label="Sulfoxylate Dianion\n(SO₂²⁻)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Nucleophilic_Attack [label="Nucleophilic Attack\non Electrophiles", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

Rongalite -> SO2_dianion [label="Decomposition"]; Base -> SO2_dianion [style=invis]; SO2_dianion -> Nucleophilic_Attack; } dot Caption: Activation of Rongalite to form the nucleophilic sulfoxylate dianion.

Application Notes and Experimental Protocols

Synthesis of Symmetrical Sulfones from Alkyl Halides

The reaction of alkyl halides with Rongalite provides a straightforward route to symmetrical sulfones. The reaction typically proceeds in a polar aprotic solvent in the presence of a base.

General Reaction:

2 R-X + NaHOCH₂SO₂ → R-SO₂-R + NaX + CH₂O + H₂O

Experimental Protocol: Synthesis of Dibenzyl Sulfone [5]

• Reagents and Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add benzyl (B1604629) bromide (2.0 mmol, 1.0 equiv), Rongalite (1.2 mmol, 0.6 equiv), and potassium bicarbonate (2.4 mmol, 1.2 equiv).

• Solvent Addition: Add a mixture of dimethylformamide (DMF) and water (4:1, 5 mL).

• Reaction Conditions: Heat the reaction mixture to 80 °C and stir vigorously for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into 50 mL of ice-cold water.

• Extraction: Extract the aqueous layer with ethyl acetate (B1210297) (3 x 25 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate mixture) to afford dibenzyl sulfone.

Table 1: Synthesis of Symmetrical Sulfones from Various Alkyl Halides

Entry	Alkyl Halide	Product	Yield (%)
1	Benzyl bromide	Dibenzyl sulfone	88
2	p-Methylbenzyl bromide	Di(p-methylbenzyl) sulfone	85
3	p-Chlorobenzyl bromide	Di(p-chlorobenzyl) sulfone	75
4	Allyl bromide	Diallyl sulfone	20

dot graph "Symmetrical_Sulfone_Synthesis_Workflow" { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.6, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, width=2.5]; edge [fontname="Arial", fontsize=10];

Start [label="Start: Combine Reagents\n(Alkyl Halide, Rongalite, Base)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Solvent [label="Add Solvent\n(e.g., DMF/H₂O)"]; Reaction [label="Heat and Stir\n(e.g., 80 °C, 6-8 h)"]; Workup [label="Aqueous Work-up\n(Quench with H₂O)"]; Extraction [label="Extract with Organic Solvent\n(e.g., Ethyl Acetate)"]; Purification [label="Purify by Column Chromatography"]; Product [label="Symmetrical Sulfone", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Solvent; Solvent -> Reaction; Reaction -> Workup; Workup -> Extraction; Extraction -> Purification; Purification -> Product; } dot Caption: Experimental workflow for the synthesis of symmetrical sulfones.

Synthesis of Unsymmetrical Sulfones from p-Quinone Methides and Alkyl Halides

A one-pot, three-component reaction of p-quinone methides, Rongalite, and alkyl or allyl halides provides an efficient route to unsymmetrical sulfones under mild, metal-free conditions.[1][7][8]

General Reaction:

p-Quinone Methide + R-X + NaHOCH₂SO₂ → Ar-CH(Ar)-SO₂-R

Experimental Protocol: Synthesis of a Diarylmethyl Alkyl Sulfone [1]

• Reagents and Setup: To a solution of the p-quinone methide (0.5 mmol, 1.0 equiv) in DMF (2.0 mL) in a sealed tube, add Rongalite (1.0 mmol, 2.0 equiv) and the alkyl halide (1.0 mmol, 2.0 equiv).

• Reaction Conditions: Stir the reaction mixture at room temperature for 15-60 minutes. Monitor the reaction by TLC.

• Work-up: Upon completion, dilute the reaction mixture with water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by column chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to yield the unsymmetrical sulfone.

Table 2: Substrate Scope for the Synthesis of Unsymmetrical Sulfones

Entry	p-Quinone Methide	Alkyl Halide	Product	Yield (%)
1	2,6-Di-tert-butyl-4-benzylidene-cyclohexa-2,5-dienone	Methyl iodide	2,6-Di-tert-butyl-4-(1-(methylsulfonyl)benzyl)phenol	86
2	2,6-Di-tert-butyl-4-benzylidene-cyclohexa-2,5-dienone	Ethyl bromide	2,6-Di-tert-butyl-4-(1-(ethylsulfonyl)benzyl)phenol	82
3	2,6-Di-tert-butyl-4-(4-methoxybenzylidene)cyclohexa-2,5-dienone	Propyl iodide	2,6-Di-tert-butyl-4-(1-(propylsulfonyl)-4-methoxybenzyl)phenol	75
4	2,6-Di-tert-butyl-4-benzylidene-cyclohexa-2,5-dienone	Allyl bromide	2,6-Di-tert-butyl-4-(1-(allylsulfonyl)benzyl)phenol	78

Copper-Catalyzed Synthesis of 1-Thiaflavanone Sulfones

Rongalite can be used as a sulfur dioxide source in a copper-catalyzed cascade reaction of 2'-iodochalcone derivatives to synthesize 1-thiaflavanone sulfones.[6][9] This transformation involves the formation of two C-S bonds in a single operation.

General Reaction:

2'-Iodochalcone + NaHOCH₂SO₂ --(CuI, Ligand)--> 1-Thiaflavanone Sulfone

Experimental Protocol: Synthesis of a 1-Thiaflavanone Sulfone [6]

• Reagents and Setup: In a Schlenk tube, combine the 2'-iodochalcone derivative (0.2 mmol, 1.0 equiv), Rongalite (0.4 mmol, 2.0 equiv), copper(I) iodide (0.02 mmol, 10 mol%), and a suitable ligand (e.g., 1,10-phenanthroline, 0.04 mmol, 20 mol%).

• Solvent Addition: Add anhydrous DMF (2.0 mL) under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Conditions: Seal the tube and heat the reaction mixture at 100 °C for 12 hours.

• Work-up: After cooling to room temperature, quench the reaction with saturated aqueous ammonium (B1175870) chloride solution (10 mL) and extract with ethyl acetate (3 x 10 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography on silica gel.

Table 3: Examples of Synthesized 1-Thiaflavanone Sulfones

Entry	2'-Iodochalcone Substituent (R)	Product	Yield (%)
1	H	2-Phenyl-2,3-dihydrobenzo[b][2][7]thiazepine 1,1,5-trione	85
2	4-Me	2-(p-Tolyl)-2,3-dihydrobenzo[b][2][7]thiazepine 1,1,5-trione	82
3	4-Cl	2-(4-Chlorophenyl)-2,3-dihydrobenzo[b][2][7]thiazepine 1,1,5-trione	78
4	4-OMe	2-(4-Methoxyphenyl)-2,3-dihydrobenzo[b][2][7]thiazepine 1,1,5-trione	80

dot graph "Copper_Catalyzed_Sulfone_Synthesis" { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.6, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, width=3]; edge [fontname="Arial", fontsize=10];

Start [label="Start: Combine Reactants\n(2'-Iodochalcone, Rongalite, CuI, Ligand)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Solvent [label="Add Anhydrous Solvent\n(e.g., DMF) under Inert Atmosphere"]; Reaction [label="Heat Reaction Mixture\n(e.g., 100 °C, 12 h)"]; Workup [label="Quench with aq. NH₄Cl\nand Extract"]; Purification [label="Purify by Flash Column Chromatography"]; Product [label="1-Thiaflavanone Sulfone", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Solvent; Solvent -> Reaction; Reaction -> Workup; Workup -> Purification; Purification -> Product; } dot Caption: Workflow for the copper-catalyzed synthesis of 1-thiaflavanone sulfones.

Synthesis of Sultines from Dihaloarenes

Rongalite is an effective reagent for the synthesis of sultines (cyclic sulfinates) from α,α'-dihalo-o-xylenes. The reaction conditions can be tuned to favor the formation of the sultine over the corresponding sulfone.

General Reaction:

α,α'-Dihalo-o-xylene + NaHOCH₂SO₂ → Benzo[c]thiophene 2-oxide

Experimental Protocol: Synthesis of Benzo[c]thiophene 2-oxide [5]

• Reagents and Setup: In a round-bottom flask, dissolve α,α'-dichloro-o-xylene (1.0 mmol, 1.0 equiv) and sodium iodide (2.2 mmol, 2.2 equiv) in DMF (10 mL).

• Rongalite Addition: Add Rongalite (1.5 mmol, 1.5 equiv) to the solution.

• Reaction Conditions: Stir the reaction mixture at 25 °C for 24 hours.

• Work-up: Pour the reaction mixture into water (50 mL) and extract with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, wash with water and brine, dry over magnesium sulfate, and concentrate under reduced pressure. The crude product can be purified by crystallization or column chromatography.

Table 4: Synthesis of Sultines

Entry	Dihaloarene	Additive	Product	Yield (%)
1	α,α'-Dibromo-o-xylene	None	Benzo[c]thiophene 2-oxide	43
2	α,α'-Dichloro-o-xylene	NaI	Benzo[c]thiophene 2-oxide	70

Conclusion

Rongalite is a highly valuable, cost-effective, and safe reagent for the synthesis of sulfones and sultines. Its ability to serve as a convenient source of a sulfonylating or sulfinylating species under various reaction conditions makes it an attractive tool for organic synthesis in both academic and industrial research. The protocols outlined in this document provide a foundation for the application of Rongalite in the development of novel sulfur-containing molecules for pharmaceutical and materials science applications. The mild reaction conditions and broad substrate scope associated with many Rongalite-mediated transformations highlight its potential for green and sustainable chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Rongalite as a sulfone source: a novel copper-catalyzed sulfur dioxide anion incorporation process - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Rongalite as a Sulfone Source: Sulfonylation of para-Quinone Methides and Alkyl/allyl Halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: Sodium Hydroxymethanesulfinate as an In Situ Source of Sulfur Dioxide in Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium hydroxymethanesulfinate, commonly known as Rongalite, is a versatile and commercially available reagent that serves as a convenient and safer alternative to gaseous sulfur dioxide (SO₂) in a variety of chemical transformations.[1] This salt, typically sold as a dihydrate (Na⁺HOCH₂SO₂⁻·2H₂O), is a stable, crystalline solid that is highly soluble in water and polar organic solvents.[1] Its utility in organic synthesis stems from its ability to generate the sulfoxylate (B1233899) dianion (SO₂²⁻) or sulfite (B76179) anions in situ, which can then participate in a range of reactions, most notably in the formation of carbon-sulfur bonds to produce sulfones and sultines.[1] The use of Rongalite avoids the hazards associated with handling toxic and corrosive SO₂ gas, making it an attractive option for both academic and industrial laboratories.

This document provides detailed application notes and experimental protocols for the use of sodium hydroxymethanesulfinate as an in situ source of sulfur dioxide in the synthesis of key sulfur-containing functional groups.

Core Applications and Reaction Mechanisms

The primary application of sodium hydroxymethanesulfinate in this context is the introduction of the sulfonyl group (-SO₂-) into organic molecules. This is typically achieved through two main pathways:

• Reaction with Alkyl Halides and Activated Olefins: Rongalite reacts with electrophilic partners such as alkyl halides or Michael acceptors to form sulfones. The reaction is believed to proceed through the in situ generation of a sulfinate intermediate which then undergoes further reaction.

• Synthesis of Cyclic Sulfonates (Sultines): Dihaloalkanes can be treated with Rongalite to afford cyclic sulfinates, known as sultines.

The general mechanism for the formation of sulfones from alkyl halides involves the initial displacement of the halide by the hydroxymethanesulfinate anion, followed by the elimination of formaldehyde (B43269) to generate a sulfinate anion. This sulfinate then reacts with a second molecule of the alkyl halide to yield the corresponding sulfone.

Experimental Protocols

Synthesis of Dibenzyl Sulfone

This protocol is a classic example of the synthesis of a symmetrical sulfone from an alkyl halide.

Reaction Scheme:

2 Ph-CH₂-Cl + Na⁺HOCH₂SO₂⁻ → Ph-CH₂-SO₂-CH₂-Ph + NaCl + CH₂O + H₂O

Experimental Data:

Reactant/Reagent	Molar Equiv.	Molecular Weight ( g/mol )	Amount
Benzyl (B1604629) Chloride	2.0	126.58	Variable
Sodium Hydroxymethanesulfinate	1.0	118.09 (anhydrous)	Variable
Solvent	-	-	Aqueous Ethanol
Temperature	-	-	Reflux
Reaction Time	-	-	Not specified
Yield	-	-	Not specified

Protocol:

• Dissolve sodium hydroxymethanesulfinate in aqueous ethanol.

• Add benzyl chloride to the solution.

• Heat the reaction mixture to reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product, dibenzyl sulfone, will precipitate from the solution.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Note: This is a generalized protocol based on early reports. Optimization of solvent ratios, temperature, and reaction time may be necessary for optimal yields.

Synthesis of β,β′-Disubstituted Diethyl Sulfones

This method is applicable to the synthesis of sulfones from activated olefins (Michael acceptors).

Reaction Scheme:

2 CH₂=CH-Z + Na⁺HOCH₂SO₂⁻ → Z-CH₂-CH₂-SO₂-CH₂-CH₂-Z + ... (Z = electron-withdrawing group)

Experimental Data:

Substrate	Product Yield
Acrylonitrile	85%
Methyl Acrylate	91%
Acrylamide	64%

Protocol:

• In a round-bottom flask, dissolve sodium hydroxymethanesulfinate (1.0 equiv) in aqueous methanol (B129727).

• Add the activated olefinic substrate (2.0 equiv) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, remove the methanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by recrystallization or column chromatography to afford the desired β,β′-disubstituted diethyl sulfone.

Synthesis of Sultines from α,α'-Dihalo-o-xylenes

This protocol details the synthesis of a cyclic sulfinate (sultine) from a dihaloalkane.

Reaction Scheme:

o-Xylylene dichloride + Na⁺HOCH₂SO₂⁻ → o-Xylylene sultine + ...

Experimental Data:

Dihalo-o-xylene	Additive	Solvent	Temperature (°C)	Yield
α,α'-Dibromo-o-xylene	None	aq. DMF	Not specified	43%
α,α'-Dichloro-o-xylene	Sodium Iodide	DMF	25	70%

Protocol (Improved Procedure):

• To a solution of α,α′-dichloro-o-xylene (1.0 equiv) in dimethylformamide (DMF), add sodium hydroxymethanesulfinate (1.2 equiv) and sodium iodide (1.2 equiv).

• Stir the reaction mixture at 25 °C.

• Monitor the progress of the reaction by TLC.

• Once the reaction is complete, pour the mixture into water and extract with diethyl ether.

• Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica (B1680970) gel to yield the sultine derivative.[2]

One-Pot Synthesis of Aliphatic Sulfonamides

This protocol describes a one-pot synthesis of aliphatic sulfonamides from alkyl halides using Rongalite.

Reaction Scheme:

R-X + Na⁺HOCH₂SO₂⁻ → [RSO₂⁻Na⁺] → RSO₂-NR'R''

Experimental Data Summary:

Alkyl Halide	Amine	Yield
Benzyl bromide	Morpholine	85%
1-Iodobutane	Piperidine	75%
Cyclohexyl iodide	Benzylamine	60%

Protocol:

• To a solution of sodium hydroxymethanesulfinate (1.5 equiv) in a mixture of acetonitrile (B52724) and water, add the alkyl halide (1.0 equiv).

• Heat the mixture to 60 °C for 2-4 hours to form the sodium sulfinate in situ.

• Cool the reaction mixture to room temperature and add the amine (1.2 equiv) followed by N-chlorosuccinimide (NCS) (1.3 equiv).

• Stir the reaction at room temperature for 12-16 hours.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to afford the desired sulfonamide.

Safety and Handling

Sodium hydroxymethanesulfinate is a relatively stable solid, but it is hygroscopic and should be stored in a cool, dry place away from moisture. It is important to note that upon decomposition, especially under acidic conditions, it can release sulfur dioxide and formaldehyde, both of which are toxic and should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Conclusion

Sodium hydroxymethanesulfinate (Rongalite) is a highly effective and practical reagent for the in situ generation of sulfur dioxide in organic synthesis. Its use provides a safer and more convenient route to a variety of important sulfur-containing compounds, including sulfones, sultines, and sulfonamides. The protocols outlined in this document provide a starting point for researchers to explore the utility of this versatile reagent in their own synthetic endeavors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reaction of Alkyl Halides with Rongalite: One-Pot and Telescoped Syntheses of Aliphatic Sulfonamides, Sulfonyl Fluorides, and Unsymmetrical Sulfones - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sodium Hydroxymethanesulfinate in Vat Dyeing of Textiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat dyes are a class of water-insoluble colorants that are applied to cellulosic fibers, such as cotton, in a reduced, water-soluble "leuco" form. This process, known as vatting, requires a reducing agent in an alkaline medium. While sodium hydrosulfite is a conventional reducing agent for this purpose, sodium hydroxymethanesulfinate (also known as sodium formaldehyde (B43269) sulfoxylate (B1233899) or by trade names like Rongalite® C) offers an alternative with distinct properties. These application notes provide a comprehensive overview of the experimental conditions and protocols for utilizing sodium hydroxymethanesulfinate in the vat dyeing of textiles. Vat dyes are renowned for their excellent all-around fastness properties, making them suitable for applications demanding high performance, such as military textiles.[1]

Chemical Mechanism of Vat Dyeing

The vat dyeing process involves the chemical reduction of the insoluble vat dye to a soluble leuco form, which has an affinity for the textile fiber. After the fiber is impregnated with the leuco dye, it is oxidized back to its insoluble form, trapping the dye molecules within the fiber structure. This process results in high wash fastness.[2] The key stages are:

• Vatting: The insoluble vat dye is reduced to its soluble leuco form using a reducing agent (sodium hydroxymethanesulfinate) and an alkali (sodium hydroxide).

• Dyeing: The textile substrate is immersed in the leuco dye bath, allowing the soluble dye to penetrate the fibers.

• Oxidation: The dyed substrate is exposed to an oxidizing agent (e.g., air, hydrogen peroxide) to convert the leuco dye back to its insoluble pigment form.

• Soaping: The dyed fabric is washed at a high temperature with a detergent to remove unfixed dye particles and to stabilize the final shade.[3][4]

Experimental Protocols

The following protocols are generalized for the exhaust dyeing of cotton fabric with vat dyes using sodium hydroxymethanesulfinate. It is recommended to perform preliminary trials to optimize conditions for specific dyes and shades.

Protocol 1: Exhaust Dyeing of Cotton Fabric

1. Materials and Reagents:

• Scoured and bleached cotton fabric

• Vat dye

• Sodium Hydroxymethanesulfinate (e.g., Rongalite® C)

• Sodium Hydroxide (B78521) (NaOH)

• Dispersing agent

• Wetting agent

• Sequestering agent

• Sodium Chloride (NaCl) (optional, for increasing exhaustion)

• Acetic Acid (CH₃COOH)

• Hydrogen Peroxide (H₂O₂) (35% solution)

• Non-ionic detergent

• Soda Ash (Na₂CO₃)

2. Equipment:

• Laboratory dyeing machine (e.g., beaker dyer)

• Beakers and graduated cylinders

• Stirring apparatus

• pH meter

• Water bath

3. Procedure:

a. Pre-treatment of Fabric:

• Ensure the cotton fabric is thoroughly scoured and bleached to remove impurities that could interfere with dyeing.[4][5]

• Wet out the fabric in a bath containing a wetting agent (e.g., 1 g/L) before dyeing to ensure uniform dye uptake.

b. Vatting (Reduction of Vat Dye):

• Prepare a stock solution of the vat dye by pasting the required amount of dye with a dispersing agent and warm water.

• In the dyeing vessel, add the required volume of water and a sequestering agent (e.g., 1 g/L).

• Add the prepared dye paste to the bath and stir.

• Add the required amount of sodium hydroxide and stir until dissolved.

• Gradually add the sodium hydroxymethanesulfinate.

• Raise the temperature to the recommended vatting temperature for the specific vat dye class (see Table 2) and maintain for 15-20 minutes to ensure complete reduction. The color of the bath will change, indicating the formation of the leuco-vat dye.[4]

c. Dyeing:

• Introduce the pre-wetted cotton fabric into the prepared leuco-vat dye bath.

• Raise the temperature to the dyeing temperature (see Table 2) and hold for 45-60 minutes.[4]

• If required for pale to medium shades, sodium chloride can be added to promote dye exhaustion.[6]

d. Rinsing and Oxidation:

• After dyeing, remove the fabric and squeeze out the excess liquor.

• Rinse the fabric in cold water to remove loose dye and chemicals.

• Oxidize the fabric to convert the leuco dye back to its insoluble form. This can be achieved by:

  • Air Oxidation: Exposing the fabric to the atmosphere for 10-20 minutes.[4]

  • Chemical Oxidation: Treating the fabric in a bath containing hydrogen peroxide (e.g., 1-2 ml/L of 35% H₂O₂) and acetic acid (to maintain a slightly acidic to neutral pH) at 50-60°C for 10-15 minutes.

e. Soaping (After-treatment):

• To improve fastness properties and stabilize the final shade, a soaping treatment is essential.[4]

• Prepare a soaping bath containing a non-ionic detergent (e.g., 1-2 g/L) and soda ash (e.g., 1-2 g/L).[4]

• Treat the dyed and oxidized fabric in this bath at 95-100°C for 10-15 minutes.[4]

• Rinse the fabric thoroughly with hot water followed by cold water.

• Dry the dyed fabric.

Data Presentation

The following tables provide a summary of typical experimental parameters for vat dyeing. Note that optimal conditions can vary depending on the specific vat dye, desired shade, and fabric type.

Table 1: Reagents and Their Functions in Vat Dyeing

Reagent/Material	Purpose
Vat Dye	Colorant
Sodium Hydroxymethanesulfinate	Reducing agent for the vatting process
Sodium Hydroxide (NaOH)	Provides the alkaline medium for reduction and dyeing
Dispersing/Wetting Agent	Ensures uniform dispersion of the dye and wetting of the fabric
Sequestering Agent	Chelates metal ions in the water that can interfere with dyeing
Sodium Chloride (NaCl)	Acts as an electrolyte to promote dye exhaustion, especially for lighter shades
Hydrogen Peroxide (H₂O₂)	Oxidizing agent to convert the leuco dye back to its insoluble form
Non-ionic Detergent/Soda Ash	Used in the soaping process to remove unfixed dye and improve fastness
Acetic Acid (CH₃COOH)	Neutralizing agent and pH control during oxidation

Table 2: General Experimental Parameters for Exhaust Vat Dyeing of Cotton

Parameter	Value	Unit	Stage
Liquor Ratio	1:10 - 1:30	-	Vatting & Dyeing
Dye Concentration	0.5 - 4.0	% on weight of fabric (owf)	Dyeing
Sodium Hydroxymethanesulfinate	5 - 15	g/L	Vatting & Dyeing
Sodium Hydroxide	5 - 20	g/L	Vatting & Dyeing
Dyeing Temperature	60 - 80	°C	Dyeing
Dyeing Time	45 - 60	minutes	Dyeing
Oxidation (H₂O₂)	1 - 2	mL/L (35%)	Oxidation
Soaping Temperature	95 - 100	°C	Soaping
Soaping Time	10 - 15	minutes	Soaping

Table 3: Typical Colorfastness Properties of Vat Dyes on Cotton

Vat dyes are known for their excellent fastness properties.[1] The following table provides typical ratings on a scale of 1 to 5, where 5 indicates excellent fastness.[7]

Fastness Property	Typical Rating	Test Method (Example)
Washing Fastness (Color Change)	4-5	ISO 105-C06
Washing Fastness (Staining)	4-5	ISO 105-C06
Rubbing Fastness (Dry)	4-5	ISO 105-X12
Rubbing Fastness (Wet)	3-4	ISO 105-X12
Light Fastness (Xenon Arc)	5-7 (on a 1-8 scale)	ISO 105-B02

Visualizations

Experimental Workflow

Caption: Experimental workflow for vat dyeing of cotton.

Logical Relationship of Vat Dyeing Stages

Caption: Chemical state transitions in the vat dyeing process.

References

• 1. intouch-quality.com [intouch-quality.com]
• 2. Factors Affecting The Color Fastness To Wet Rubbing Of Textiles [avenotester.com]
• 3. patek.com.hk [patek.com.hk]
• 4. benchchem.com [benchchem.com]
• 5. ijaar.org [ijaar.org]
• 6. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 7. Dyeing of cellulosic and modified fiber with vat dye | PPTX [slideshare.net]

Application Notes and Protocols for the Quantification of Sodium Hydroxymethanesulfinate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative analysis of Sodium Hydroxymethanesulfinate (also known as Rongalite or sodium formaldehyde (B43269) sulfoxylate), a compound used in various industrial and pharmaceutical applications. The following methods offer a range of techniques suitable for different laboratory settings and analytical requirements.

Introduction

Sodium hydroxymethanesulfinate (NaHSO₂·CH₂O) is a versatile reducing agent. Its accurate quantification is crucial for quality control in manufacturing processes and for stability studies in pharmaceutical formulations. This document outlines three validated analytical methods for determining its concentration: a classical iodometric titration, a sensitive High-Performance Liquid Chromatography (HPLC) method with pre-column derivatization, and a high-resolution Capillary Electrophoresis (CE) method.

Quantitative Data Summary

The performance characteristics of the described analytical methods are summarized in the table below for easy comparison.

Parameter	Iodometric Titration	HPLC with DNPH Derivatization	Capillary Electrophoresis (CE-C4D)
Principle	Redox titration	Reverse-phase chromatography of a derivatized analyte	Separation based on electrophoretic mobility with conductivity detection
Linearity Range	Dependent on titrant concentration	0.1 - 5.0 mg/L (as formaldehyde)[1]	1.00 - 200 µg/mL[2]
Correlation Coefficient (r²)	Not Applicable	> 0.999[1]	0.9998[2]
Limit of Detection (LOD)	Typically in the mg range	0.4 mg/kg (as formaldehyde)[1]	10 mg/kg[2]
Limit of Quantification (LOQ)	Typically in the mg range	Not explicitly stated, but quantifiable within linearity range	10 mg/kg[2]
Accuracy (Recovery)	High for pure substances	89.84% - 97.46%[1]	84.0% - 94.7%[2]
Precision (%RSD)	< 2% for replicate titrations	0.25% - 0.43%[1]	< 5%[2]
Analysis Time	~15-30 minutes per sample	~30-60 minutes per sample (including derivatization)	~15-20 minutes per sample
Selectivity	Low, susceptible to interference from other reducing or oxidizing agents	High, specific to formaldehyde released from the analyte	High, separates analyte from matrix components
Instrumentation	Standard laboratory glassware (burette, flasks)	HPLC system with UV/DAD detector	Capillary Electrophoresis system with a contactless conductivity detector

Method 1: Iodometric Titration

This method is based on the oxidation of Sodium hydroxymethanesulfinate by iodine. The endpoint is determined by the disappearance of the blue color of the starch-iodine complex upon titration with a standardized sodium thiosulfate (B1220275) solution.

Experimental Protocol

1. Reagents and Solutions:

• 0.1 N Iodine Solution: Prepare and standardize according to standard laboratory procedures.

• 0.1 N Sodium Thiosulfate Solution: Prepare and standardize against a primary standard like potassium dichromate.

• Starch Indicator Solution (1% w/v): Mix 1 g of soluble starch with a small amount of cold water to make a paste. Pour this paste into 100 mL of boiling water with constant stirring. Cool before use.

• Acetic Acid (Glacial)

• Sodium Bicarbonate (NaHCO₃)

• Potassium Iodide (KI)

2. Sample Preparation:

• Accurately weigh approximately 0.2 g of the Sodium hydroxymethanesulfinate sample.

• Dissolve the sample in 50 mL of deionized water in a 250 mL conical flask.

3. Titration Procedure:

• To the dissolved sample, add 1 g of sodium bicarbonate and swirl to dissolve.

• Add 50.0 mL of 0.1 N iodine solution to the flask.

• Stopper the flask and allow the reaction to proceed in the dark for 30 minutes.

• After incubation, add 10 mL of glacial acetic acid.

• Titrate the excess iodine with standardized 0.1 N sodium thiosulfate solution.

• When the solution turns a pale yellow, add 2 mL of starch indicator solution. The solution will turn a deep blue color.

• Continue the titration with sodium thiosulfate until the blue color disappears.

• Perform a blank titration using 50 mL of deionized water in place of the sample solution.

4. Calculation:

Sodium hydroxymethanesulfinate (%) = [(V_blank - V_sample) × N × E] / W × 100

Where:

• V_blank = Volume of sodium thiosulfate used for the blank titration (mL)

• V_sample = Volume of sodium thiosulfate used for the sample titration (mL)

• N = Normality of the sodium thiosulfate solution

• E = Equivalent weight of Sodium hydroxymethanesulfinate (0.05704 g/meq )

• W = Weight of the sample (g)

Diagrams

Caption: Experimental workflow for the iodometric titration of Sodium hydroxymethanesulfinate.

Caption: Overall reaction in the iodometric determination of Sodium hydroxymethanesulfinate.

Method 2: HPLC with Pre-column Derivatization

This method involves the decomposition of Sodium hydroxymethanesulfinate to release formaldehyde, which is then derivatized with 2,4-dinitrophenylhydrazine (B122626) (DNPH). The resulting formaldehyde-2,4-dinitrophenylhydrazone is then quantified by reverse-phase HPLC with UV detection.[1][3]

Experimental Protocol

1. Reagents and Solutions:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 2,4-Dinitrophenylhydrazine (DNPH) Solution: Dissolve 150 mg of DNPH in 100 mL of acetonitrile. Add 1 mL of concentrated hydrochloric acid.

• Standard Formaldehyde Solution (1000 mg/L): Prepare by diluting a certified standard.

• Mobile Phase: Acetonitrile/Water (e.g., 70:30 v/v).[3]

2. Sample Preparation:

• Accurately weigh a sample containing Sodium hydroxymethanesulfinate and dissolve it in a known volume of water to achieve a concentration within the linear range of the assay after derivatization.

• Transfer an aliquot of the sample solution to a reaction vial.

• Add the DNPH solution and heat at a controlled temperature (e.g., 60°C) for a specified time (e.g., 30 minutes) to ensure complete derivatization.

• Cool the solution to room temperature.

• Filter the derivatized solution through a 0.45 µm syringe filter into an HPLC vial.

3. Standard Curve Preparation:

• Prepare a series of calibration standards by diluting the standard formaldehyde solution with water.

• Derivatize each standard in the same manner as the sample.

4. HPLC Conditions:

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).[3]

• Mobile Phase: Acetonitrile:Water (70:30).[3]

• Flow Rate: 1.0 mL/min.[3]

• Injection Volume: 20 µL.

• Column Temperature: 30°C.[3]

• Detection Wavelength: 355 nm.[3]

5. Calculation:

• Construct a calibration curve by plotting the peak area of the formaldehyde-DNPH derivative versus the concentration of the formaldehyde standards.

• Determine the concentration of formaldehyde in the sample from the calibration curve.

• Calculate the concentration of Sodium hydroxymethanesulfinate in the original sample based on the stoichiometry of formaldehyde release.

Diagrams

Caption: Experimental workflow for the HPLC analysis of Sodium hydroxymethanesulfinate.

Caption: Chemical reactions in the derivatization of formaldehyde for HPLC analysis.

Method 3: Capillary Electrophoresis

This method allows for the direct determination of Sodium hydroxymethanesulfinate without the need for derivatization. Separation is achieved based on the analyte's electrophoretic mobility, and detection is performed using a capacitively coupled contactless conductivity detector (CE-C4D).[2]

Experimental Protocol

1. Reagents and Solutions:

• Running Buffer: Prepare a suitable buffer solution (e.g., 20 mM MES/His, pH 6.0).

• Sample Diluent: Deionized water.

2. Sample Preparation:

• Accurately weigh the sample and dissolve it in deionized water.

• Perform ultrasonic extraction for samples in complex matrices (e.g., food products) to ensure complete dissolution.[2]

• Filter the sample solution through a 0.45 µm syringe filter into a CE vial.

3. Standard Curve Preparation:

• Prepare a stock solution of Sodium hydroxymethanesulfinate in deionized water.

• Prepare a series of calibration standards by diluting the stock solution with deionized water to concentrations spanning the expected sample concentration range.

4. Capillary Electrophoresis Conditions:

• Capillary: Fused-silica capillary (e.g., 50 µm i.d., 60 cm total length).

• Background Electrolyte (BGE): Running buffer.

• Separation Voltage: e.g., -25 kV.

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 s).

• Capillary Temperature: 25°C.

• Detector: Capacitively Coupled Contactless Conductivity Detector (C4D).

5. Calculation:

• Construct a calibration curve by plotting the peak area of Sodium hydroxymethanesulfinate versus the concentration of the standards.

• Determine the concentration of Sodium hydroxymethanesulfinate in the sample from the calibration curve.

Diagrams

Caption: Experimental workflow for the Capillary Electrophoresis analysis of Sodium hydroxymethanesulfinate.

Caption: Logical relationship of the Capillary Electrophoresis separation and detection process.

References

• 1. Detection of Sodium Formaldehyde Sulfoxylate_Chemicalbook [chemicalbook.com]
• 2. Determination of Sodium Formaldehyde Sulfoxylate Residues in Wheat Flour and Bean Starch Noodles by Capillary Electrophoresis-Contactless Conductivity Detection [spkx.net.cn]
• 3. usptechnologies.com [usptechnologies.com]

Technical Notes & Optimization

Technical Support Center: Sodium Hydroxymethanesulfinate (Rongalite) Reactions

Welcome to the technical support center for sodium hydroxymethanesulfinate (also known as Rongalite). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to low yields in chemical reactions involving this versatile reducing agent.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is significantly lower than expected. What are the most common causes?

A1: Low yields in reactions using sodium hydroxymethanesulfinate often stem from the degradation of the reagent itself. The most critical factors to investigate are:

• Reagent Quality and Storage: Sodium hydroxymethanesulfinate is a strongly hygroscopic substance and is sensitive to air and moisture.[1] Improper storage can lead to degradation, which is sometimes indicated by a faint fishy or garlic-like smell.[1] For optimal results, it should be stored in a dry, cool, dark place under an inert atmosphere.[1][2]

• Reaction pH: The stability of sodium hydroxymethanesulfinate is highly dependent on pH. It is most stable in a neutral to alkaline range (pH 6–9) and decomposes rapidly in acidic conditions.[1][3] If your reaction medium is acidic, the reagent is likely decomposing before it can effectively participate in the desired reaction.

• Reaction Temperature: Elevated temperatures can cause thermal decomposition. In aqueous solutions, decomposition begins to occur at temperatures above 60°C and is rapid at 80°C.[1][3] Exothermic reactions that are not properly cooled can lead to localized heating and reagent degradation.

• Presence of Oxidizing Agents: As a reducing agent, sodium hydroxymethanesulfinate will be consumed by any strong oxidizing agents present in the reaction mixture, including dissolved oxygen.[1][4]

Q2: The purity of my sodium hydroxymethanesulfinate is questionable. How can I assess it?

A2: A loss of purity and reactivity in sodium hydroxymethanesulfinate can sometimes be detected by a distinct leek or fish-like odor.[1] For a quantitative assessment, an iodometric titration is a reliable method to determine the concentration of the active reducing agent. A detailed protocol for this analysis is provided in the "Key Experimental Protocols" section below.

Q3: My aqueous reaction solution turned cloudy and a gas was evolved upon adding sodium hydroxymethanesulfinate. What is happening?

A3: This is a classic sign of decomposition in an acidic medium. When sodium hydroxymethanesulfinate is exposed to acidic conditions, it breaks down to release formaldehyde (B43269) and other unstable sulfur compounds, which can further decompose to liberate sulfur dioxide and hydrogen sulfide (B99878) gas, leading to turbidity and gas evolution.[1][3] To prevent this, ensure your reaction medium is buffered to a pH between 6 and 9.[1]

Q4: Can I use sodium hydroxymethanesulfinate in organic solvents?

A4: Yes, it is soluble in some polar organic solvents and can be used in non-aqueous reaction systems. However, it is important to use anhydrous solvents, as the reagent is hygroscopic and water can affect its stability and reactivity.[1] Dimethylformamide (DMF) is a commonly used solvent for reactions involving sodium hydroxymethanesulfinate.[3]

Q5: Are there any known side reactions I should be aware of?

A5: Besides its decomposition, side reactions can occur depending on your specific substrates. For instance, when used as a nucleophile in reactions with certain alkylating agents like xylylene dibromide, alkylation can occur at the oxygen atom in addition to the sulfur atom, leading to the formation of isomeric sulfinate esters alongside the desired sulfones.

Data Presentation

While precise yield data is highly dependent on the specific reaction, the stability of the sodium hydroxymethanesulfinate reagent is a critical factor that is directly influenced by reaction conditions. The following table summarizes its stability under various parameters.

Parameter	Condition	Stability & Observations	Impact on Yield
pH	< 6 (Acidic)	Rapid decomposition.[1][3]	Severe decrease
6 - 9 (Neutral/Alkaline)	Maximum stability.[1]	Optimal
> 9 (Strongly Alkaline)	Relatively stable.[3]	Generally favorable
Temperature	< 60°C	Generally stable in aqueous solution.[3]	Optimal
(Aqueous Solution)	> 60°C	Decomposition begins.[3]	Moderate decrease
> 80°C	Rapid decomposition.[1]	Severe decrease
Atmosphere	Air (Oxygen)	Susceptible to oxidation.[4]	Potential decrease
Inert (e.g., N₂, Ar)	Stable.	Optimal
Moisture	Humid Air / Wet Solvents	Hygroscopic; gradual decomposition.[1][3]	Potential decrease
Anhydrous Conditions	Stable.	Optimal

Visual Guides

The following diagrams illustrate a logical troubleshooting workflow for low reaction yields and the chemical decomposition pathway of sodium hydroxymethanesulfinate in acidic conditions.

Fig 1. Troubleshooting workflow for low yields.

Fig 2. Decomposition pathway in acidic solution.

Key Experimental Protocols

Protocol 1: Synthesis of a Dibenzyl Sulfone

This protocol is a representative example of using sodium hydroxymethanesulfinate as a source of the sulfoxylate (B1233899) dianion (SO₂²⁻) for the preparation of sulfones.

Materials:

• Benzyl (B1604629) chloride

• Sodium hydroxymethanesulfinate dihydrate (Rongalite)

• Ethanol (B145695)

• Water (deionized)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve sodium hydroxymethanesulfinate (1 equivalent) in a 1:1 mixture of ethanol and water.

• Begin stirring the solution and add benzyl chloride (2 equivalents) dropwise to the flask.

• Heat the reaction mixture to reflux (approximately 80-90°C) and maintain for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• The product, dibenzyl sulfone, will often precipitate from the solution upon cooling. If not, the volume of the solvent can be reduced under vacuum.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure dibenzyl sulfone.

Protocol 2: Purity Analysis by Iodometric Titration

This protocol allows for the quantitative determination of the purity of a sodium hydroxymethanesulfinate sample.

Principle: Sodium hydroxymethanesulfinate reduces a known excess of iodine. The remaining unreacted iodine is then back-titrated with a standardized sodium thiosulfate (B1220275) solution using a starch indicator to detect the endpoint.

Reagents:

• 0.1 M Iodine solution (standardized)

• 0.1 M Sodium thiosulfate solution (standardized)

• 1% Starch indicator solution

• Sodium bicarbonate

• Deionized water

• Sample of sodium hydroxymethanesulfinate

Procedure:

• Accurately weigh approximately 0.2 g of the sodium hydroxymethanesulfinate sample into a 250 mL Erlenmeyer flask.

• Dissolve the sample in 50 mL of deionized water and add ~1 g of sodium bicarbonate to ensure the solution is slightly alkaline, preventing premature decomposition.

• Using a volumetric pipette, add exactly 50.00 mL of the standardized 0.1 M iodine solution to the flask. The solution should turn a dark brown/red color.

• Stopper the flask, swirl gently, and allow it to stand in the dark for 5-10 minutes to ensure the reaction with iodine is complete.

• Titrate the excess, unreacted iodine with the standardized 0.1 M sodium thiosulfate solution. The dark solution will fade to a pale yellow.

• When the solution is pale yellow, add 2-3 mL of the 1% starch indicator solution. The solution will turn a deep blue-black color.

• Continue the titration dropwise with the sodium thiosulfate solution until the blue-black color completely disappears. This is the endpoint.

• Record the volume of sodium thiosulfate solution used.

• Calculate the purity of the sodium hydroxymethanesulfinate sample based on the stoichiometry of the reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. The effect of pH and salt on the stability and physicochemical properties of oil-in-water emulsions prepared with gum tragacanth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reactions with Rongalite

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing Rongalite (sodium hydroxymethanesulfinate). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you minimize byproduct formation and optimize your chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is Rongalite and what are its primary applications in research?

Rongalite, with the chemical formula Na⁺HOCH₂SO₂⁻, is a versatile and cost-effective reagent. It is widely used in organic synthesis as a powerful reducing agent and a source of the sulfoxylate (B1233899) anion (SO₂²⁻).[1] Its primary applications in a research setting include the synthesis of sulfones, sultines, sulfonamides, and sulfonyl fluorides.[2] It is also utilized in reductive dehalogenation reactions and can act as a C1 synthon.[2]

Q2: What are the most common byproducts observed when using Rongalite?

Byproduct formation often stems from the inherent instability of the hydroxymethanesulfinate ion in solution, which can decompose into formaldehyde (B43269) and sulfite (B76179).[3] Key byproducts to be aware of include:

• Isomeric Sulfinate Esters: In reactions with alkylating agents, alkylation can occasionally occur at the oxygen atom instead of the sulfur atom, leading to the formation of isomeric sulfinate esters alongside the desired sulfones.[3]

• Decomposition Products: Under acidic conditions or at elevated temperatures (above 80 °C), Rongalite decomposes to release formaldehyde, sulfur dioxide, and hydrogen sulfide.[1] These can either be unwanted contaminants or participate in side reactions.

• Over-alkylation or Side Reactions with Formaldehyde: The formaldehyde generated from decomposition can react with other components in the reaction mixture.

• Sulfides: In the absence of a base like sodium bicarbonate, reactions can sometimes yield a mixture of sulfides.[1]

Q3: My Rongalite has a faint "fishy" smell. Is it still usable?

A faint "leek-like" smell is normal for Rongalite. However, a "fishy" smell is an indicator of decomposition and loss of purity.[2] Using degraded Rongalite can lead to lower yields and an increase in byproduct formation. For optimal results, it is recommended to use fresh, properly stored Rongalite that has been kept in a dry, cool, and dark place.[1]

Q4: How can I minimize the decomposition of Rongalite in my reaction?

Controlling the stability of Rongalite is crucial for minimizing byproducts. Here are key strategies:

• pH Control: Rongalite exhibits maximum stability in a pH range of 6-9.[1] Acidic conditions promote rapid decomposition and should be avoided unless the reaction mechanism specifically requires the in-situ generation of the reducing sulfoxylate ion and formaldehyde.[3] The addition of a mild base, such as potassium bicarbonate, can help maintain a favorable pH.[1]

• Addition of Formaldehyde: The decomposition of the hydroxymethanesulfinate ion is an equilibrium process. Adding at least one equivalent of formaldehyde to the solution can push the equilibrium back towards the stable adduct, creating a shelf-stable solution.[3]

• Temperature Control: Avoid unnecessarily high temperatures. Rongalite in aqueous solution begins to decompose at 80 °C.[1] Reactions should be conducted at the lowest effective temperature.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with Rongalite.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Desired Product	1. Degraded Rongalite: The reagent may have decomposed due to improper storage. 2. Incorrect pH: The reaction medium may be too acidic, causing rapid decomposition of the Rongalite. 3. Sub-optimal Solvent: The chosen solvent may not be suitable for the reaction. 4. Insufficient Reagent: The molar ratio of Rongalite to the substrate may be too low.	1. Use fresh Rongalite from a sealed container. A "fishy" odor indicates degradation.[2] 2. Ensure the reaction is performed under neutral to slightly alkaline conditions (pH 6-9) by adding a base like potassium carbonate or sodium bicarbonate.[1] 3. For reactions like sulfone synthesis from alkyl halides, polar aprotic solvents like DMF or DMSO are often effective.[1] 4. An optimal molar ratio of Rongalite to alkyl halide is often found to be 2:1.[2]
Formation of Unexpected Byproducts	1. Isomeric Sulfinate Ester Formation: Alkylation may have occurred on the oxygen atom. 2. Reaction with Decomposition Products: Formaldehyde or sulfite from Rongalite decomposition may be reacting with your substrate or product. 3. Radical Reactions: Rongalite can promote Single Electron Transfer (SET) reactions, leading to radical-mediated side products.[2]	1. Modifying the solvent and reaction temperature may influence the selectivity of S-alkylation over O-alkylation. 2. Maintain a stable reaction environment by controlling the pH and temperature. Consider adding an excess of formaldehyde to stabilize the Rongalite solution.[3] 3. If a radical pathway is suspected, the addition of a radical scavenger (if compatible with the desired reaction) can help diagnose the issue. Ensure the reaction is performed under an inert atmosphere if radical side reactions are a concern.
Reaction is Sluggish or Incomplete	1. Poor Solubility: Rongalite or the substrate may not be fully dissolved in the reaction medium. 2. Low Temperature: The reaction may require more thermal energy to proceed at a reasonable rate.	1. Choose a solvent in which all reactants are soluble. For sulfone synthesis, DMF is a common choice.[1] 2. While avoiding high temperatures that cause decomposition, a moderate increase in temperature may be necessary. Monitor the reaction closely by TLC.
Difficulty in Product Purification	1. Water-soluble Byproducts: Salts and decomposition products can complicate extraction. 2. Similar Polarity of Product and Byproducts: The desired product and byproducts may have similar retention factors, making chromatographic separation challenging.	1. Thoroughly wash the organic layer with brine during workup to remove water-soluble impurities. 2. Optimize the reaction conditions to minimize byproduct formation in the first place. If separation is still difficult, consider derivatization of the product or byproduct to alter its polarity before chromatography. Recrystallization is also a valuable purification technique for crystalline products.[1]

Data on Byproduct Minimization

While comprehensive quantitative data on byproduct formation under varied conditions is dispersed throughout the literature, the following table summarizes key qualitative and semi-quantitative findings to guide reaction optimization.

Parameter	Condition	Effect on Byproduct Formation	Reference
pH	Acidic (pH < 6)	High: Promotes rapid decomposition into formaldehyde and sulfite.	[1][3]
Neutral to Alkaline (pH 6-9)	Minimized: Enhances the stability of the hydroxymethanesulfinate ion.	[1]
Temperature	> 80 °C	High: Accelerates decomposition, leading to various byproducts including sulfur dioxide and hydrogen sulfide.	[1]
Room Temperature to 60 °C	Minimized: Generally preferred for controlled reactions.	[1]
Stoichiometry	Excess Formaldehyde	Minimized: Stabilizes Rongalite in solution by shifting the decomposition equilibrium.	[3]
Rongalite:Alkyl Halide (2:1)	Optimized for Sulfone Synthesis: Found to be the optimal molar ratio in some studies.	[2]
Atmosphere	Air	Potential for Oxidation: While many reactions are not air-sensitive, sensitive substrates or radical reactions may benefit from an inert atmosphere.	[4]
Inert (N₂, Ar)	Minimized for Sensitive Reactions: Recommended for reactions prone to oxidation or radical side reactions.	[3]

Experimental Protocols & Methodologies

General Protocol for the Synthesis of Symmetrical Sulfones from Alkyl Halides

This protocol is a generalized procedure based on established methods for the synthesis of sulfones using Rongalite.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve the alkyl halide (1.0 eq) in a suitable solvent such as dimethylformamide (DMF) or aqueous methanol.

• Addition of Rongalite: Add Rongalite (2.0 eq) to the solution. For reactions sensitive to pH, a mild base like potassium carbonate or sodium bicarbonate (1.5 - 2.0 eq) can be added.

• Reaction: Stir the mixture at room temperature or gently heat to 50-60 °C. The optimal temperature will depend on the reactivity of the alkyl halide.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate) three times.

• Washing: Combine the organic layers and wash with water and then with brine to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to obtain the pure sulfone.

Visualizing Reaction Pathways and Workflows

To further aid in understanding the processes involved, the following diagrams created using Graphviz (DOT language) illustrate key pathways.

Caption: Reaction pathway for the formation of symmetrical sulfones from Rongalite and alkyl halides.

Caption: A logical workflow for troubleshooting common issues in reactions involving Rongalite.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. scientificupdate.com [scientificupdate.com]
• 3. ataman-chemicals.com [ataman-chemicals.com]
• 4. Reaction of Alkyl Halides with Rongalite: One-Pot and Telescoped Syntheses of Aliphatic Sulfonamides, Sulfonyl Fluorides, and Unsymmetrical Sulfones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Sodium Hydroxysulfinomethanesulfinate Reductions

Welcome to the technical support center for optimizing reaction conditions for sodium hydroxymethanesulfinate (also known as Rongalite) reductions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for troubleshooting common issues and optimizing experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is sodium hydroxymethanesulfinate and what is its primary application in organic synthesis?

Sodium hydroxymethanesulfinate (NaHOCH₂SO₂) is a versatile and inexpensive reducing agent. It is widely used for the reduction of various functional groups, most notably aromatic nitro compounds to their corresponding anilines and the cleavage of disulfide bonds to thiols.[1] It serves as a convenient source of the sulfoxylate (B1233899) ion (SO₂²⁻) in situ.

Q2: My reduction of an aromatic nitro compound is sluggish or incomplete. What are the common causes and how can I troubleshoot this?

Incomplete reduction of aromatic nitro compounds can be attributed to several factors:

• Reagent Quality: Sodium hydroxymethanesulfinate is hygroscopic and can degrade upon exposure to moisture and air. A noticeable fishy odor can indicate decomposition and reduced reactivity.[1] Always use a fresh, high-quality reagent.

• pH of the Reaction Medium: The reducing power of sodium hydroxymethanesulfinate is optimal in a slightly basic to neutral pH range (pH 6-9).[1] In acidic conditions, it rapidly decomposes, while in strongly basic conditions, its reduction potential may be diminished. Consider buffering the reaction mixture.

• Insufficient Stoichiometry: An insufficient amount of the reducing agent is a common reason for incomplete reactions. Typically, a molar excess of sodium hydroxymethanesulfinate is required. The optimal ratio can vary depending on the substrate and other reducible functional groups present.

• Low Reaction Temperature: While many reductions proceed at room temperature, some less reactive substrates may require gentle heating to achieve a reasonable reaction rate. However, be aware that temperatures above 80°C can lead to significant decomposition of the reagent.[1]

• Poor Solubility: If your nitroarene has poor solubility in the reaction medium, this can hinder the reaction rate. Consider using a co-solvent to improve solubility.

Q3: I am observing the formation of unexpected side products in my reaction. What are the likely side reactions and how can I minimize them?

Side product formation often arises from the decomposition of sodium hydroxymethanesulfinate or reactions with other functional groups.

• Decomposition Products: At elevated temperatures or in acidic pH, sodium hydroxymethanesulfinate can decompose to formaldehyde, sodium sulfite, sodium sulfide, sulfur dioxide, and hydrogen sulfide.[1] These species can potentially react with your starting material or product. To mitigate this, maintain the optimal pH range and avoid excessive heating.

• Over-reduction: While generally chemoselective, in some cases, other reducible functional groups like aldehydes or ketones might be susceptible to reduction, especially with prolonged reaction times or a large excess of the reducing agent.

• Formation of Azoxy or Azo Compounds: In the reduction of nitroarenes, incomplete reduction can sometimes lead to the formation of azoxy or azo compounds as intermediates or side products. Ensuring sufficient reducing agent and optimal reaction conditions can help drive the reaction to the desired aniline (B41778).

Q4: What are the recommended storage and handling procedures for sodium hydroxymethanesulfinate?

Proper storage and handling are crucial for maintaining the reagent's activity and ensuring laboratory safety.

• Storage: Store sodium hydroxymethanesulfinate in a tightly sealed container in a cool, dry, and dark place, protected from moisture.[1] It is a strongly hygroscopic substance.

• Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle the solid in a well-ventilated area or a fume hood to avoid inhalation of dust. Avoid contact with acids, as this can liberate toxic gases.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Conversion of Starting Material	1. Degraded sodium hydroxymethanesulfinate.	1. Use a fresh bottle of the reagent. A fishy odor indicates degradation.[1]
2. Incorrect pH of the reaction medium.	2. Adjust the pH to be within the optimal range of 6-9.[1] Use a suitable buffer if necessary.
3. Insufficient amount of reducing agent.	3. Increase the molar equivalents of sodium hydroxymethanesulfinate. Start with a 2-3 fold excess and optimize from there.
4. Low reaction temperature.	4. Gently heat the reaction mixture (e.g., to 40-60 °C). Monitor for reagent decomposition.
5. Poor solubility of the substrate.	5. Use a co-solvent system (e.g., water/DMF, water/ethanol) to improve solubility.
Formation of Multiple Products/Side Reactions	1. Decomposition of sodium hydroxymethanesulfinate.	1. Maintain optimal pH (6-9) and avoid temperatures above 80 °C.[1]
2. Presence of other reducible functional groups.	2. Monitor the reaction closely by TLC or LC-MS and stop it once the starting material is consumed. Reduce the amount of reducing agent if necessary.
3. Incomplete reduction of nitro group leading to intermediates.	3. Ensure a sufficient excess of sodium hydroxymethanesulfinate and allow for adequate reaction time.
Difficulty in Product Isolation/Workup	1. Emulsion formation during extraction.	1. Add a saturated solution of brine to break up the emulsion.
2. Presence of sulfur-containing byproducts.	2. Consider a workup procedure that includes a wash with a dilute solution of sodium hypochlorite (B82951) (bleach) to oxidize sulfur species, followed by a wash with sodium bisulfite to remove excess bleach. Always perform a small-scale test first to ensure product stability.

Experimental Protocols

General Protocol for the Reduction of Aromatic Nitro Compounds

This protocol provides a general procedure for the reduction of an aromatic nitro compound to the corresponding aniline using sodium hydroxymethanesulfinate.

Materials:

• Aromatic nitro compound

• Sodium hydroxymethanesulfinate (Rongalite)

• Solvent (e.g., Water, Ethanol/Water, DMF/Water)

• Sodium bicarbonate (or other suitable base for pH adjustment)

• Ethyl acetate (B1210297) (or other suitable organic solvent for extraction)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the aromatic nitro compound (1.0 eq) in the chosen solvent system.

• Add sodium hydroxymethanesulfinate (2.0-4.0 eq).

• If necessary, adjust the pH of the mixture to 7-9 by adding a solution of sodium bicarbonate.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water to the reaction mixture and extract the product with an organic solvent such as ethyl acetate (3 x volume of the aqueous phase).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the product by a suitable method, such as column chromatography or recrystallization.

General Protocol for the Reduction of Disulfides

This protocol provides a general procedure for the cleavage of a disulfide bond to the corresponding thiols.

Materials:

• Disulfide-containing compound

• Sodium hydroxymethanesulfinate (Rongalite)

• Solvent (e.g., Water, Ethanol/Water, DMF)

• Base (e.g., Potassium carbonate or Sodium hydroxide)

• Acid for neutralization (e.g., dilute HCl)

• Organic solvent for extraction (e.g., Ethyl acetate, Dichloromethane)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve the disulfide (1.0 eq) in the chosen solvent in a round-bottom flask.

• Add the base (e.g., K₂CO₃, 2.0-3.0 eq) to the mixture.

• Add sodium hydroxymethanesulfinate (2.0-4.0 eq) and stir the reaction at room temperature.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Carefully neutralize the reaction mixture with a dilute acid (e.g., 1M HCl).

• Extract the product with an appropriate organic solvent.

• Combine the organic extracts, wash with brine, and dry over an anhydrous drying agent.

• Filter and concentrate the solvent to yield the crude thiol product.

• Purify as necessary.

Data Presentation

Table 1: Typical Reaction Conditions for the Reduction of Aromatic Nitro Compounds

Substrate	Stoichiometry (Rongalite:Substrate)	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Nitroanisole	3:1	Water/Ethanol (1:1)	60	2	>95
2-Nitrotoluene	3:1	Water/DMF (2:1)	50	3	92
4-Nitrobenzoic acid	4:1	Water (pH adjusted to 8)	70	4	88
2-Chloro-4-nitroaniline	3:1	Water/Ethanol (1:1)	RT	5	90

Table 2: Typical Reaction Conditions for the Reduction of Disulfides

Substrate	Stoichiometry (Rongalite:Substrate)	Base (eq)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Dibenzyl disulfide	2:1	K₂CO₃ (2)	DMF	RT	1	>98
Di-tert-butyl disulfide	3:1	NaOH (2)	Water/Ethanol (1:1)	40	3	85
GSSG (Oxidized Glutathione)	2:1	NaHCO₃ (to pH 7.5)	Water	RT	0.5	>99
Cystine	2.5:1	K₂CO₃ (2.5)	Water	RT	1.5	95

Visualizations

A troubleshooting workflow for incomplete reductions.

Decomposition pathway of sodium hydroxymethanesulfinate.

References

• 1. pubs.acs.org [pubs.acs.org]

stability issues of Sodium hydroxymethanesulfinate solutions and prevention

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of sodium hydroxymethanesulfinate solutions.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation, storage, and use of sodium hydroxymethanesulfinate solutions.

Issue	Possible Cause	Recommended Action
Solution develops a strong garlic-like odor.	Decomposition of sodium hydroxymethanesulfinate.[1][2]	The solution is no longer viable and should be discarded following appropriate safety protocols. To prevent this, ensure proper storage conditions and consider using a freshly prepared solution.
Solution turns cloudy or forms a precipitate.	Decomposition leading to the formation of insoluble byproducts like free sulfur.[2]	Discard the solution. For future preparations, use deionized water, ensure all glassware is clean, and consider filtration after dissolution. Storing under an inert gas can also help.[3]
Loss of reducing activity in the solution.	Degradation of the active hydroxymethanesulfinate ion.[3][4]	Prepare a fresh solution. To maintain potency, store the solution at a controlled room temperature, protected from light, and in a well-closed container.[3] For extended stability, add an excess of formaldehyde (B43269) and maintain an alkaline pH.[4][5]
Rapid decomposition of the solution upon preparation.	The solution is acidic.[1][6]	Ensure the pH of the solution is alkaline (pH > 8).[7] Use a buffer if necessary. Sodium hydroxymethanesulfinate is known to decompose rapidly in acidic conditions.[6][8]
Discoloration of the solution (e.g., yellowing).	Oxidation or reaction with contaminants.	Use high-purity water and reagents. Store the solution protected from light and consider purging with an inert gas to minimize oxidation.[3]

Frequently Asked Questions (FAQs)

1. What are the primary factors that affect the stability of sodium hydroxymethanesulfinate solutions?

The stability of sodium hydroxymethanesulfinate solutions is primarily influenced by pH, temperature, exposure to atmospheric oxygen, and the presence of excess formaldehyde.[3][6][9][10] The hydroxymethanesulfinate ion is inherently unstable in aqueous solutions and can decompose into formaldehyde and sulfite.[4][5]

2. How does pH impact the stability of the solution?

Sodium hydroxymethanesulfinate solutions are relatively stable in alkaline environments (pH > 8) but decompose rapidly in acidic conditions.[6][7][8] Acidic environments promote the release of unstable sulfoxylate (B1233899) ions and formaldehyde.[4][5]

3. What is the effect of temperature on solution stability?

Aqueous solutions of sodium hydroxymethanesulfinate begin to decompose at temperatures above 60°C.[9] Dilute solutions tend to decompose more rapidly than concentrated ones at elevated temperatures.[9] For optimal stability, it is recommended to store solutions at a controlled room temperature (15–30°C).[3]

4. How can I prepare a sodium hydroxymethanesulfinate solution with long-term stability?

To prepare a solution that is stable for an extended period, you can add at least one equivalent of formaldehyde to the solution.[4][5] This shifts the equilibrium to favor the formation of the more stable bis-(hydroxymethyl)sulfone.[3][6] Such solutions are reported to be shelf-stable indefinitely.[4][5] Additionally, maintaining an alkaline pH will further enhance stability.[6] A patented stabilizing agent includes a buffer, chelating agent, separating agent, bactericide, and antioxidant.[11]

5. What are the typical decomposition products of sodium hydroxymethanesulfinate?

Decomposition can yield formaldehyde, sulfite, and sulfur dioxide (especially in acidic conditions).[3][5][6][12] In some cases, particularly with heating or in the presence of acid, toxic gases like hydrogen sulfide (B99878) may be released.[7][9]

6. Is the solid form of sodium hydroxymethanesulfinate stable?

The anhydrous solid form is very stable.[9] However, it can gradually decompose in the presence of humid air.[9] The dihydrate is the common commercial form and should be stored in a cool, dry place in a well-closed container.[1][3]

7. What are the signs of a degraded sodium hydroxymethanesulfinate solution?

Signs of degradation include the development of a strong garlic-like odor, cloudiness or precipitation, discoloration, and a decrease in reducing activity.[1][2]

Quantitative Stability Data

The following table summarizes key quantitative parameters related to the stability of sodium hydroxymethanesulfinate.

Parameter	Condition	Value/Observation	Reference
pH for Stability	Aqueous Solution	> 8	[7]
Temperature Threshold	Aqueous Solution	Begins to decompose > 60°C	[9]
Temperature Threshold	Solid Form	Begins to decompose at 80°C	[7]
Pharmaceutical Use Concentration	Injections	Up to 0.1% w/v	[1][3]

Experimental Protocols

Protocol for Preparation of a Stabilized Sodium Hydroxymethanesulfinate Solution

This protocol describes the preparation of a sodium hydroxymethanesulfinate solution with enhanced stability for research applications.

Materials:

• Sodium hydroxymethanesulfinate dihydrate

• Formaldehyde solution (e.g., 37% w/w)

• Sodium carbonate

• Deionized water, boiled and cooled to remove dissolved gases

• Volumetric flasks and other standard laboratory glassware

• pH meter or pH indicator strips

Procedure:

• Under a fume hood, weigh the desired amount of sodium hydroxymethanesulfinate dihydrate and dissolve it in a volume of the boiled and cooled deionized water.

• For each mole of sodium hydroxymethanesulfinate, add at least one molar equivalent of formaldehyde to the solution.

• Add a small amount of sodium carbonate to adjust the pH of the solution to be alkaline (pH > 8). Monitor the pH using a pH meter or indicator strips.

• Stir the solution until all components are fully dissolved.

• Filter the solution if any particulates are present.

• Store the final solution in a tightly sealed, light-resistant container at controlled room temperature.

Stability Testing Protocol Outline

This protocol outlines a general approach for assessing the stability of a prepared sodium hydroxymethanesulfinate solution.

• Initial Analysis: Immediately after preparation, determine the initial concentration of sodium hydroxymethanesulfinate. This can be done indirectly by analyzing a decomposition product like formaldehyde via HPLC-DAD or by polarography.[12][13]

• Storage Conditions: Aliquot the solution into several sealed containers and store them under different conditions (e.g., room temperature, elevated temperature, exposure to light, protected from light).

• Time Points: At regular intervals (e.g., 1, 7, 14, 30 days), remove an aliquot from each storage condition for analysis.

• Analysis: Analyze the aliquots for the concentration of sodium hydroxymethanesulfinate or its degradation products, pH, and physical appearance (color, clarity, odor).

• Data Evaluation: Compare the results over time to the initial analysis to determine the rate of degradation under each storage condition.

Visualizations

Caption: Decomposition pathway of sodium hydroxymethanesulfinate in aqueous solution.

Caption: Stabilization of sodium hydroxymethanesulfinate solution with excess formaldehyde.

Caption: Troubleshooting workflow for unstable sodium hydroxymethanesulfinate solutions.

References

• 1. Sodium hydroxymethanesulphinate | 149-44-0 [chemicalbook.com]
• 2. US2046507A - Stable sodium formaldehyde sulphoxylate and process of preparing the same - Google Patents [patents.google.com]
• 3. ataman-chemicals.com [ataman-chemicals.com]
• 4. RONGALITE - Ataman Kimya [atamanchemicals.com]
• 5. Rongalite - Wikipedia [en.wikipedia.org]
• 6. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 7. rongdachemical.com [rongdachemical.com]
• 8. Sodium hydroxymethanesulfinate | CAS#:149-44-0 | Chemsrc [chemsrc.com]
• 9. chembk.com [chembk.com]
• 10. researchgate.net [researchgate.net]
• 11. CN102924247A - Rongalite solution stabilizing agent and application thereof in liquid rongalite product production - Google Patents [patents.google.com]
• 12. Rongalite | CH4O3S.Na | CID 24181102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Laboratory Analysis of Sodium hydroxymethanesulfinate (determined as formaldehyde (50-00-0)) - Analytice [analytice.com]

Technical Support Center: Managing Formaldehyde Release from Rongalite

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the release of formaldehyde (B43269) from Rongalite (sodium formaldehyde sulfoxylate) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Rongalite and why does it release formaldehyde?

A1: Rongalite, or sodium formaldehyde sulfoxylate (B1233899), is a salt with the chemical formula Na⁺HOCH₂SO₂⁻. It is commonly used as a reducing agent in various chemical syntheses.[1][2] The hydroxymethanesulfinate ion in Rongalite is unstable in solution and can decompose, releasing formaldehyde and sulfite.[1][3] This decomposition can be initiated by factors such as temperature and pH.

Q2: Under what conditions does Rongalite release the most formaldehyde?

A2: Formaldehyde release from Rongalite is significantly influenced by temperature and pH. Decomposition is accelerated under the following conditions:

• High Temperatures: Aqueous solutions of Rongalite begin to decompose above 60°C, with the rate increasing at higher temperatures.[2] At 80°C, decomposition starts, and at 110°C, the formaldehyde molecule splits off, releasing a reducing species.[4]

• Acidic Conditions: Rongalite is unstable in acidic environments (pH < 3) and will decompose, releasing toxic gases.[4][5] It exhibits maximum stability in a pH range of 6-9.[2]

• Moisture: As a hygroscopic substance, Rongalite can absorb moisture, which may lead to exothermic decomposition.[5]

Q3: How can I minimize unintentional formaldehyde release during my experiment?

A3: To minimize formaldehyde release, it is crucial to control the experimental conditions:

• Temperature Control: Maintain the reaction temperature below 60°C whenever possible. If elevated temperatures are necessary, be prepared to manage formaldehyde release.

• pH Management: Maintain a neutral to slightly alkaline pH (7-9) to enhance the stability of Rongalite.[2]

• Inert Atmosphere: Storing and handling Rongalite under an inert atmosphere can help prevent decomposition due to moisture and air.

• Use Fresh Rongalite: The purity of Rongalite can affect its reactivity. A "faint leek" smell is normal, but a fishy odor may indicate a loss of purity.[6]

Q4: What are the primary safety concerns when working with Rongalite?

A4: The main safety concerns are:

• Inhalation of Formaldehyde: Formaldehyde is a known human carcinogen and respiratory irritant.[7]

• Toxic Gas Liberation: Contact with acids liberates toxic gases, including sulfur dioxide and hydrogen sulfide.[8][9]

• Skin and Eye Irritation: Rongalite is an irritant and can cause skin and eye irritation upon contact.[10]

• Fire Hazard: When heated to decomposition, it emits toxic fumes of sulfur dioxide and sodium oxide.[11]

Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[12][13]

Q5: How can I detect and quantify the amount of formaldehyde released?

A5: Several analytical methods can be used to detect and quantify formaldehyde:

• High-Performance Liquid Chromatography (HPLC): This is a common and sensitive method, often involving pre- or post-column derivatization with an agent like 2,4-dinitrophenylhydrazine (B122626) (DNPH) to form a product that can be detected by UV-Vis.[8][14]

• Spectrophotometry: This method involves reacting formaldehyde with a chromogenic reagent to produce a colored compound, which is then measured. Common reagents include acetylacetone, chromotropic acid, and pararosaniline.[9][15]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpectedly high levels of formaldehyde detected.	1. Reaction temperature is too high. 2. Reaction medium is too acidic. 3. Rongalite has degraded due to improper storage.	1. Lower the reaction temperature to below 60°C if the protocol allows. 2. Adjust the pH of the reaction mixture to be within the 7-9 range. 3. Use fresh, properly stored Rongalite.
Inconsistent results between experimental runs.	1. Variation in the rate of formaldehyde release. 2. Inconsistent quenching of the reaction.	1. Tightly control the temperature and pH of your reaction. 2. Implement a standardized quenching protocol with a defined quencher concentration and reaction time.
Precipitate formation upon addition of Rongalite.	1. Poor solubility of Rongalite in the solvent. 2. Reaction with other components in the mixture.	1. Ensure Rongalite is fully dissolved before proceeding. Rongalite is soluble in water but only slightly soluble in alcohol.[8] 2. Review the compatibility of Rongalite with all reagents in your experiment.
Reaction is not proceeding as expected (low yield).	1. Degraded Rongalite with reduced activity. 2. Formaldehyde is interfering with the desired reaction pathway.	1. Use fresh Rongalite. 2. Consider adding a formaldehyde quencher to the reaction mixture if it does not interfere with the desired chemistry.

Data Summary

Table 1: Factors Influencing Rongalite Stability and Formaldehyde Release

Parameter	Condition	Effect on Formaldehyde Release	Reference
Temperature	> 60°C (aqueous solution)	Increased decomposition and release	[2]
80°C	Decomposition begins	[4]
110°C	Rapid decomposition	[4]
pH	< 3	Rapid decomposition	[4][5]
6 - 9	Maximum stability	[2]
> 8	Stable in alkaline medium	[4]
Moisture	Humid air	Gradual decomposition	[8]

Table 2: Comparison of Common Formaldehyde Quenchers

Quencher	Typical Concentration	Quenching Time	Notes	Reference
Glycine	125 mM (final concentration)	5 minutes	Commonly used, but may be less efficient than Tris.	[16]
Tris	~2.25-fold molar excess to formaldehyde	Varies	Considered more efficient; can form a stable cyclic product with formaldehyde.	[16][17]

Experimental Protocols

Protocol 1: General Procedure for Minimizing Formaldehyde Release

• Preparation: Before starting, ensure your fume hood is functioning correctly. Prepare all solutions and have your quenching agent (if needed) ready.

• Handling Rongalite: Weigh the required amount of Rongalite in the fume hood. Keep the container sealed when not in use to minimize exposure to moisture.

• Reaction Setup: If possible, perform the reaction in a reaction vessel that allows for temperature and pH monitoring and control.

• pH Adjustment: Ensure the initial pH of the reaction mixture is between 7 and 9.

• Addition of Rongalite: Add the Rongalite to the reaction mixture while stirring.

• Temperature Control: Maintain the reaction temperature below 60°C. Use a water or oil bath for precise temperature control.

• Monitoring: If necessary, take aliquots of the reaction mixture at various time points to quantify formaldehyde release using an appropriate analytical method.

• Quenching (if applicable): At the end of the reaction, add the chosen quenching agent (e.g., Tris or glycine) to neutralize any unreacted formaldehyde.

• Waste Disposal: Dispose of all waste containing Rongalite or formaldehyde according to your institution's hazardous waste guidelines.

Protocol 2: Quenching of Formaldehyde with Tris

• Calculate Molar Excess: Determine the theoretical maximum amount of formaldehyde that could be released from your starting amount of Rongalite. Calculate a 2.25-fold molar excess of Tris.

• Prepare Tris Solution: Prepare a stock solution of Tris buffer (e.g., 1 M, pH 8.0).

• Quenching Step: At the desired time point, add the calculated volume of the Tris stock solution to your reaction mixture to achieve the target final concentration.

• Incubation: Allow the quenching reaction to proceed for at least 5-10 minutes with stirring.

• Verification: Optionally, you can analyze a sample post-quenching to confirm the reduction in free formaldehyde.

Visualizations

References

• 1. lcms.cz [lcms.cz]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. sodium formaldehyde sulfoxylate lump – HENAN LIHAO CHEM PLANT LIMITED [lihaochemical.com]
• 5. rongdachemical.com [rongdachemical.com]
• 6. scientificupdate.com [scientificupdate.com]
• 7. Detection of Sodium Formaldehyde Sulfoxylate_Chemicalbook [chemicalbook.com]
• 8. academic.oup.com [academic.oup.com]
• 9. pepolska.pl [pepolska.pl]
• 10. Spectrophotometric determination of formaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Formaldehyde Crosslinking: A Tool for the Study of Chromatin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ehs.yale.edu [ehs.yale.edu]
• 14. Determination of Formaldehyde by HPLC with Stable Precolumn Derivatization in Egyptian Dairy Products - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ANALYTICAL METHODS - Formaldehyde - An Assessment of Its Health Effects - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Purification of Products from Sodium Hydroxymethanesulfinate Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of reaction products synthesized using Sodium Hydroxymethanesulfinate (also known as Rongalite).

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities I might encounter in a reaction using Sodium Hydroxymethanesulfinate?

A1: Reactions involving Sodium Hydroxymethanesulfinate can contain a variety of impurities derived from the reagent itself, side reactions, or unreacted starting materials. Common impurities include:

• Reagent Decomposition Products: Sodium hydroxymethanesulfinate is unstable in acidic conditions and can decompose to formaldehyde, sulfite, bisulfite, and thiosulfate.[1][2][3]

• Inorganic Salts: The reaction mixture often contains sodium salts (e.g., sodium sulfite, sodium bromide if alkyl bromides are used) which may need to be removed.[4][5]

• Unreacted Starting Materials: Incomplete reactions will leave starting materials in the crude product.

• Side Products: Depending on the reaction conditions and substrates, side products may form. For example, when reacting with alkylating agents to form sulfones, isomeric sulfinate esters can sometimes be produced.[2][6]

• Residual Solvents: High-boiling point solvents used in the reaction, such as DMF, may be present.[4][7]

Q2: My desired product is a solid sulfone. What is the best initial purification strategy?

A2: For solid products, recrystallization is often the most effective and straightforward initial purification technique.[8][9][10] The key is to find a suitable solvent or solvent system where the desired compound has high solubility at an elevated temperature but low solubility at room or cooler temperatures, while impurities remain soluble at all temperatures.[9][11]

Q3: My product appears to be degrading during silica (B1680970) gel column chromatography. What are my options?

A3: Product degradation on silica gel is a common issue, often due to the acidic nature of the silica. Here are several strategies to overcome this:

• Neutralize the Silica: You can use a mobile phase containing a small amount of a basic additive, like triethylamine (B128534) (~0.1-1%), to neutralize the acidic sites on the silica gel.

• Use a Different Stationary Phase: Consider using a less acidic stationary phase, such as neutral or basic alumina (B75360).[12]

• Switch to Reverse-Phase Chromatography: If the compound is stable in aqueous/polar organic solvents, reverse-phase chromatography (e.g., using a C18 stationary phase) is an excellent alternative as the stationary phase is much less reactive.[13][14]

Q4: How can I efficiently remove inorganic salts from my crude product?

A4: The most common method is through an aqueous workup or extraction. Since most organic products (like sulfones) are soluble in an organic solvent (e.g., ethyl acetate, dichloromethane) and inorganic salts are soluble in water, a liquid-liquid extraction can effectively separate them. Dissolve your crude mixture in an organic solvent and wash it several times with water or brine to pull the inorganic salts into the aqueous layer.

Q5: The crude product from my reaction is an oil. How should I approach its purification?

A5: Purifying an oil requires different techniques than for a solid. The primary methods are:

• Column Chromatography: This is the most common method for purifying oils.[10] You will need to develop a suitable solvent system using Thin Layer Chromatography (TLC) first.

• Distillation: If the oil is thermally stable and has a sufficiently low boiling point (typically for compounds with MW <350), vacuum distillation can be a very effective purification method.[10][13]

• Solvent Extraction: Acid-base extraction can be used if your product has acidic or basic functional groups, allowing it to be moved between aqueous and organic layers by adjusting the pH.

Q6: I'm observing an isomeric sulfinate ester byproduct. How can I separate it from my desired sulfone?

A6: Sulfones and their corresponding sulfinate esters often have different polarities. This difference can typically be exploited using column chromatography . Sulfones are generally more polar than sulfinate esters and will have a lower Rf value on a normal-phase TLC plate. Careful selection of the mobile phase should allow for their separation on a silica or alumina column.

Troubleshooting Guides

This guide addresses specific issues that may arise during the purification process.

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of Purified Product	• Product loss during transfers or filtration.• Incomplete precipitation/crystallization.• Product is partially soluble in the wash solvent.• The reaction itself had a low yield.• Product may be water-soluble and lost during aqueous workup.[15]	• Ensure the recrystallization solution is fully saturated before cooling.[16]• Use a minimal amount of ice-cold solvent to wash crystals.[8]• Check all aqueous layers by TLC or another analytical method before discarding them.[15]• If using chromatography, ensure the product is not eluting with the solvent front or remaining on the column.
Purified Product is Discolored (e.g., Yellow/Brown)	• Presence of colored impurities from the reaction.[12][17]• Thermal decomposition during heating.• Oxidation of the product due to air exposure.	• During recrystallization, add a small amount of activated charcoal (Norit) to the hot solution to adsorb colored impurities, then perform a hot gravity filtration.[16]• Minimize heating time and temperature.• Perform purification and drying steps under an inert atmosphere (e.g., Nitrogen or Argon).
Crystals Do Not Form During Recrystallization	• The solution is not sufficiently saturated (too much solvent was used).• The compound has oiled out instead of crystallizing.• Cooling is happening too quickly.	• Boil off some of the solvent to concentrate the solution and try cooling again.[16]• Scratch the inside of the flask with a glass rod at the solvent line to initiate nucleation.[11]• Add a "seed crystal" of the pure compound.[11]• Allow the solution to cool more slowly to room temperature before placing it in an ice bath.[8]• If the product oils out, reheat to dissolve, add slightly more solvent, and cool slowly.
Product is Not Separating from an Impurity on the Column	• The chosen mobile phase has the wrong polarity.• The two compounds have very similar polarities.• The column is overloaded with the crude material.	• Re-optimize the mobile phase using TLC with different solvent systems (e.g., switch from ethyl acetate/hexane to dichloromethane/methanol).• Use a shallower solvent gradient or run the column isocratically.• Use a longer column or a finer-grade silica for better resolution.• Reduce the amount of crude product loaded onto the column.

Experimental Protocols

Protocol 1: Standard Recrystallization for Solid Sulfone Products

This protocol outlines a general procedure for purifying a solid product.

• Solvent Selection: Test the solubility of your crude product in various solvents at room temperature and at their boiling points to find a suitable one. An ideal solvent dissolves the product when hot but not when cold.[8]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture (e.g., on a hot plate) with stirring until the solvent boils. Continue adding small portions of the hot solvent until the solid just dissolves completely.[8][16]

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration to remove them. Use a pre-heated funnel and flask to prevent premature crystallization.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Once at room temperature, you can place the flask in an ice-water bath to maximize crystal formation.[11]

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.[8]

• Drying: Allow the crystals to dry on the filter paper with the vacuum on. For final drying, transfer the crystals to a watch glass or place them in a vacuum oven.

Protocol 2: Purification of Phenolic Sulfones via Acid-Base Extraction

This method is adapted from a patented process for purifying hydroxyl-substituted aromatic sulfones.[17]

• Dissolution in Base: Transfer the crude product to a flask. Add a 10% aqueous solution of sodium hydroxide (B78521) (caustic soda) and stir until the phenolic sulfone is completely dissolved, forming its sodium salt.

• Filtration of Impurities: Filter the basic solution to remove any solid impurities that did not dissolve.

• Precipitation: Slowly add a 10% aqueous acid solution (e.g., hydrochloric acid) to the filtrate while stirring. Monitor the pH and continue adding acid until the pH is between 4 and 6. This will neutralize the phenoxide and cause the pure sulfone to precipitate out of the solution.[17]

• Collection and Washing: Collect the precipitated sulfone by vacuum filtration. Wash the filter cake thoroughly with water until the filtrate is neutral to remove any residual acid and salts.

• Drying: Air-dry the white crystalline product or use a vacuum oven.

Visualizations

Caption: Decision workflow for selecting a primary purification technique.

Caption: Logical relationships between impurity types and removal methods.

References

• 1. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 2. Rongalite - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. EP0396458A1 - Process for the purification of sodium trifluoromethanesulfinate and -sulfonate - Google Patents [patents.google.com]
• 5. FR2661409A1 - Process for the purification of sodium trifluoromethanesulphinate and -sulphonate - Google Patents [patents.google.com]
• 6. ataman-chemicals.com [ataman-chemicals.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. Recrystallization (chemistry) | Research Starters | EBSCO Research [ebsco.com]
• 10. How To Run A Reaction [chem.rochester.edu]
• 11. youtube.com [youtube.com]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. How To [chem.rochester.edu]
• 16. Home Page [chem.ualberta.ca]
• 17. US3383421A - Process for the formation and purification of aromatic sulfones - Google Patents [patents.google.com]

effect of pH on the reducing activity of Sodium hydroxymethanesulfinate

This technical support center provides troubleshooting guidance and frequently asked questions regarding the use of Sodium Hydroxymethanesulfinate, with a specific focus on the influence of pH on its reducing activity. This resource is intended for researchers, scientists, and professionals in drug development and organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What is Sodium Hydroxymethanesulfinate and what is its primary function in experiments?

Sodium Hydroxymethanesulfinate, also known as Rongalite or sodium formaldehyde (B43269) sulfoxylate (B1233899), is a potent organic reducing agent.[1][2] Its primary function is to serve as a stable, solid source of the highly reactive sulfoxylate ion (SO₂²⁻), which is the active reducing species.[3][4][5] It is widely used in various applications, including organic synthesis, the reduction of disulfide bonds in proteins, as a redox initiator in polymerization, and as an antioxidant in pharmaceutical formulations.[4][5][6]

Q2: How does pH critically affect the stability and reducing activity of Sodium Hydroxymethanesulfinate?

The pH of the reaction medium is the most critical factor governing the stability and activity of Sodium Hydroxymethanesulfinate. It is relatively stable in neutral to alkaline aqueous solutions but decomposes rapidly under acidic conditions.[3][7][8] The reducing power is unleashed upon this decomposition, meaning the pH must be controlled to initiate the reduction at the desired time.

Q3: What occurs when Sodium Hydroxymethanesulfinate is subjected to acidic versus alkaline conditions?

• Alkaline Conditions (pH > 7): The compound is stable and exhibits minimal reducing activity. Solutions with a pH of 9.5-10.5 are noted for their stability.[3] This allows for the preparation of stock solutions that can be stored for a period before use.

• Acidic Conditions (pH < 7): The compound readily decomposes.[8][9] This decomposition releases the active reducing species, the sulfoxylate ion (SO₂²⁻), along with formaldehyde and other products like sulfur dioxide.[3][4][5] Therefore, acidification is the "trigger" to activate its reducing potential.

Q4: What are the visible or olfactory signs of Sodium Hydroxymethanesulfinate decomposition?

When freshly prepared, the solid is crystalline and odorless.[9] Upon standing or exposure to moisture, it can develop a faint garlic-like odor.[9] Significant decomposition, especially in acidic solution, may be accompanied by the release of formaldehyde and sulfur dioxide, which has a sharp, pungent smell.[3][9] A fishy smell may indicate a loss of purity.[10]

Q5: What is the optimal pH for initiating a reduction reaction with Sodium Hydroxymethanesulfinate?

The optimal pH is application-dependent. The reduction is initiated by lowering the pH. A study on the decomposition of hydroxymethanesulfonate at 25°C reported an effective rate coefficient of 1.1 × 10⁻⁵ s⁻¹ at a pH of 5.6, indicating that mildly acidic conditions are sufficient to begin the reaction.[11] The reaction is typically run in a pH range where the decomposition occurs at a controlled rate suitable for the specific substrate being reduced.

Q6: Can the stability of a Sodium Hydroxymethanesulfinate solution be enhanced?

Yes, the stability of aqueous solutions can be improved by the addition of at least one equivalent of formaldehyde.[3][4] This pushes the equilibrium away from the decomposition products (formaldehyde and sulfite) and favors the stable adduct form.[3][4]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No or Low Reducing Activity	Incorrect pH: The reaction medium may be too alkaline, preventing the decomposition of Sodium Hydroxymethanesulfinate into its active form.[3]	Carefully adjust the pH of the reaction mixture to a mildly acidic range (e.g., pH 5-6) to initiate the release of the sulfoxylate ion.[11] Monitor pH throughout the reaction.
Reagent Degradation: The solid reagent may have degraded due to improper storage (exposure to moisture or air).[10][12]	Use a fresh supply of Sodium Hydroxymethanesulfinate stored in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere.[7][9]
Presence of Oxidizing Agents: The sample or solvent may contain incompatible oxidizing agents that consume the reducing agent.[3][9]	Ensure all glassware is clean and solvents are deoxygenated. Avoid using reagents known to be strong oxidizers.
Reaction is Too Fast or Uncontrolled	pH is Too Low: A highly acidic environment will cause rapid, and potentially violent, decomposition, which can lead to side reactions and poor yield.[3]	Add the acidifying agent slowly and incrementally to maintain a controlled pH. Use a buffer system if compatible with your reaction.
Inconsistent or Non-Reproducible Results	Inconsistent pH Control: Minor variations in pH between experiments can significantly alter the rate of decomposition and, therefore, the reaction outcome.	Utilize a calibrated pH meter for precise adjustments. Employ a suitable buffer to maintain a stable pH throughout the experiment.
Variable Reagent Quality: The purity of the Sodium Hydroxymethanesulfinate may vary between batches.[10]	Test new batches on a small scale first. If purity is a concern, consider methods for quantifying the active component.
Formation of Unexpected Precipitate	Decomposition Products: In acidic aqueous solutions, decomposition can lead to the formation of less soluble sulfites or other byproducts.[3][4]	Ensure the concentration of the reagent is within the solubility limits of the system. Analyze the precipitate to identify its composition and adjust reaction conditions accordingly.

Quantitative Data Summary

The reducing activity of Sodium Hydroxymethanesulfinate is directly linked to its decomposition rate, which is highly pH-dependent.

pH Range	Stability	Decomposition Rate	Reducing Activity
> 8 (Alkaline)	High / Stable[3]	Very Low	Minimal / Inactive
7 (Neutral)	Relatively Stable[5]	Low	Low / Slow Onset
< 6 (Acidic)	Unstable / Decomposes[3][8]	Rapid (Increases as pH decreases)	High / Active
5.6	Decomposing	Effective rate coefficient: 1.1 × 10⁻⁵ s⁻¹ (at 25°C)[11]	Optimal for controlled reduction

Experimental Protocols

Protocol: General Procedure for Reductive Cleavage of a Disulfide Bond

This protocol provides a general method for reducing a disulfide bond in a peptide or protein, a common procedure in proteomics.

Materials:

• Sodium Hydroxymethanesulfinate (Rongalite), dihydrate

• Disulfide-containing substrate (e.g., protein sample)

• Buffer solution (e.g., 0.1 M Tris-HCl, pH 8.5)

• Acidifying agent (e.g., 1 M HCl)

• Deionized water

• Calibrated pH meter

Procedure:

• Substrate Preparation: Dissolve the disulfide-containing substrate in the buffer solution (pH 8.5) to the desired concentration. Ensure the substrate is fully dissolved.

• Reagent Preparation: Prepare a fresh stock solution of Sodium Hydroxymethanesulfinate (e.g., 1 M) in deionized water. Note: Due to its decomposition in acidic conditions, use neutral or slightly alkaline water for the solution.

• Initiation of Reduction: While stirring the substrate solution, add the Sodium Hydroxymethanesulfinate stock solution to achieve the desired final concentration (a 10-50 fold molar excess over disulfide bonds is common).

• pH Adjustment (Crucial Step): Slowly and carefully add the acidifying agent (e.g., 1 M HCl) dropwise to the reaction mixture. Monitor the pH continuously with a calibrated pH meter until the target pH (e.g., pH 5.5 - 6.0) is reached. This step activates the reducing agent.

• Incubation: Allow the reaction to proceed at a controlled temperature (e.g., 37-50°C) for a specified time (e.g., 30-60 minutes). The optimal time and temperature should be determined empirically for each specific substrate.

• Quenching (Optional): If necessary, the reaction can be quenched by adding an alkylating agent (e.g., iodoacetamide) to cap the newly formed free thiols, or by adjusting the pH back to a highly alkaline state.

• Downstream Processing: The reduced sample is now ready for subsequent analysis, such as mass spectrometry or further purification.

Visualizations

Caption: pH-dependent activation of Sodium Hydroxymethanesulfinate.

Caption: Experimental workflow for a reduction reaction.

Caption: Troubleshooting logic for poor reducing activity.

References

• 1. nbinno.com [nbinno.com]
• 2. scbt.com [scbt.com]
• 3. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 4. Rongalite - Wikipedia [en.wikipedia.org]
• 5. Sodium Hydroxymethanesulfinate | Rongalite [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. ataman-chemicals.com [ataman-chemicals.com]
• 8. Sodium hydroxymethanesulfinate | CAS#:149-44-0 | Chemsrc [chemsrc.com]
• 9. Sodium hydroxymethanesulphinate | 149-44-0 [chemicalbook.com]
• 10. scientificupdate.com [scientificupdate.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Rongalite (Sodium Formaldehyde Sulfoxylate)

This guide provides troubleshooting advice and answers to frequently asked questions regarding the use of Rongalite in organic synthesis. It is intended for researchers, scientists, and professionals in drug development who may encounter unexpected outcomes or side reactions during their experiments.

Frequently Asked Questions (FAQs) & General Troubleshooting

Q1: My reaction is not proceeding as expected, and I suspect the purity of my Rongalite. How can I assess its quality?

A1: Rongalite (sodium hydroxymethanesulfinate) is a hygroscopic solid that can degrade over time, especially with exposure to moisture and air.[1][2] A quick preliminary assessment can be done by its smell. Fresh, high-purity Rongalite is often described as odorless or having a faint, leek-like smell.[1][3] If the reagent has a strong, fishy odor, it indicates decomposition and a potential loss of reactivity.[1][2] For quantitative analysis, you should consult analytical colleagues for appropriate methods. Always store Rongalite in a dry, cool, and dark place under an inert atmosphere.[1]

Q2: My Rongalite solution seems unstable and I'm observing gas evolution. What is happening?

A2: Rongalite is known to be unstable under certain conditions.

• In Aqueous Solution: In solution, the hydroxymethanesulfinate ion can decompose into formaldehyde (B43269) and sulfite.[4][5][6] This is an equilibrium reaction.

• Under Acidic Conditions: It rapidly decomposes in acidic media, which can produce a variety of products, including toxic gases like sulfur dioxide (SO₂).[6][7]

• At Elevated Temperatures: Heating an aqueous solution of Rongalite (e.g., above 80°C) can lead to decomposition, producing substances like sodium sulfite, sodium sulfide (B99878), formaldehyde, and liberating sulfur dioxide and hydrogen sulfide (H₂S).[1]

It is crucial to control the pH and temperature of your reaction to minimize these decomposition pathways.

Q3: What is the optimal pH for reactions involving Rongalite?

A3: Rongalite exhibits its maximum stability in a pH range of 6 to 9.[1] It is relatively stable in alkaline aqueous environments but decomposes rapidly in acidic solutions.[6] Therefore, maintaining a neutral to slightly basic medium is often critical for preventing premature decomposition and avoiding side reactions. Many protocols explicitly add a base, such as sodium bicarbonate, to maintain the appropriate pH.[1]

Q4: I am concerned about the generation of formaldehyde. When is this most likely to occur?

A4: Formaldehyde generation is an intrinsic characteristic of Rongalite chemistry.[4][5] It is released when the hydroxymethanesulfinate ion decomposes, a process that is accelerated by acidic conditions or heat.[1][4][6] For safety and to avoid unwanted side reactions where formaldehyde could act as a C1 building block, it is essential to consider its potential formation in your reaction design.[2]

Troubleshooting Side Reactions with Specific Functional Groups

Alkyl Halides

Q: I am attempting to synthesize a sulfone from an alkyl halide and Rongalite, but I am isolating a mixture of products. What is the likely side product?

A: While the primary reaction between Rongalite and an alkylating agent is nucleophilic attack from the sulfur atom to form a sulfone, a common side reaction is O-alkylation.[4][5][6] This occurs when the oxygen atom of the hydroxymethanesulfinate acts as the nucleophile, leading to the formation of an isomeric sulfinate ester.[4]

Caption: S-Alkylation vs. O-Alkylation of Rongalite.

Nitro Compounds

Q: My reduction of an aromatic nitro compound using Rongalite is producing intensely colored impurities. What are these byproducts and how can they be avoided?

A: The reduction of nitroarenes can proceed through several intermediate stages. Incomplete reduction or side reactions can lead to the formation of colored byproducts such as azoxy, azo, or hydrazo compounds.[8][9] These side reactions are more prevalent under certain conditions, like elevated temperatures.[9] To achieve a cleaner and more selective reduction to the desired aniline (B41778), consider using Rongalite in combination with a catalytic amount of elemental tellurium in an alkaline solution. This system is reported to give the corresponding aniline in good yield while suppressing the formation of these common impurities.[2][10]

Caption: Desired reduction vs. side products for nitro compounds.

Aldehydes & Ketones

Q: I am using Rongalite as a reducing agent for a ketone, but the conversion is low and the reaction is messy. What could be the issue?

A: Rongalite can reduce aldehydes and ketones to their corresponding alcohols.[2][11] The mechanism is believed to involve the nucleophilic attack of the sulfoxylate (B1233899) anion (SO₂²⁻) or hydroxymethanesulfinate (HOCH₂SO₂⁻) on the carbonyl carbon.[2] Low conversion or a messy reaction could be due to:

• Decomposition: If the reaction is run under acidic conditions or at high temperatures, the reagent will decompose, reducing its effective concentration.[1][6]

• Steric Hindrance: Highly hindered carbonyls may react slowly.

• Chemoselectivity: Rongalite shows excellent chemoselectivity for reducing α-keto esters and amides to α-hydroxy derivatives while leaving other reducible groups like alkenes, nitriles, and halides intact.[12] If your substrate has multiple reducible groups, the reaction may not be selective for a simple ketone.

Ensure your reaction is performed under neutral or slightly basic conditions and at a controlled temperature.

Alkenes & Alkynes

Q: When reacting Rongalite with an activated alkene, I'm observing oligomerization and other unexpected products instead of the desired sulfone. Why might this happen?

A: Rongalite can act as a single-electron transfer (SET) agent, generating radical intermediates.[1][2] While this can be the intended pathway for certain transformations, it can also initiate unwanted side reactions like polymerization or the formation of complex sulfides, especially if the reaction conditions are not optimized.[1] In the absence of a proper radical trap or terminating agent, the radical intermediates can react with other starting material molecules, leading to oligomers or other byproducts. Careful control of reaction concentration, temperature, and additives is necessary to favor the desired pathway.

Summary of Side Reactions

The following table summarizes common side reactions of Rongalite with various functional groups.

Functional Group	Desired Reaction	Common Side Reaction(s) / Issue
Alkyl Halides	Formation of sulfones (S-alkylation)	Formation of sulfinate esters (O-alkylation)[4][5]
Nitro Compounds	Reduction to anilines	Formation of azoxy, azo, and hydrazo byproducts[8][9]
Aldehydes/Ketones	Reduction to alcohols	Incomplete reaction; side reactions from decomposition[2][11]
Activated Alkenes	Michael addition to form sulfones	Radical-initiated polymerization or side products[1][2]
Epoxides	Ring-opening to form sulfone diols	Low reactivity or formation of unidentified products[11]
Vicinal Dihalides	Debromination to alkenes	Generally clean, but other functional groups can react under harsh conditions[1]

Experimental Protocols

Protocol 1: General Procedure for Reductive Debromination of a Vicinal Dibromide

This protocol is adapted from procedures described for tellurium-Rongalite mediated transformations.[1]

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, add elemental tellurium (Te, 0.1 eq) and Rongalite (2.0-3.0 eq) to a dilute aqueous solution of sodium hydroxide (B78521) (e.g., 1 M NaOH).

• Generation of Reductant: Gently heat the mixture (e.g., to 50-60 °C) with stirring. The solution should turn a characteristic deep red-purple or wine-red color, indicating the formation of sodium telluride (Na₂Teₓ).[1][2]

• Reaction: Cool the solution to room temperature. Add a solution of the vicinal dibromoalkane (1.0 eq) in a suitable solvent (e.g., THF) dropwise to the stirred telluride solution.

• Monitoring: Monitor the reaction by TLC or GC-MS. The disappearance of the red color often indicates the consumption of the telluride reagent.

• Workup: Once the reaction is complete, pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product (alkene) by column chromatography or distillation as required. This method is noted for its excellent yields and tolerance of other functional groups like carbonyls, esters, and nitro groups.[1]

Protocol 2: General Procedure for the Synthesis of a Symmetric Sulfone

This protocol is based on the reaction of activated olefins with Rongalite.[1]

• Preparation: Dissolve the activated olefin (e.g., acrylonitrile, acrylate (B77674) ester) (2.0 eq) in a solvent mixture such as aqueous methanol (B129727).

• Reaction: To the stirred solution, add Rongalite (1.0 eq) portion-wise at room temperature. If the reaction is sluggish, gentle heating (e.g., to 40-50 °C) may be required. Maintain a neutral to slightly basic pH; if necessary, add a small amount of sodium bicarbonate.

• Monitoring: Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Workup: Upon completion, remove the methanol under reduced pressure. If the product precipitates, it can be collected by filtration. Otherwise, extract the aqueous residue with a suitable organic solvent.

• Purification: Wash the organic extract, dry it over an anhydrous salt, and concentrate it. The crude sulfone can then be purified by recrystallization or column chromatography.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. scientificupdate.com [scientificupdate.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Rongalite - Wikipedia [en.wikipedia.org]
• 5. RONGALITE - Ataman Kimya [atamanchemicals.com]
• 6. ataman-chemicals.com [ataman-chemicals.com]
• 7. rongalite.com [rongalite.com]
• 8. web.mst.edu [web.mst.edu]
• 9. air.unimi.it [air.unimi.it]
• 10. researchgate.net [researchgate.net]
• 11. digitalcommons.montclair.edu [digitalcommons.montclair.edu]
• 12. Sodium hydroxymethanesulfinate, Rongalite [organic-chemistry.org]

Technical Support Center: Enhancing Selectivity in Sodium Hydroxymethanesulfinate Reductions

Welcome to the technical support center for sodium hydroxymethanesulfinate (also known as Rongalite) reductions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the selectivity and success of your chemical transformations.

Troubleshooting Guide

This guide addresses common issues encountered during the selective reduction of functional groups using sodium hydroxymethanesulfinate.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion of Starting Material	1. Reagent Quality: Sodium hydroxymethanesulfinate is hygroscopic and can degrade upon exposure to moisture and air, leading to reduced reactivity.[1] 2. Reaction Temperature: The reaction may be too slow at ambient temperature for your specific substrate. 3. Insufficient Reagent: The stoichiometry of the reducing agent may be too low. 4. pH of the Reaction Medium: Sodium hydroxymethanesulfinate is most stable and effective in a neutral to slightly alkaline medium (pH 7-9). It decomposes in acidic conditions.	1. Use a fresh bottle of sodium hydroxymethanesulfinate or store it in a desiccator. A faint leek-like smell is normal, but a fishy odor may indicate degradation.[1] 2. Gently heat the reaction mixture. For example, reductions of α-keto esters are often carried out at temperatures ranging from room temperature to 80°C. 3. Increase the molar equivalents of sodium hydroxymethanesulfinate. A 2 to 3-fold excess is a common starting point. 4. Ensure the reaction medium is buffered or contains a mild base (e.g., sodium bicarbonate) to maintain an optimal pH. Avoid acidic additives.
Formation of Unwanted Byproducts (Low Selectivity)	1. Over-reduction: Although generally chemoselective, prolonged reaction times or excessive temperatures can lead to the reduction of other sensitive functional groups. 2. Decomposition of Reagent: Decomposition of sodium hydroxymethanesulfinate can release formaldehyde (B43269) and sulfites, which may participate in side reactions.[2] 3. Radical Side Reactions: The reduction often proceeds via a radical mechanism, which can sometimes lead to undesired side reactions depending on the substrate.[3][4]	1. Monitor the reaction closely using TLC or LC-MS and stop the reaction as soon as the starting material is consumed. 2. Optimize the reaction temperature; start at a lower temperature and gradually increase if necessary. 3. Add the sodium hydroxymethanesulfinate portion-wise to maintain a low steady-state concentration. 4. Consider the use of radical scavengers if undesired radical-mediated byproducts are observed, although this may also inhibit the desired reaction.
Difficult Product Isolation/Workup	1. Sulfur-containing Byproducts: The reaction produces sulfur-containing byproducts that can sometimes be difficult to separate from the desired product. 2. Emulsion Formation: The presence of salts and the aqueous nature of the reaction can lead to emulsion formation during extraction.	1. After reaction completion, an aqueous workup with brine can help remove some inorganic sulfur salts. 2. If byproducts are still present, consider a column chromatography purification step. 3. To break emulsions, add a saturated solution of sodium chloride (brine) or a small amount of a different organic solvent. Centrifugation can also be effective.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using sodium hydroxymethanesulfinate for reductions?

A1: The primary advantage is its excellent chemoselectivity. It is particularly effective for the reduction of α-keto esters and α-keto amides to the corresponding α-hydroxy derivatives while being compatible with a wide range of other functional groups such as halides, alkenes, amides, and nitriles.[3][4] It is also an inexpensive and relatively safe reducing agent.

Q2: What is the optimal solvent for sodium hydroxymethanesulfinate reductions?

A2: Sodium hydroxymethanesulfinate is water-soluble, and reactions are often carried out in aqueous or mixed aqueous-organic solvent systems. Common solvents include water, ethanol (B145695), methanol, and DMF, often in combination with water. The choice of solvent can influence the reaction rate and selectivity, and should be optimized for your specific substrate.

Q3: How does the pH affect the reduction?

A3: The pH is a critical parameter. Sodium hydroxymethanesulfinate is most stable and effective in a neutral to slightly alkaline environment (pH 7-9). In acidic conditions, it decomposes, releasing formaldehyde and reducing sulfoxylate (B1233899) ions, which can lead to a loss of reducing power and potential side reactions.[2]

Q4: Can sodium hydroxymethanesulfinate reduce nitro groups?

A4: Yes, sodium hydroxymethanesulfinate can be used for the reduction of aromatic nitro groups to amines. However, the selectivity can be influenced by the presence of other functional groups and the reaction conditions. For some substrates, it can be a useful alternative to other reducing agents.

Q5: Is it necessary to run the reaction under an inert atmosphere?

A5: While many reductions are performed under an inert atmosphere to prevent oxidation of the product or reagent, sodium hydroxymethanesulfinate reductions are often robust enough to be carried out in the open air, especially in aqueous media.[2] However, for particularly sensitive substrates or for maximizing reproducibility, an inert atmosphere (e.g., nitrogen or argon) is recommended.

Data Presentation

Table 1: Functional Group Compatibility in the Reduction of α-Keto Esters

The following table summarizes the compatibility of various functional groups during the sodium hydroxymethanesulfinate-mediated reduction of α-keto esters to α-hydroxy esters, based on the findings by Golla and Kokatla (2022).[4]

Functional Group Present on the Substrate	Position on Aromatic Ring	Yield of α-Hydroxy Ester (%)	Comments
Fluoro	para	96	Halogen is well-tolerated.
Chloro	para	98	Halogen is well-tolerated.
Bromo	para	95	Halogen is well-tolerated.
Methyl	para	92	Alkyl groups are compatible.
Methoxy	para	90	Ether groups are compatible.
Nitrile	para	88	Nitrile group remains intact.
Alkene (vinyl)	para	85	C=C double bond is tolerated.

Experimental Protocols

Key Experiment: Selective Reduction of an α-Keto Ester

The following protocol is a generalized procedure adapted from the work of Golla and Kokatla for the chemoselective reduction of an α-keto ester to an α-hydroxy ester.[4]

Materials:

• α-Keto ester (e.g., ethyl benzoylformate) (1.0 mmol)

• Sodium hydroxymethanesulfinate (Rongalite) (2.0 - 3.0 mmol)

• Sodium bicarbonate (NaHCO₃) (2.0 - 3.0 mmol)

• Ethanol (5 mL)

• Water (5 mL)

• Ethyl acetate (B1210297) (for extraction)

• Saturated brine solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

Procedure:

• To a round-bottom flask, add the α-keto ester (1.0 mmol), ethanol (5 mL), and water (5 mL).

• Add sodium bicarbonate (2.0 - 3.0 mmol) to the mixture and stir until it dissolves.

• Add sodium hydroxymethanesulfinate (2.0 - 3.0 mmol) to the reaction mixture.

• Stir the reaction at room temperature or heat to a gentle reflux (e.g., 80°C), depending on the reactivity of the substrate.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion (typically 1-4 hours), cool the reaction mixture to room temperature.

• Quench the reaction by adding 10 mL of water.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with a saturated brine solution (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Visualizations

Caption: Troubleshooting workflow for low yield/selectivity.

Caption: Functional group compatibility in Rongalite reductions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemoselective reduction of α-keto aldehydes by rongalite in water: a metal- and hydride-free approach - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Sodium hydroxymethanesulfinate, Rongalite [organic-chemistry.org]
• 4. Rongalite-Mediated Transition Metal- and Hydride-Free Chemoselective Reduction of α-Keto Esters and α-Keto Amides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Work-up Procedures for Sodium Hydroxymethanesulfinate Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing sodium hydroxymethanesulfinate (also known as Rongalite) in their experiments.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the work-up of reactions involving sodium hydroxymethanesulfinate.

Issue	Potential Cause	Recommended Solution
Persistent Emulsion During Extraction	High concentration of water-soluble sulfur byproducts (e.g., sodium sulfite).	1. Add a saturated aqueous solution of sodium chloride (brine) to increase the ionic strength of the aqueous layer. 2. If the product is stable in acidic conditions, a dilute acid wash can help break the emulsion by protonating basic byproducts. 3. Filtration through a pad of Celite® can sometimes help to break up emulsions.
Low Yield of Desired Product	1. Decomposition of the product under the work-up conditions. 2. Incomplete extraction of the product from the aqueous layer.	1. Perform the work-up at a lower temperature (e.g., 0-5 °C) to minimize product degradation. 2. Ensure the pH of the aqueous layer is optimized for the solubility of your product in the organic phase. 3. Increase the number of extractions with the organic solvent.
Presence of Formaldehyde (B43269) in the Product	Sodium hydroxymethanesulfinate can decompose to release formaldehyde, especially under acidic conditions.	1. Wash the organic layer with an aqueous solution of a mild bisulfite (e.g., sodium bisulfite) to form the water-soluble bisulfite adduct of formaldehyde. 2. Distillation or chromatography can be effective in separating volatile formaldehyde from less volatile products.
Sulfur Smell in the Final Product	Decomposition of sodium hydroxymethanesulfinate can produce volatile sulfur compounds like sulfur dioxide.	1. Wash the organic layer with a dilute aqueous solution of sodium bicarbonate to neutralize and remove acidic sulfur byproducts. 2. A gentle stream of nitrogen or argon can be bubbled through the solution (sparging) to remove volatile sulfur compounds.
Incomplete Quenching of the Reagent	Insufficient quenching agent or inadequate reaction time.	1. Use a slight excess of the quenching agent. 2. Increase the stirring time after the addition of the quenching agent to ensure complete reaction. 3. Monitor the reaction for the cessation of gas evolution or heat generation.

Frequently Asked Questions (FAQs)

1. What is the recommended general procedure for quenching a reaction containing sodium hydroxymethanesulfinate?

A general and safe procedure involves the slow, portion-wise addition of a mild oxidizing agent, such as hydrogen peroxide (H₂O₂), to the reaction mixture at a controlled temperature (typically 0-10 °C). This will oxidize the unreacted sulfinate and its byproducts to less reactive sulfate (B86663) salts. The reaction should be monitored for any temperature increase or gas evolution.

dot

Caption: General workflow for quenching and working up a sodium hydroxymethanesulfinate reaction.

2. What are the primary decomposition products of sodium hydroxymethanesulfinate that I should be aware of during work-up?

Sodium hydroxymethanesulfinate is known to be unstable in acidic solutions, where it can decompose to produce formaldehyde and sulfite. Under certain conditions, it can also release sulfur dioxide. These byproducts are water-soluble and can typically be removed through aqueous washes.

3. My reaction is sensitive to oxidizing agents. What is an alternative quenching method?

For reactions where an oxidizing quench is not suitable, a pH adjustment can be used. Carefully and slowly add a dilute acid (e.g., 1M HCl) to the cooled reaction mixture. This will promote the decomposition of the unreacted sodium hydroxymethanesulfinate. Be aware that this will generate formaldehyde and sulfur dioxide, so the procedure must be performed in a well-ventilated fume hood.

dot

Caption: Decomposition pathway of sodium hydroxymethanesulfinate under acidic conditions.

4. How can I remove the inorganic salts (e.g., sodium sulfate) that form during the work-up?

These inorganic salts are generally insoluble in most organic solvents. After quenching and extraction, they will primarily reside in the aqueous layer. If any salts precipitate in the organic layer, they can be removed by filtration before concentrating the solution. Washing the organic layer with water will also help to remove any residual inorganic salts.

Experimental Protocols

Protocol 1: Oxidative Quenching of a Sodium Hydroxymethanesulfinate Reaction

Objective: To safely quench unreacted sodium hydroxymethanesulfinate and its byproducts using hydrogen peroxide.

Materials:

• Reaction mixture containing sodium hydroxymethanesulfinate.

• 30% Hydrogen peroxide (H₂O₂) solution.

• Ice bath.

• Standard laboratory glassware for extraction.

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane).

• Saturated sodium chloride (brine) solution.

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

Procedure:

• Cool the reaction vessel to 0-10 °C using an ice bath.

• While stirring vigorously, slowly add a 10% aqueous solution of hydrogen peroxide dropwise. Monitor the temperature to ensure it does not rise significantly. Continue the addition until gas evolution ceases.

• Allow the mixture to stir at 0-10 °C for an additional 30 minutes to ensure the quench is complete.

• Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (3 x volume of the reaction mixture).

• Combine the organic layers and wash with brine (1 x volume of the organic layer).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

Protocol 2: Byproduct Removal - Formaldehyde

Objective: To remove formaldehyde from an organic solution.

Materials:

• Organic solution containing the desired product and formaldehyde.

• Saturated aqueous sodium bisulfite (NaHSO₃) solution.

• Standard laboratory glassware for extraction.

Procedure:

• Transfer the organic solution to a separatory funnel.

• Add an equal volume of saturated aqueous sodium bisulfite solution.

• Shake the funnel vigorously for 1-2 minutes. Vent the funnel periodically to release any pressure buildup.

• Allow the layers to separate. The formaldehyde will react with the bisulfite to form a water-soluble adduct, which will be in the aqueous layer.

• Drain the aqueous layer.

• Repeat the wash with the sodium bisulfite solution if necessary (as determined by analysis, e.g., TLC or NMR).

• Wash the organic layer with brine, dry, and concentrate as described in Protocol 1.

Reference Data & Comparative Studies

A Comparative Guide: Sodium Hydroxymethanesulfinate vs. Sodium Dithionite as Reducing Agents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical synthesis and analysis, the selection of an appropriate reducing agent is critical for achieving desired outcomes. Among the sulfur-based reductants, sodium hydroxymethanesulfinate (also known as Rongalite) and sodium dithionite (B78146) (also known as sodium hydrosulfite) are two prominent choices, each with a distinct profile of reactivity, stability, and application-specific advantages. This guide provides an objective, data-driven comparison to inform selection for research and development applications.

Core Chemical and Physical Properties

A fundamental understanding of the physicochemical properties of each agent is essential for predicting their behavior under experimental conditions.

Property	Sodium Hydroxymethanesulfinate (Rongalite)	Sodium Dithionite (Sodium Hydrosulfite)
Chemical Formula	HOCH₂SO₂Na	Na₂S₂O₄
Molar Mass	118.09 g/mol (anhydrous)[1]	174.107 g/mol (anhydrous)[2]
Appearance	White to off-white crystalline solid[3]	White to grayish crystalline powder with a faint sulfurous odor[2]
Solubility in Water	Soluble (approx. 600 g/L for dihydrate)[4]	Very soluble (18.2 g/100 mL at 20°C, anhydrous)[5]
Decomposition	Decomposes in acidic medium and above ~60°C in solution[6][7]	Decomposes in hot water, acidic solutions, and on contact with moisture and air[2][8]
Key Hazard	Releases formaldehyde (B43269) upon decomposition[4]	Spontaneously heats on contact with air and moisture[5]

Comparative Performance and Mechanism

The primary distinction between these two agents lies in the trade-off between reducing power and stability.

Sodium Dithionite is a powerful reducing agent with a standard redox potential (E⁰') of approximately -0.66 V at pH 7, making it highly effective at ambient temperatures.[2][9] Its reducing action stems from the dissociation of the dithionite anion (S₂O₄²⁻) in solution into the highly reactive sulfur dioxide radical anion ([SO₂]⁻).[2][10] This radical is the active reducing species. However, this potent reactivity comes at the cost of stability. Aqueous solutions of sodium dithionite are notoriously unstable and deteriorate rapidly, especially in the presence of oxygen or acids, decomposing into bisulfite and thiosulfate.[2][5]

Sodium Hydroxymethanesulfinate (Rongalite) , in contrast, offers superior stability, particularly in alkaline aqueous solutions.[6] It is often considered a "stabilized" or "masked" form of dithionite's reducing power. The active reducing species, the sulfoxylate (B1233899) ion (SO₂²⁻), is released upon decomposition, which is typically initiated by heat or acidic conditions.[4] This allows for a more controlled release of the reducing power. While its precise redox potential is not as commonly cited, it is known to be a very strong reductant, with some sources quoting potentials as high as -1080 mV.[11] Its mechanism can proceed via a two-electron transfer from the sulfoxylate or through radical pathways, depending on the substrate.[11][12]

Quantitative Performance Data

Parameter	Sodium Hydroxymethanesulfinate (Rongalite)	Sodium Dithionite
Standard Redox Potential (E⁰')	Not consistently defined; acts as a source of SO₂²⁻[4]	-0.66 V (vs. NHE, pH 7)[2][5]
pH-Dependent Potential	N/A (Decomposes in acid to release active species)	Becomes more negative (stronger) with increasing pH.[9][10]
Active Reducing Species	Sulfoxylate ion (SO₂²⁻)[4]	Sulfur dioxide radical anion ([SO₂]⁻)[2]
Optimal pH for Stability	Alkaline conditions[6]	Moderately alkaline (pH 11.5-13) for thermal stability[13][14]
Thermal Stability (Aqueous)	Stable at room temperature; decomposes above 60°C[7]	Unstable; decomposition accelerates with temperature[13]

Experimental Considerations and Logical Workflow

The practical application of these reagents in a laboratory setting differs significantly due to their stability profiles. Sodium dithionite solutions must typically be prepared fresh under an inert atmosphere for quantitative work, while Rongalite offers a longer shelf-life in solution, providing greater operational flexibility.

Caption: Comparative experimental workflows for the two reducing agents.

Decomposition Pathways and Byproducts

The decomposition of each reagent follows distinct chemical pathways, which is a critical consideration for reaction purity and safety. Sodium dithionite's instability in aqueous solution leads to disproportionation, while Rongalite's decomposition problematically generates formaldehyde, a known carcinogen.[2][4]

Caption: Simplified decomposition pathways of the two reducing agents.

Detailed Experimental Protocol: Comparative Reduction of an Aromatic Nitro Compound

This protocol provides a generalized method for comparing the efficacy of both agents in the reduction of a model aromatic nitro compound (e.g., p-nitroaniline) to its corresponding amine (p-phenylenediamine).

Objective: To compare the reaction time, yield, and purity of the product when reducing p-nitroaniline using sodium dithionite and sodium hydroxymethanesulfinate.

Materials:

• p-Nitroaniline

• Sodium Dithionite (Na₂S₂O₄), 85%+ purity

• Sodium Hydroxymethanesulfinate (HOCH₂SO₂Na·2H₂O), 98%+ purity

• Sodium Bicarbonate (NaHCO₃)

• Ethanol (B145695) (EtOH)

• Deionized Water (degassed for dithionite reaction)

• Ethyl Acetate (B1210297) (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, heating mantle

• TLC plates (silica gel) and developing chamber

• Reaction monitoring equipment (e.g., TLC, LC-MS)

Procedure A: Reduction with Sodium Dithionite

• In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve p-nitroaniline (1.0 g, 7.24 mmol) in a mixture of degassed water (20 mL) and ethanol (20 mL).

• In a separate beaker, prepare a fresh solution of sodium dithionite (4.0 g, ~23 mmol, ~3.2 eq) in degassed water (20 mL).

• Heat the p-nitroaniline solution to 50°C.

• Add the sodium dithionite solution dropwise to the reaction flask over 15 minutes. The characteristic yellow color of the nitroaniline should fade.

• Stir the reaction at 50°C and monitor its progress by TLC (e.g., 1:1 Hexanes:EtOAc). The reaction is typically complete within 1-2 hours.

• Once the reaction is complete, cool the mixture to room temperature and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify by column chromatography or recrystallization as necessary.

Procedure B: Reduction with Sodium Hydroxymethanesulfinate (Rongalite)

• In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve p-nitroaniline (1.0 g, 7.24 mmol) in a mixture of water (20 mL) and ethanol (20 mL).

• Add sodium hydroxymethanesulfinate dihydrate (3.35 g, 21.7 mmol, 3.0 eq) and sodium bicarbonate (1.82 g, 21.7 mmol, 3.0 eq) to the flask.

• Heat the mixture to reflux (approx. 80-90°C).

• Maintain the reflux and monitor the reaction progress by TLC. The reaction may require 3-6 hours for completion.

• Once the reaction is complete, cool the mixture to room temperature.

• Perform the same workup procedure as described in Procedure A (steps 6-8).

Data Analysis:

• Record the reaction time for each procedure.

• Calculate the isolated yield of the p-phenylenediamine (B122844) for each method.

• Assess the purity of the crude and purified product using techniques like ¹H NMR, ¹³C NMR, and LC-MS.

• Compare the results in a summary table.

Applications and Selectivity

Both reagents are used extensively in industrial and laboratory settings.

• Sodium Dithionite is a workhorse in the textile industry for vat dyeing and stripping, where its strong, immediate reducing power is advantageous.[2][15] In organic synthesis, it is used for reducing nitro compounds, azobenzenes, and pyridinium (B92312) salts.[16][17] Its high reactivity, however, can lead to a lack of selectivity with multifunctional molecules.[18]

• Sodium Hydroxymethanesulfinate (Rongalite) is also used in dyeing but is particularly valued in emulsion polymerization as a component of redox initiator systems.[4][19] In organic synthesis, it is prized for its ability to act as a source of SO₂²⁻ for creating sulfones and for the reductive dehalogenation of certain organic halides.[20] Its requirement for thermal or acidic activation allows for greater chemoselectivity in some cases, enabling reductions of specific functional groups like α-keto esters while leaving others like alkenes and nitriles intact.[12][20]

Conclusion: Making an Informed Choice

The choice between sodium hydroxymethanesulfinate and sodium dithionite is dictated by the specific requirements of the application, balancing the need for reducing strength against the necessity for stability and control.

• Choose Sodium Dithionite for:

  • Applications requiring a strong, fast-acting reducing agent at or near room temperature.

  • Processes where its inherent instability and the need for fresh preparation are manageable.

  • Reductions of robust functional groups where over-reduction is not a primary concern.

• Choose Sodium Hydroxymethanesulfinate (Rongalite) for:

  • Reactions requiring a more stable, "slow-release" reducing agent that can be activated on demand.

  • Processes where shelf-stability of the reagent solution is a logistical advantage.

  • Syntheses demanding higher chemoselectivity.

  • Crucial Caveat: Applications where the generation of formaldehyde is acceptable and can be safely managed.

For drug development professionals, the superior stability and potential for higher selectivity often make Rongalite an attractive option for complex syntheses, provided the significant safety concern of formaldehyde release is addressed through proper engineering controls and reaction design. Conversely, the cost-effectiveness and raw power of sodium dithionite ensure its continued role in both industrial processes and routine laboratory reductions.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Sodium dithionite - Wikipedia [en.wikipedia.org]
• 3. Sodium hydroxymethanesulphinate | 149-44-0 [chemicalbook.com]
• 4. Rongalite - Wikipedia [en.wikipedia.org]
• 5. Sodium dithionite - Sciencemadness Wiki [sciencemadness.org]
• 6. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 7. ataman-chemicals.com [ataman-chemicals.com]
• 8. Sodium Dithionite | Na2S2O4 | CID 24489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. bionerdnotes.wordpress.com [bionerdnotes.wordpress.com]
• 11. Sodium Hydroxymethanesulfinate | Rongalite [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Thermal and alkali stability of sodium dithionite studied using ATR-FTIR spectroscopy :: BioResources [bioresources.cnr.ncsu.edu]
• 14. diva-portal.org [diva-portal.org]
• 15. marketpublishers.com [marketpublishers.com]
• 16. datapdf.com [datapdf.com]
• 17. Sodium Hydrosulfite, Sodium Dithionite [organic-chemistry.org]
• 18. researchgate.net [researchgate.net]
• 19. nbinno.com [nbinno.com]
• 20. Sodium hydroxymethanesulfinate, Rongalite [organic-chemistry.org]

A Comparative Study of Rongalite and Thiourea Dioxide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of a reducing agent is pivotal, influencing reaction efficiency, selectivity, and overall yield. Among the diverse array of available reagents, Rongalite (sodium formaldehyde (B43269) sulfoxylate) and thiourea (B124793) dioxide (formamidine sulfinic acid) have emerged as versatile and powerful options. This guide provides an objective comparison of their performance in key organic transformations, supported by available experimental data and detailed protocols, to aid researchers in selecting the optimal reagent for their synthetic needs.

At a Glance: Rongalite vs. Thiourea Dioxide

Feature	Rongalite (Sodium Formaldehyde Sulfoxylate)	Thiourea Dioxide (Formamidine Sulfinic Acid)
Chemical Formula	NaHOCH₂SO₂	(NH₂)₂CSO₂
Primary Function	Reducing agent, source of SO₂²⁻, C1 synthon.[1][2][3][4]	Potent reducing agent.[5]
Key Applications	Reduction of nitro and keto groups, synthesis of sulfones and sultines, dehalogenation.[1][2][4]	Reduction of aromatic nitro compounds, ketones, and other functional groups.[5][6]
Reaction Mechanism	Primarily proceeds via a Single-Electron Transfer (SET) mechanism.[2][7][8]	Involves tautomerization to the active formamidine (B1211174) sulfinic acid, which then generates the reducing species.[9][10]
Solubility	Soluble in water.	Sparingly soluble in water.
Stability	Relatively stable solid, but can decompose with moisture and heat.	Stable as a solid, decomposes in alkaline solutions to the active reducing species.[6]

In-Depth Comparison: Reduction of Aromatic Nitro Compounds

The reduction of aromatic nitro compounds to their corresponding amines is a fundamental transformation in organic synthesis, crucial for the preparation of anilines which are key intermediates in the pharmaceutical and dye industries. Both Rongalite and thiourea dioxide are effective reagents for this conversion.

Experimental Data

While direct comparative studies under identical conditions are limited in the literature, an analysis of individual reports provides insights into their relative performance.

Substrate	Reagent	Reaction Conditions	Yield (%)	Reference
4-Nitrobenzaldehyde (B150856)	Thiourea Dioxide	NaOH, Ethanol (B145695)/H₂O, 90°C, 2h	92	[11]
Nitrobenzene	Thiourea Dioxide	NaOH, H₂O, rt, 15 min	High (qualitative)	[6]
Aromatic Nitro Compounds	Rongalite (with Te)	NaOH, H₂O	55-96	[2]

Note: The use of a tellurium catalyst with Rongalite significantly enhances its reducing capability for this transformation.

Experimental Protocols

Reduction of 4-Nitrobenzaldehyde using Thiourea Dioxide [11]

• To a solution of 4-nitrobenzaldehyde (1 mmol) in ethanol, add an aqueous solution of sodium hydroxide.

• Add thiourea dioxide (1 mmol) to the reaction mixture.

• Heat the mixture at 90°C for 2 hours.

• After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

• Extract the product with an appropriate organic solvent.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure to obtain the corresponding 4-nitrobenzyl alcohol.

General Procedure for Reduction of Aromatic Nitro Compounds using Rongalite and Tellurium [2]

• To a solution of the aromatic nitro compound in a suitable solvent (e.g., water), add elemental tellurium and Rongalite.

• Add an aqueous solution of sodium hydroxide.

• Stir the reaction mixture at the appropriate temperature until the reaction is complete (monitored by TLC).

• Upon completion, work up the reaction mixture by extracting the product with an organic solvent.

• Purify the product by column chromatography if necessary.

In-Depth Comparison: Reduction of Ketones

The reduction of ketones to secondary alcohols is another cornerstone reaction in organic synthesis. Both reagents demonstrate efficacy in this transformation.

Experimental Data

Substrate	Reagent	Reaction Conditions	Yield (%)	Reference
Acetophenone (B1666503)	Rongalite	Ethanol, reflux	93	[2]
Various α-keto esters/amides	Rongalite	-	High (qualitative)	[3]
Benzophenone	Thiourea Dioxide	Ethanol/H₂O	100	[12]

Experimental Protocols

Reduction of Acetophenone using Rongalite [2]

• Dissolve acetophenone in ethanol.

• Add Rongalite to the solution.

• Reflux the reaction mixture for the required amount of time (typically <1 hour).

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and perform an aqueous work-up.

• Extract the product with a suitable organic solvent, dry the organic layer, and concentrate to obtain 1-phenylethanol.

General Procedure for Reduction of Ketones using Thiourea Dioxide [12]

• Dissolve the ketone in a mixture of ethanol and water.

• Add thiourea dioxide and a base (e.g., NaOH).

• Stir the reaction at room temperature or with gentle heating.

• Monitor the reaction by TLC until the starting material is consumed.

• Neutralize the reaction mixture and extract the product with an organic solvent.

• Wash the organic layer, dry it over an anhydrous salt, and evaporate the solvent to yield the secondary alcohol.

Reaction Mechanisms

Understanding the underlying mechanisms of these reagents is crucial for optimizing reaction conditions and predicting outcomes.

Rongalite: Single-Electron Transfer (SET) Pathway

Rongalite is known to act as a potent single-electron donor, generating radical anions from suitable organic substrates. This SET process initiates a cascade of reactions leading to the final reduced product.

Caption: Single-Electron Transfer (SET) mechanism of Rongalite.

Thiourea Dioxide: Tautomerism and Active Reductant Formation

Thiourea dioxide exists in equilibrium with its tautomer, formamidine sulfinic acid. In alkaline conditions, this tautomer decomposes to generate sulfoxylic acid, which is the active reducing species.

Caption: Tautomerism and activation of Thiourea Dioxide.

Conclusion

Both Rongalite and thiourea dioxide are valuable and versatile reducing agents in the synthetic chemist's toolkit.

Rongalite offers a broader range of applications beyond simple reduction, including the synthesis of sulfur-containing heterocycles. Its mechanism often involves radical intermediates, which can be advantageous for specific transformations.

Thiourea dioxide is a highly effective and often milder reducing agent, particularly for the reduction of nitro and keto groups, frequently providing high yields under relatively simple reaction conditions.

The choice between these two reagents will ultimately depend on the specific substrate, the desired transformation, and the required reaction conditions. For reductions where a potent and straightforward reagent is needed, thiourea dioxide is an excellent choice. For more complex transformations, or where the introduction of a sulfone or sultine moiety is desired, Rongalite presents a unique and powerful option. Further direct comparative studies are warranted to fully elucidate the relative merits of these two important reagents in a wider range of organic transformations.

References

• 1. Thiourea - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sodium hydroxymethanesulfinate, Rongalite [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Page loading... [guidechem.com]
• 6. youtube.com [youtube.com]
• 7. scientificupdate.com [scientificupdate.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Sciencemadness Discussion Board - Thiourea Dioxide --> better than borohydride? - Powered by XMB 1.9.11 [sciencemadness.org]

A Comparative Guide to Sodium Hydroxymethanesulfinate in Redox-Initiated Polymerization

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of sodium hydroxymethanesulfinate's performance against other common reducing agents in redox-initiated polymerization. The information presented is supported by experimental data to assist researchers in selecting the optimal initiator system for their specific polymerization needs.

Introduction to Redox-Initiated Polymerization

Redox-initiated polymerization is a powerful technique that allows for the generation of free radicals and the initiation of polymerization at lower temperatures than traditional thermal initiation methods. This is particularly advantageous for temperature-sensitive monomers and in emulsion polymerization systems where it can lead to higher molecular weight polymers and faster reaction rates. A typical redox system consists of a reducing agent and an oxidizing agent. The reaction between these two components generates the free radicals necessary to initiate polymerization.

Sodium hydroxymethanesulfinate, also known as sodium formaldehyde (B43269) sulfoxylate (B1233899) (SFS) or by its trade name Rongalite, is a widely used reducing agent in these systems. This guide will compare its performance with other common reducing agents, providing a clear overview of its advantages and disadvantages.

Performance Comparison of Reducing Agents

The selection of a reducing agent can significantly impact the kinetics of polymerization, the final polymer properties, and the overall efficiency of the process. Below is a comparison of sodium hydroxymethanesulfinate with other commonly used reducing agents.

Reducing Agent	Oxidizing Agent(s)	Typical Polymerization Temperature (°C)	Monomer Conversion	Key Advantages	Key Disadvantages
Sodium Hydroxymethanesulfinate (SFS)	Persulfates (e.g., APS), Hydroperoxides (e.g., tBHP)	40 - 60	High	Effective at low temperatures, good for a wide range of monomers.	Can be less reactive than some newer alternatives, potential for formaldehyde release.
Ascorbic Acid (AA)	Hydrogen Peroxide, Persulfates	25 - 50	Moderate to High	"Green" or bio-based alternative, effective at very low temperatures.	Can lead to faster termination of free radicals, potentially lower final conversion in some systems.[1]
Advanced Sulfinic Acid Derivatives	Persulfates, Hydroperoxides	20 - 60	Very High	Higher reactivity leading to faster and more complete monomer conversion.[2]	Proprietary nature of some derivatives, potentially higher cost.
Sodium Metabisulfite (SMBS)	Persulfates	40 - 70	High	Cost-effective, widely available.	Can act as a chain-transfer agent, potentially lowering molecular weight.

Experimental Protocols

Detailed experimental protocols are crucial for reproducible results. Below are example protocols for redox-initiated emulsion polymerization using different reducing agents.

Protocol 1: Emulsion Polymerization of Butyl Acrylate (B77674) using a Tert-Butyl Hydroperoxide (tBHP)/Sodium Hydroxymethanesulfinate (SFS) Redox System

This protocol is adapted from studies on the low-temperature emulsion polymerization of acrylates.[1]

Materials:

• Butyl acrylate (monomer)

• Allyl methacrylate (B99206) (cross-linker)

• Anionic surfactant

• Deionized water

• Tert-butyl hydroperoxide (tBHP) solution (oxidizing agent)

• Sodium hydroxymethanesulfinate (SFS) solution (reducing agent)

• Nitrogen gas

Procedure:

• A seeded semibatch emulsion polymerization is carried out in a jacketed glass reactor equipped with a stirrer, condenser, and nitrogen inlet.

• The initial seed latex is prepared and charged to the reactor.

• The reactor is purged with nitrogen to remove oxygen.

• The reactor temperature is maintained at 50°C.

• A pre-emulsion of the monomer, cross-linker, surfactant, and deionized water is prepared.

• The tBHP and SFS solutions are prepared separately.

• The pre-emulsion and the initiator solutions are fed into the reactor over a period of several hours.

• After the feeds are complete, the reaction is allowed to continue for an additional hour to ensure high monomer conversion.

• Samples are taken periodically to monitor conversion and polymer properties.

Protocol 2: Emulsion Polymerization using an Ammonium Persulfate (APS)/Ascorbic Acid (AA) Redox System

This protocol is based on general knowledge of redox-initiated polymerization.

Materials:

• Monomer (e.g., methyl methacrylate)

• Anionic surfactant

• Deionized water

• Ammonium persulfate (APS) solution (oxidizing agent)

• Ascorbic acid (AA) solution (reducing agent)

• Nitrogen gas

Procedure:

• A batch emulsion polymerization is performed in a sealed reactor with continuous stirring and nitrogen purging.

• The monomer, surfactant, and deionized water are charged to the reactor and heated to the desired reaction temperature (e.g., 40°C).

• The APS and AA solutions are prepared separately.

• The initiator solutions are then added to the reactor to start the polymerization.

• The reaction is monitored for conversion over time.

Reaction Mechanisms and Experimental Workflow

The following diagrams illustrate the fundamental processes involved in redox-initiated polymerization.

Caption: Redox initiation mechanism of sodium hydroxymethanesulfinate with a persulfate oxidizer.

Caption: General experimental workflow for seeded semibatch emulsion polymerization.

Conclusion

Sodium hydroxymethanesulfinate is a versatile and effective reducing agent for redox-initiated polymerization, particularly in low-temperature applications. While it provides a good balance of reactivity and stability, newer alternatives like advanced sulfinic acid derivatives may offer faster and more complete monomer conversion. For applications where "green" chemistry is a priority, ascorbic acid presents a viable, bio-based alternative, though its performance may vary depending on the specific system. The choice of the optimal reducing agent will ultimately depend on the specific requirements of the polymerization, including desired polymer properties, reaction conditions, and cost considerations. This guide provides the foundational information to make an informed decision for your research and development needs.

References

• 1. researchgate.net [researchgate.net]
• 2. pcimag.com [pcimag.com]

A Comparative Guide to Disulfide Bond Reducing Agents: DTT vs. Sodium Hydroxymethanesulfinate

For researchers, scientists, and professionals in drug development, the effective reduction of disulfide bonds is a critical step in various protocols, from protein characterization to the production of therapeutic proteins. Dithiothreitol (DTT) has long been the gold standard for this purpose. This guide provides a detailed comparison of DTT with Sodium Hydroxymethanesulfinate, also known as Rongalite, another reducing agent, to assist in the selection of the appropriate reagent for specific experimental needs.

Overview of Dithiothreitol (DTT)

Dithiothreitol (DTT), or Cleland's reagent, is a highly effective and widely used reducing agent in biochemistry and molecular biology.[1][2] Its primary function is to reduce disulfide bonds in proteins and peptides, preventing the formation of both intramolecular and intermolecular disulfide linkages between cysteine residues.[1] This property is crucial for maintaining protein stability and function during various experimental procedures.[1]

DTT is a potent reducing agent with a redox potential of -0.33 V at pH 7.[3][4] Its reducing power is most effective at pH values above 7, as the thiolate form is the reactive species.[3][4]

Overview of Sodium Hydroxymethanesulfinate (Rongalite)

Sodium hydroxymethanesulfinate, commercially known as Rongalite or sodium formaldehyde (B43269) sulfoxylate (B1233899), is a versatile and inexpensive reducing agent.[3][5] It is commonly used in the textile and paper industries as a bleaching agent and has applications in organic synthesis.[5][6] In chemical reactions, it serves as a source of the sulfoxylate anion (SO2²⁻).[2]

While it has been shown to promote the cleavage of disulfides for the synthesis of thioesters and selenoesters, detailed quantitative data on its efficacy for reducing disulfide bonds specifically in proteins is limited in publicly available literature.[1] Its mechanism of action is not fully understood but it is believed to act as a reducing agent by donating electrons.[2]

Comparative Data

Due to the limited availability of direct comparative studies on the efficacy of Sodium Hydroxymethanesulfinate for protein disulfide bond reduction in the scientific literature, a quantitative side-by-side comparison with DTT is challenging. The following table summarizes the known properties of both reagents.

Feature	Dithiothreitol (DTT)	Sodium Hydroxymethanesulfinate (Rongalite)
Chemical Formula	C₄H₁₀O₂S₂	CH₃NaO₃S
Common Applications	Protein disulfide bond reduction, enzyme activity preservation, preventing protein aggregation, RNA isolation.[1]	Industrial bleaching agent, reducing agent in vat dyeing, redox polymerization initiator, organic synthesis.[2][5]
Mechanism of Action	Thiol-disulfide exchange, forming a stable six-membered ring with an internal disulfide bond.[3][4]	Not fully understood; acts as a source of the reducing sulfoxylate ion (SO₂²⁻).[2]
Optimal pH	> 7[3][4]	Stable in alkaline environments, decomposes in acidic medium.[2]
Redox Potential	-0.33 V at pH 7[3][4]	Not widely reported for biochemical applications.
Advantages	High reduction efficiency, well-characterized mechanism, widely used and documented.	Inexpensive, stable in alkaline conditions.[2][6]
Limitations	Less stable, can be sensitive to air oxidation, pungent odor.	Limited data on protein disulfide reduction efficacy, mechanism not fully elucidated, potential release of formaldehyde.[2]

Reaction Mechanisms and Experimental Workflows

DTT Disulfide Bond Reduction Mechanism

DTT reduces disulfide bonds through a two-step thiol-disulfide exchange reaction. The first step involves the formation of a mixed disulfide intermediate. The second thiol group of DTT then attacks this intermediate, leading to the formation of a stable six-membered ring (oxidized DTT) and the reduced disulfide bond.

Mechanism of disulfide bond reduction by DTT.

Sodium Hydroxymethanesulfinate Decomposition

Sodium hydroxymethanesulfinate is stable in alkaline conditions but decomposes in acidic environments to release the reducing sulfoxylate ion and formaldehyde.

Decomposition of Sodium Hydroxymethanesulfinate.

Experimental Protocol: Comparing Reducing Agent Efficacy

To objectively evaluate the efficacy of different reducing agents, a standardized experimental protocol is essential. The following workflow outlines a general procedure for comparing the reduction of a model protein's disulfide bonds.

Workflow for comparing reducing agent efficacy.

Methodology:

• Protein Preparation: Prepare a stock solution of a protein with known disulfide bonds (e.g., bovine serum albumin or insulin) in a suitable buffer (e.g., Tris-HCl, pH 8.0).

• Reduction Reaction: Aliquot the protein solution and add varying concentrations of the reducing agents (DTT and Sodium Hydroxymethanesulfinate) to be tested.

• Incubation: Incubate the reactions at a set temperature (e.g., 37°C) for different time points to assess reaction kinetics.

• Alkylation: Stop the reduction reaction by adding an alkylating agent, such as iodoacetamide, which will covalently modify the newly formed free thiol groups and prevent re-oxidation.

• Quantification of Free Thiols: Determine the extent of disulfide bond reduction by quantifying the number of free thiol groups using a colorimetric assay, such as the Ellman's reagent (DTNB) assay.

• Data Analysis: Plot the number of free thiols generated against the concentration of the reducing agent and time to compare the efficiency and kinetics of DTT and Sodium Hydroxymethanesulfinate.

Conclusion

DTT remains a well-characterized and highly effective reducing agent for disulfide bonds in proteins, with a wealth of supporting literature and established protocols. Its mechanism is understood, and its performance is predictable under defined conditions.

Sodium hydroxymethanesulfinate is an inexpensive and potent reducing agent with established industrial applications. While it has been shown to cleave disulfide bonds in the context of organic synthesis, its efficacy and suitability for reducing disulfide bonds in proteins for biochemical applications are not well-documented in publicly available research. The lack of quantitative data and a clear understanding of its mechanism in a biological context makes it a less conventional choice for protein research compared to DTT.

For researchers requiring reliable and reproducible disulfide bond reduction in proteins, DTT is the recommended choice based on the current body of scientific evidence. Further research is needed to fully evaluate the potential of Sodium Hydroxymethanesulfinate as a viable alternative in protein biochemistry. When considering alternatives to DTT, researchers might also explore other well-characterized reducing agents such as Tris(2-carboxyethyl)phosphine (TCEP), which offers advantages like being odorless and effective over a wider pH range.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 3. Sodium hydroxymethanesulfinate, Rongalite [organic-chemistry.org]
• 4. Rapid and irreversible reduction of protein disulfide bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. acs.org [acs.org]
• 6. pureportal.coventry.ac.uk [pureportal.coventry.ac.uk]

advantages of Sodium hydroxymethanesulfinate over other reducing agents in vat dyeing

In the realm of vat dyeing, the choice of reducing agent is paramount to achieving vibrant, long-lasting coloration while maintaining environmental responsibility. While sodium dithionite (B78146), commonly known as sodium hydrosulfite, has traditionally been the go-to reducing agent, sodium hydroxymethanesulfinate (also known as Rongalite) is emerging as a superior alternative, offering enhanced stability, improved dyeing performance, and a more favorable environmental profile. This guide provides an objective comparison of these two reducing agents, supported by experimental data, to assist researchers and textile industry professionals in making informed decisions.

Performance Comparison: Sodium Hydroxymethanesulfinate vs. Sodium Dithionite

A comprehensive analysis of key performance indicators reveals the distinct advantages of sodium hydroxymethanesulfinate over sodium dithionite in vat dyeing processes.

Performance Metric	Sodium Hydroxymethanesulfinate (Rongalite)	Sodium Dithionite (Sodium Hydrosulfite)	Key Advantages of Sodium Hydroxymethanesulfinate
Chemical Stability	High stability in alkaline solutions and at elevated temperatures.[1]	Unstable in aqueous solutions, especially at higher temperatures and in the presence of air.[2][3]	Greater process control, reduced consumption of reducing agent, and more consistent dyeing results.
Reduction Potential	Provides a controlled and steady reduction potential.	High initial reduction potential that can decrease rapidly.[4][5]	Prevents over-reduction of the dye, leading to better shade reproducibility and avoiding dullness.
Color Yield (K/S Value)	Comparable or higher color strength.	High, but can be inconsistent due to instability.	More efficient use of dyestuff and deeper, more consistent shades.
Fastness Properties	Excellent wash, light, and rubbing fastness.	Good to excellent, but can be compromised by inconsistent reduction.	Ensures the longevity and durability of the dyed fabric's color.
Environmental Impact	Lower contribution to Biochemical Oxygen Demand (BOD) and Chemical Oxygen Demand (COD) in wastewater.	A significant contributor to high BOD and COD levels in effluent due to the formation of sulfite (B76179) and sulfate (B86663) byproducts.[6]	Reduced environmental pollution and lower wastewater treatment costs.

Experimental Protocols

To substantiate the comparative data, the following are detailed methodologies for key experiments used to evaluate the performance of reducing agents in vat dyeing.

Determination of Reduction Potential

Objective: To measure and compare the reduction potential of dyeing baths containing sodium hydroxymethanesulfinate and sodium dithionite over time.

Apparatus:

• pH/mV meter with a platinum-calomel combined electrode

• Beakers

• Magnetic stirrer and stir bars

• Water bath for temperature control

Procedure:

• Prepare two separate dye baths, each containing the vat dye, sodium hydroxide, and the respective reducing agent (sodium hydroxymethanesulfinate or sodium dithionite) according to a standard recipe.

• Maintain the temperature of the dye baths at the desired level (e.g., 60°C) using the water bath.

• Immerse the calibrated platinum-calomel electrode into the first dye bath.

• Record the reduction potential (in millivolts) at regular intervals (e.g., every 5 minutes) for the duration of a typical dyeing cycle (e.g., 60 minutes) while continuously stirring the solution.

• Repeat the measurement process for the second dye bath containing the other reducing agent.

• Plot the reduction potential as a function of time for both reducing agents to compare their stability and reduction profiles.

Evaluation of Color Strength (K/S Value) and Fastness Properties

Objective: To assess the color yield and fastness of cotton fabric dyed using sodium hydroxymethanesulfinate and sodium dithionite.

Apparatus:

• Laboratory dyeing machine

• Spectrophotometer for color measurement

• Launder-Ometer for wash fastness testing

• Crockmeter for rubbing fastness testing

• Light fastness tester

Procedure:

• Dyeing:

  • Prepare two identical cotton fabric samples.

  • Conduct vat dyeing in two separate baths, one with sodium hydroxymethanesulfinate and the other with sodium dithionite, following a standardized procedure for dye concentration, alkali, temperature, and time.

  • After dyeing, rinse, oxidize, soap, and dry the fabric samples.

• Color Strength (K/S) Measurement:

  • Measure the reflectance of the dyed fabrics at the wavelength of maximum absorption using a spectrophotometer.

  • Calculate the K/S value using the Kubelka-Munk equation: K/S = (1-R)² / 2R, where R is the decimal fraction of the reflectance of the dyed fabric.

• Wash Fastness Test (AATCC Test Method 61):

  • Subject the dyed fabric samples to accelerated laundering in a Launder-Ometer.

  • Evaluate the color change of the samples and the staining of an adjacent multifiber fabric using the gray scales.

• Rubbing Fastness Test (AATCC Test Method 8):

  • Assess the amount of color transferred from the dyed fabric to a standard white cotton cloth under dry and wet conditions using a Crockmeter.

  • Evaluate the staining on the white cloth using the gray scale for staining.

• Light Fastness Test (AATCC Test Method 16):

  • Expose the dyed fabric samples to a controlled artificial light source that simulates natural sunlight for a specified period.

  • Evaluate the color change of the exposed samples against an unexposed sample using the blue wool standards.

Assessment of Environmental Impact (BOD and COD)

Objective: To determine the Biochemical Oxygen Demand (BOD) and Chemical Oxygen Demand (COD) of the effluent from vat dyeing processes using the two different reducing agents.

Apparatus:

• BOD bottles

• Incubator (for BOD test)

• COD reactor and spectrophotometer

• Standard reagents for BOD and COD analysis

Procedure:

• Effluent Collection:

  • Collect wastewater samples from the dyeing baths after the completion of the dyeing cycles for both sodium hydroxymethanesulfinate and sodium dithionite.

• BOD Test (5-Day BOD):

  • Dilute the wastewater samples with specially prepared dilution water.

  • Measure the initial dissolved oxygen (DO) of the diluted samples.

  • Incubate the samples in the dark at 20°C for 5 days.

  • After incubation, measure the final DO.

  • Calculate the BOD as the difference between the initial and final DO levels, adjusted for dilution.[7]

• COD Test:

  • Add a strong oxidizing agent (potassium dichromate) to the wastewater samples in a sealed tube.

  • Digest the samples in a COD reactor at a high temperature (e.g., 150°C).[8]

  • Measure the amount of oxidant consumed using a spectrophotometer.[8][9]

  • Calculate the COD based on the amount of oxidant consumed.[9]

Visualizing the Vat Dyeing Process

The following diagrams illustrate the logical workflow of the vat dyeing process and the critical role of the reducing agent.

Caption: Workflow of the vat dyeing process.

This guide demonstrates that sodium hydroxymethanesulfinate offers significant advantages in stability, process control, and environmental impact compared to sodium dithionite, making it a more effective and sustainable choice for modern vat dyeing applications.

References

• 1. BOD and COD in the Textile Industry [advancetextile.net]
• 2. researchgate.net [researchgate.net]
• 3. diva-portal.org [diva-portal.org]
• 4. asianpubs.org [asianpubs.org]
• 5. worldwidejournals.com [worldwidejournals.com]
• 6. Vat Dyes | Comparison with 2 Other Common Types [vietextile.com]
• 7. dec.vermont.gov [dec.vermont.gov]
• 8. fieldreport.caes.uga.edu [fieldreport.caes.uga.edu]
• 9. apparelviews.com [apparelviews.com]

A Comparative Guide to the Reducing Power of Sodium Hydroxymethanesulfinate and Sodium Borohydride

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic chemistry and drug development, the selection of an appropriate reducing agent is paramount to achieving desired chemical transformations with high yield and selectivity. This guide provides a comprehensive, data-driven comparison of two widely used reducing agents: Sodium Hydroxymethanesulfinate (also known as Rongalite) and Sodium Borohydride (B1222165).

At a Glance: Key Physicochemical and Reductive Properties

Property	Sodium Hydroxymethanesulfinate (Rongalite)	Sodium Borohydride
Chemical Formula	NaHOCH₂SO₂	NaBH₄
Molar Mass	118.09 g/mol	37.83 g/mol
Appearance	White crystalline solid	White crystalline powder
Primary Reducing Species	Sulfoxylate (B1233899) ion (SO₂²⁻)	Hydride ion (H⁻)
Reduction Potential	-1080 mV (85% purity), -1340 mV (99% purity)[1]	Not typically expressed as a standard reduction potential in aqueous solution due to reaction with water.
Solubility	Soluble in water.[2]	Soluble in water, alcohols, and some ethers.[3]
Stability	Stable in alkaline solutions; decomposes in acidic media.[4]	Stable in dry air and aprotic solvents; decomposes in the presence of moisture and acidic conditions.[3]

Quantitative Analysis of Reducing Power: A Comparative Overview

The reducing capacity of both agents can be quantified to ensure consistency and efficiency in chemical reactions. A common method for this is redox titration.

Experimental Protocols for Determining Reducing Capacity

1. Iodometric Titration of Sodium Borohydride

This method is based on the reaction of sodium borohydride with an excess of iodine in an alkaline medium. The unreacted iodine is then back-titrated with a standardized solution of sodium thiosulfate (B1220275).

• Principle: BH₄⁻ + 4I₂ + 8OH⁻ → B(OH)₄⁻ + 8I⁻ + 4H₂O I₂ (excess) + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

• Procedure Outline:

  • A known mass of sodium borohydride is dissolved in a sodium hydroxide (B78521) solution.

  • A standardized solution of iodine is added in excess.

  • The solution is acidified, and the excess iodine is titrated with a standard sodium thiosulfate solution using a starch indicator.

  • The amount of sodium borohydride is calculated from the amount of iodine consumed.

2. Quantitative Analysis of Sodium Hydroxymethanesulfinate

A common method for the quantitative analysis of sodium hydroxymethanesulfinate is through redox titration with an oxidizing agent like potassium permanganate (B83412) or iodine. Ion-pair chromatography is another method for its determination.[2]

• Principle (Iodometric Titration): HOCH₂SO₂⁻ + I₂ + 2H₂O → HOCH₂SO₃⁻ + 2I⁻ + 2H⁺

• Procedure Outline:

  • A known mass of sodium hydroxymethanesulfinate is dissolved in deionized water.

  • The solution is titrated with a standardized iodine solution in the presence of a starch indicator.

  • The endpoint is indicated by the appearance of a persistent blue color.

  • The reducing capacity is calculated based on the stoichiometry of the reaction.

Performance Comparison in Chemical Reductions

The choice between sodium hydroxymethanesulfinate and sodium borohydride often hinges on the desired chemoselectivity—the ability to reduce one functional group in the presence of others.

Chemoselectivity and Substrate Scope

Functional Group	Sodium Hydroxymethanesulfinate (Rongalite)	Sodium Borohydride
Aldehydes	Can reduce aromatic aldehydes.	Highly Effective: Reduces to primary alcohols.[3]
Ketones	Can reduce α-keto esters and α-keto amides.[1][5]	Highly Effective: Reduces to secondary alcohols.[3]
Esters	Generally not reduced.[5]	Generally not reduced under mild conditions. Reactivity can be enhanced with additives.
Carboxylic Acids	Not reduced.	Not reduced.[6]
Amides	Generally not reduced.[5]	Not reduced.
Nitro Groups	Can be used for the reduction of nitro groups.	Generally not reduced. Reduction can be achieved in the presence of transition metal catalysts.[3]
Disulfide Bonds	Effective: Used for the reductive cleavage of disulfide bonds.[1]	Can reduce disulfides.
Halides	Can be used for dehalogenation.[1]	Generally does not reduce alkyl or aryl halides.

Supporting Experimental Data

Substrate	Reducing Agent	Product	Yield	Reference
α-keto ester	Sodium Hydroxymethanesulfinate	α-hydroxy ester	Very good yields	[1][5]
4-Nitroacetophenone	Sodium Borohydride	1-(4-Nitrophenyl)ethanol	>90%	[3]
Aromatic Nitro Compound	Sodium Hydrosulfite (related to Rongalite)	Aniline derivative	High	[3]

Mechanistic Insights and Reaction Pathways

The differences in reactivity and selectivity between sodium hydroxymethanesulfinate and sodium borohydride stem from their distinct reaction mechanisms.

Sodium Borohydride: Hydride Transfer Mechanism

Sodium borohydride acts as a source of hydride ions (H⁻). The reduction of a ketone, for example, proceeds via a two-step mechanism:

• Nucleophilic Attack: The hydride ion attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate.

• Protonation: The resulting alkoxide is protonated by the solvent (e.g., water or alcohol) to yield the alcohol.

Mechanism of ketone reduction by sodium borohydride.

Sodium Hydroxymethanesulfinate: Generation of Sulfoxylate

Sodium hydroxymethanesulfinate serves as a stable source of the highly reactive sulfoxylate ion (SO₂²⁻), which is the primary reducing species.[1][2][4] The generation of this ion is typically achieved under specific conditions, such as in an acidic medium. The reduction can proceed through a radical mechanism, particularly in the case of α-keto esters and amides.[1][5]

Generation of the active reducing species from sodium hydroxymethanesulfinate.

Conclusion

Both sodium hydroxymethanesulfinate and sodium borohydride are valuable reducing agents in the chemist's toolkit, each with its own distinct advantages.

• Sodium Borohydride is a well-established, mild, and highly selective reagent for the reduction of aldehydes and ketones. Its reactivity can be modulated with additives, expanding its utility.

• Sodium Hydroxymethanesulfinate (Rongalite) offers a unique reactivity profile, particularly for the chemoselective reduction of α-keto esters and amides, as well as for the cleavage of disulfide bonds and dehalogenation reactions. Its ability to act as a source of the potent sulfoxylate ion makes it a powerful tool for specific synthetic transformations.

The choice between these two reagents will ultimately depend on the specific functional groups present in the substrate and the desired outcome of the reduction. For professionals in drug development and chemical research, a thorough understanding of the quantitative reducing power and chemoselectivity of these reagents is crucial for the efficient and successful synthesis of target molecules.

References

• 1. Sodium Hydroxymethanesulfinate | Rongalite [benchchem.com]
• 2. Rongalite - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 5. Sodium hydroxymethanesulfinate, Rongalite [organic-chemistry.org]
• 6. par.nsf.gov [par.nsf.gov]

performance evaluation of Rongalite in green chemistry applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Rongalite with Alternative Reducing Agents, Supported by Experimental Data.

In the ever-evolving landscape of green chemistry, the pursuit of efficient, cost-effective, and environmentally benign reagents is paramount. Rongalite, a trade name for sodium hydroxymethanesulfinate, has emerged as a versatile and powerful reducing agent with numerous applications in organic synthesis. This guide provides a comprehensive performance evaluation of Rongalite in key green chemistry applications, offering an objective comparison with common alternatives such as sodium dithionite (B78146) and sodium borohydride (B1222165).

Performance Comparison of Reducing Agents

The efficacy of a reducing agent is measured by several factors, including yield, reaction time, temperature, and its environmental footprint. Below is a comparative analysis of Rongalite against sodium dithionite and sodium borohydride in representative chemical transformations.

Reduction of Aromatic Nitro Compounds

The reduction of aromatic nitro compounds to their corresponding amines is a fundamental transformation in the synthesis of dyes, pharmaceuticals, and other fine chemicals.

Reducing Agent	Reaction Conditions	Yield (%)	Reaction Time	Key Advantages & Disadvantages
Rongalite	Varies (e.g., with Te catalyst in aq. NaOH)	85-98%[1]	Varies	Advantages: High yields, mild conditions, can be highly chemoselective.[1] Disadvantages: May require a catalyst for some applications.
Sodium Dithionite	Varies (e.g., in aqueous or biphasic systems)	Generally >90%[2]	1 hour[2]	Advantages: Inexpensive and effective.[3] Disadvantages: Stability issues in acidic and neutral solutions, can generate sulfite (B76179) byproducts.
Sodium Borohydride	Typically in alcoholic solvents	Not typically used for nitroarenes	-	Disadvantages: Generally not effective for the reduction of nitro groups to amines.

Debromination of Vicinal Dibromides

The removal of bromine atoms from adjacent carbons is a crucial step in the synthesis of alkenes and as a protecting group strategy.

Reducing Agent	Reaction Conditions	Yield (%)	Key Advantages & Disadvantages
Rongalite	with Tellurium in aq. NaOH, Room Temp	80-91%[4]	Advantages: Mild reaction conditions, high yields, good functional group tolerance.[4]
Zinc Powder	in Acetic Acid, Microwave	High Yields[5]	Advantages: Rapid reaction times with microwave irradiation. Disadvantages: Requires a metal and acidic conditions.
Sodium Iodide	in Acetone	Varies	Advantages: Common and readily available reagent. Disadvantages: Can sometimes lead to side reactions.

Green Chemistry Metrics: A Quantitative Look

To objectively assess the "greenness" of these reducing agents, we can utilize established green chemistry metrics such as Atom Economy and the Environmental Factor (E-Factor).

Atom Economy calculates the proportion of reactant atoms that are incorporated into the desired product. A higher atom economy signifies a more efficient and less wasteful process.

E-Factor is the ratio of the mass of waste produced to the mass of the desired product. A lower E-Factor is indicative of a greener process.

Here is a calculated comparison for the reduction of nitrobenzene (B124822) to aniline:

Reducing Agent	Reaction	Atom Economy (%)	E-Factor (approx.)
Rongalite	C₆H₅NO₂ + 3NaHOCH₂SO₂ → C₆H₅NH₂ + 3CH₂O + 3NaHSO₃	~35%	High (due to byproducts)
Sodium Dithionite	C₆H₅NO₂ + 3Na₂S₂O₄ + 4H₂O → C₆H₅NH₂ + 6NaHSO₃	~27%	High (due to byproducts)
Catalytic Hydrogenation (H₂/Pd-C)	C₆H₅NO₂ + 3H₂ → C₆H₅NH₂ + 2H₂O	~72%[6]	Low (water is the only byproduct)

Note: The calculations for Rongalite and sodium dithionite are simplified and do not account for all possible side reactions and byproducts. The E-factor for these reactions would be significantly influenced by the disposal and treatment of the sulfur-containing waste streams.

While catalytic hydrogenation exhibits a superior atom economy, Rongalite and sodium dithionite are often preferred for their operational simplicity and avoidance of high-pressure hydrogen gas, particularly in laboratory settings and for specific chemoselective reductions.

Environmental and Safety Profile

A crucial aspect of green chemistry is the inherent safety and environmental impact of the reagents used.

Reducing Agent	Key Safety and Environmental Considerations
Rongalite (Sodium Hydroxymethanesulfinate)	Toxicity: May be harmful if swallowed and is suspected of causing genetic defects.[3] Environmental: Decomposes to release formaldehyde (B43269) and sulfur dioxide under certain conditions.[7]
Sodium Dithionite (Sodium Hydrosulfite)	Toxicity: Harmful if swallowed.[8][9] Environmental: Self-heating and may catch fire.[8] Contact with acids liberates toxic gas.[9] Can contribute to sulfur pollution in wastewater.
Sodium Borohydride	Toxicity: Toxic if swallowed or in contact with skin. Causes severe skin burns and eye damage.[10][11][12] Environmental: Reacts violently with water to release flammable gases.[7]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings.

Protocol 1: Reductive N-Formylation of Nitroarenes using Rongalite

This procedure details the dual role of Rongalite as both a reductant and a C1 building block.

General Procedure:

• To a 35 mL oven-dried reaction tube equipped with a magnetic stir bar, add the nitroarene (0.20 mmol), Rongalite (0.60 mmol), and DMSO (2.0 mL).

• Stir the reaction mixture at a specified temperature (e.g., 100 °C) for a designated time (e.g., 12 hours).

• Upon completion (monitored by TLC), cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the corresponding N-aryl formamide.

Signaling Pathways and Experimental Workflows in DOT Language

Visual representations of reaction mechanisms and workflows can significantly enhance understanding. The following diagrams are generated using Graphviz (DOT language).

Reaction Mechanism: Proposed Radical Pathway for Nitroarene Reduction by Rongalite

References

• 1. Welcome to www.sheldon.nl [sheldon.nl]
• 2. Recent Advances in the Remediation of Textile-Dye-Containing Wastewater: Prioritizing Human Health and Sustainable Wastewater Treatment [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. jetir.org [jetir.org]
• 7. rongalite.com [rongalite.com]
• 8. CN1127812A - Formulation of discharge printing dyes for wool fabric - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Green Synthesis of Gold Nanoparticles for Catalytic Reduction of 4-Nitrophenol and Methylene Blue for Sustainable Development - Sustainable Polymer & Energy - Full-Text HTML - SCIEPublish [sciepublish.com]
• 12. researchgate.net [researchgate.net]

assessing the stability of Sodium hydroxymethanesulfinate against other sulfinic acid derivatives

For researchers, scientists, and drug development professionals, understanding the stability of reagents is paramount for ensuring the reproducibility and success of their experiments. This guide provides a comprehensive comparison of the stability of Sodium Hydroxymethanesulfinate (also known as Rongalite) against other common sulfinic acid derivatives, supported by available data and detailed experimental protocols for stability assessment.

Sodium hydroxymethanesulfinate is a powerful reducing agent and a source of the sulfoxylate (B1233899) anion, finding applications in various chemical syntheses and industrial processes. However, its stability profile, particularly in solution, is a critical factor that requires careful consideration. This guide aims to provide a clear and objective assessment of its stability relative to other sulfinic acid derivatives such as thiourea (B124793) dioxide, sodium benzenesulfinate (B1229208), and sodium p-toluenesulfinate.

Comparative Stability Analysis

The stability of sulfinic acid derivatives is influenced by factors such as pH, temperature, and the presence of oxidizing agents. The following table summarizes the available quantitative and qualitative data on the stability of Sodium Hydroxymethanesulfinate and its counterparts.

Compound	Chemical Formula	Decomposition Rate/Conditions	Key Stability Characteristics
Sodium Hydroxymethanesulfinate	HOCH₂SO₂Na	Effective rate coefficient of 1.1 × 10⁻⁵ s⁻¹ at 25°C and pH 5.6 in aqueous solution.[1]	Stable in alkaline aqueous solutions but decomposes rapidly in acidic media.[2] Sensitive to oxygen; decomposition in air occurs in three stages.[1]
Thiourea Dioxide	(NH₂)₂CSO₂	Generally more stable than sodium hydroxymethanesulfinate in acidic and neutral aqueous solutions.	Unstable in alkaline solutions. Considered a stable compound in its solid form and in cold aqueous solutions.[3][4]
Sodium Benzenesulfinate	C₆H₅SO₂Na	Generally considered one of the more stable sulfinic acid salts.	Relatively stable in solid form and in neutral or alkaline solutions under ambient conditions.
Sodium p-Toluenesulfinate	CH₃C₆H₄SO₂Na	More stable than many aliphatic sulfinic acid salts.	Similar to sodium benzenesulfinate, it exhibits good stability in solid form and in neutral to alkaline solutions.
Sodium Hydrosulfite (Dithionite)	Na₂S₂O₄	Unstable storage life in powdered form and rapid decomposition in aqueous solutions.	Highly sensitive to moisture and air, posing a risk of ignition.

Experimental Protocols for Stability Assessment

To enable researchers to conduct their own comparative stability studies, detailed methodologies for key experiments are provided below.

Protocol 1: Determination of Decomposition Kinetics using High-Performance Liquid Chromatography (HPLC)

This protocol outlines a stability-indicating HPLC method for the simultaneous quantification of sodium hydroxymethanesulfinate and other sulfinic acid derivatives to determine their decomposition rates under specific conditions.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile phase: A suitable buffer system, such as a phosphate (B84403) buffer, with an organic modifier like acetonitrile. The exact composition and gradient may need to be optimized for the specific derivatives being analyzed.

• Standards of sodium hydroxymethanesulfinate, thiourea dioxide, sodium benzenesulfinate, and sodium p-toluenesulfinate.

• Forced degradation reagents: Hydrochloric acid (for acidic conditions), sodium hydroxide (B78521) (for alkaline conditions), and hydrogen peroxide (for oxidative conditions).

2. Sample Preparation:

• Prepare stock solutions of each sulfinic acid derivative in a suitable solvent (e.g., deionized water for salts) at a known concentration.

• For stability studies, dilute the stock solutions to a working concentration in the desired buffer (e.g., pH 4, 7, and 9) and store them under controlled temperature and light conditions.

• For forced degradation studies, treat the sample solutions with acid, base, or oxidizing agent at a specified temperature for a defined period.

3. Chromatographic Conditions (Example):

• Mobile Phase: Gradient elution with Solvent A (0.1% formic acid in water) and Solvent B (acetonitrile).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm (or a wavelength optimized for the specific analytes).

4. Data Analysis:

• Inject samples at regular intervals and record the peak areas of the parent compounds.

• Plot the concentration of each compound as a function of time.

• Determine the order of the decomposition reaction and calculate the rate constant (k) and half-life (t₁/₂) for each compound under the tested conditions.

Protocol 2: Thermal Stability Assessment using Thermogravimetric Analysis (TGA)

This protocol describes the use of TGA to determine the thermal stability and decomposition profile of solid sulfinic acid derivatives.

1. Instrumentation:

• Thermogravimetric Analyzer (TGA) capable of controlled heating in an inert atmosphere.

2. Sample Preparation:

• Place a small, accurately weighed amount (5-10 mg) of the finely powdered sample into a TGA crucible (e.g., alumina (B75360) or platinum).

3. TGA Parameters:

• Atmosphere: Inert gas (e.g., Nitrogen or Argon) at a constant flow rate (e.g., 20-50 mL/min).

• Heating Rate: A linear heating rate, typically 10°C/min.

• Temperature Range: From ambient temperature to a temperature beyond the expected decomposition point (e.g., 30°C to 600°C).

4. Data Analysis:

• Record the weight loss of the sample as a function of temperature.

• The onset temperature of decomposition is determined as the temperature at which a significant weight loss begins.

• The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.

• Compare the TGA profiles of different sulfinic acid derivatives to assess their relative thermal stabilities.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for HPLC-based kinetic analysis and TGA.

HPLC-based kinetic analysis workflow.

Thermogravimetric Analysis (TGA) workflow.

Conclusion

The stability of Sodium Hydroxymethanesulfinate is highly dependent on the pH of the solution, showing good stability in alkaline conditions but rapid degradation in acidic environments. In comparison, thiourea dioxide offers greater stability in acidic to neutral solutions but is unstable under alkaline conditions. Aromatic sulfinate salts like sodium benzenesulfinate and sodium p-toluenesulfinate generally exhibit superior stability in both solid form and in solution. The choice of a suitable sulfinic acid derivative should, therefore, be guided by the specific requirements of the application, particularly the pH and temperature of the reaction medium. The provided experimental protocols offer a robust framework for researchers to perform their own detailed stability assessments, ensuring the selection of the most appropriate reagent for their work.

References

• 1. researchgate.net [researchgate.net]
• 2. worldscientific.com [worldscientific.com]
• 3. THIOUREA DIOXIDE - Ataman Kimya [atamanchemicals.com]
• 4. Henan Panshi New Materials Co., Ltd.,Thiourea dioxide,Thiourea,FAS-pulp bleaching agent,Strong Reducing Agent [panshichem.com]

A Comparative Guide to the Cost-Effectiveness of Rongalite in Industrial Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Rongalite (sodium formaldehyde (B43269) sulfoxylate) with its primary alternatives, sodium hydrosulfite (also known as sodium dithionite) and thiourea (B124793) dioxide, in key industrial applications. The focus is on providing a clear, data-driven analysis of their comparative cost-effectiveness, performance, environmental impact, and safety profiles to aid in informed decision-making for research and industrial processes.

Executive Summary

Rongalite has long been a staple reducing and bleaching agent in industries such as textiles and pulp and paper. However, increasing environmental and safety concerns, coupled with the emergence of viable alternatives, necessitate a thorough evaluation of its continued use. This guide demonstrates that while Rongalite remains a cost-effective option in certain contexts, alternatives like sodium hydrosulfite and particularly thiourea dioxide offer compelling advantages in terms of performance, stability, and environmental safety, which can translate to better overall cost-effectiveness in many modern industrial settings.

Comparative Analysis of Reducing Agents

The primary function of Rongalite and its alternatives in many industrial processes is their role as powerful reducing agents. Their effectiveness is crucial in applications like vat dyeing and discharge printing in the textile industry, and in the bleaching of pulp in the paper industry.

Performance Comparison

The performance of these reducing agents can be assessed based on their reducing power, stability, and the quality of the final product.

Feature	Rongalite (Sodium Formaldehyde Sulfoxylate)	Sodium Hydrosulfite (Sodium Dithionite)	Thiourea Dioxide
Reducing Potential	Strong	Strong, but unstable	Very strong and stable
Stability in Solution	More stable than sodium hydrosulfite.[1]	Unstable, especially in the presence of air and at higher temperatures, leading to rapid decomposition.[2][3]	Stable in solid form and in cold aqueous solutions, with a longer shelf life.[4]
Performance in Textiles	Effective in discharge printing and vat dyeing, producing good color fastness.[5]	Widely used in vat dyeing but requires careful control of dyeing conditions due to instability.[2][3]	Considered five times stronger than sodium hydrosulfite, allowing for lower usage rates. Excellent for discharge printing and color stripping.[6]
Performance in Pulp & Paper	Used for bleaching wood pulp.[7]	A common bleaching agent for mechanical pulps, but brightness can revert.	Effective for enhancing brightness in mechanical and recycled pulp, working well in neutral to slightly alkaline conditions.

Cost-Effectiveness Analysis

A direct comparison of the per-kilogram cost of these chemicals does not provide a complete picture of their cost-effectiveness. A more accurate assessment includes factors such as the required dosage for a specific outcome, process efficiency, and waste treatment costs.

Chemical	Price Range (per Ton, USD)	Key Cost-Effectiveness Factors
Rongalite	$1,800 - $2,700	Lower upfront cost compared to thiourea dioxide.[8]
Sodium Hydrosulfite	$700 - $1,800	Lowest upfront cost. However, its instability can lead to higher consumption rates to achieve desired results.
Thiourea Dioxide	Higher than Rongalite and Sodium Hydrosulfite	Despite a higher initial price, it is often more economical in use due to its higher strength, requiring significantly lower dosages (reportedly 1/4 to 1/5th that of sodium hydrosulfite).[9] Its stability also reduces waste.

Note: Prices are indicative and can vary based on supplier, purity, and market conditions.

Environmental and Safety Profile

The environmental and safety aspects of these chemicals are critical considerations in modern industrial practices.

Aspect	Rongalite	Sodium Hydrosulfite	Thiourea Dioxide
Environmental Impact	Releases formaldehyde, a known carcinogen, upon decomposition. Contributes to Chemical Oxygen Demand (COD) in wastewater.	Decomposes to form sulfites and sulfates, contributing to the COD and Biochemical Oxygen Demand (BOD) of effluents.[10][11]	Considered more environmentally friendly and biodegradable.[9] Does not increase wastewater pollution load to the same extent as sulfur-based alternatives.
Workplace Safety	Suspected of causing genetic defects and damaging fertility.[12] Releases very toxic gas upon contact with acids.[12]	Can self-ignite in contact with moisture. Releases irritating sulfurous gases upon decomposition.[9]	More stable and does not pose the same flammability risk in contact with water as sodium hydrosulfite.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing the performance of these reducing agents. Below are representative experimental protocols for key industrial applications.

Vat Dyeing of Cotton Fabric with Sodium Hydrosulfite

Objective: To dye cotton fabric with a vat dye using sodium hydrosulfite as the reducing agent.

Materials:

• 100% Cotton fabric

• Vat dye (e.g., C.I. Vat Green 1)

• Sodium hydroxide (B78521) (Caustic soda)

• Sodium hydrosulfite (85-90% purity)

• Glacial acetic acid

• Soap solution

• Distilled water

Procedure:

• Preparation of Dyebath: Prepare a dyebath with a liquor ratio of 1:20 (fabric weight:water volume).

• Vatting:

  • Paste the required amount of vat dye with a small amount of water.

  • Add the dye paste to the dyebath.

  • Add the required amount of sodium hydroxide and run for 10 minutes.

  • Add the required amount of sodium hydrosulfite.

  • Raise the temperature to 60°C and maintain for 20 minutes to ensure complete reduction of the dye (the solution should turn a clear, often yellowish-green, "leuco" state).[9][13]

• Dyeing:

  • Immerse the pre-wetted cotton fabric in the dyebath.

  • Continue dyeing at 60°C for 45-60 minutes.[14]

• Oxidation:

  • Remove the fabric from the dyebath and expose it to air for 10-15 minutes to allow for oxidation. The original color of the dye will reappear.

  • Alternatively, treat the fabric in a bath containing an oxidizing agent like hydrogen peroxide or sodium perborate.

• Soaping:

  • Rinse the fabric thoroughly.

  • Treat the fabric in a soap solution (2 g/L) at boiling temperature for 15-20 minutes to remove unfixed dye and improve fastness properties.[9]

• Final Rinsing and Drying:

  • Rinse the fabric with hot and then cold water.

  • Dry the fabric.

Diagram of Vat Dyeing Process:

Caption: Workflow of the vat dyeing process for cotton fabric.

Discharge Printing on Cotton with Rongalite

Objective: To create a white discharge print on a reactive-dyed cotton fabric using Rongalite.

Materials:

• Reactive-dyed 100% cotton fabric

• Rongalite C (Sodium Formaldehyde Sulfoxylate)

• Thickener (e.g., Sodium Alginate)

• Urea (B33335)

• Glycerin

• Sodium Carbonate

• Titanium Dioxide (for white discharge)

• Distilled water

Procedure:

• Preparation of the Discharge Paste:

  • Prepare a stock thickening paste using sodium alginate and water.

  • To the thickener, add urea and glycerin and mix well.

  • In a separate container, dissolve Rongalite C in a small amount of warm water.

  • Slowly add the dissolved Rongalite C to the thickener paste while stirring continuously.

  • For a white discharge, add titanium dioxide to the paste and mix until a homogenous consistency is achieved.

• Printing:

  • Apply the discharge paste to the dyed fabric using a screen or block printing method.

• Drying:

  • Dry the printed fabric thoroughly at a low temperature (below 100°C) to avoid premature decomposition of the Rongalite.

• Steaming:

  • Steam the dried fabric at 102-105°C for 8-10 minutes in a steamer. This step activates the Rongalite to destroy the dye molecules in the printed areas.[5]

• Washing and Soaping:

  • Rinse the fabric thoroughly in cold water to remove the thickener and chemicals.

  • Soap the fabric at a high temperature (around 90°C) to remove any residual by-products and achieve a clear white.

• Final Rinsing and Drying:

  • Rinse the fabric with hot and then cold water.

  • Dry the fabric.

Diagram of Discharge Printing Process:

Caption: Workflow for discharge printing on cotton fabric using Rongalite.

Conclusion

The choice between Rongalite, sodium hydrosulfite, and thiourea dioxide for industrial applications is not straightforward and depends on a variety of factors including the specific application, cost constraints, performance requirements, and environmental and safety regulations.

• Sodium Hydrosulfite remains a popular choice due to its low initial cost, but its instability and environmental concerns may lead to higher overall costs in terms of consumption and wastewater treatment.

• Rongalite offers better stability than sodium hydrosulfite but comes with the significant drawback of releasing formaldehyde, a major health and environmental concern.

• Thiourea Dioxide emerges as a strong contender, particularly for industries focused on sustainability and high performance. Its high reducing power, stability, and more favorable environmental profile can lead to lower consumption, less waste, and a safer working environment, potentially offsetting its higher upfront cost.

For researchers and professionals in drug development, where precision, stability, and safety are paramount, thiourea dioxide may be the most suitable choice despite its cost. For large-scale industrial applications, a thorough cost-in-use analysis that considers all aspects of the process is essential to determine the most cost-effective and sustainable option.

References

• 1. Rongalite - Wikipedia [en.wikipedia.org]
• 2. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 3. Decomposition Behavior of Sodium Hydrosulfite in Batchwise Vat Dyeing -Textile Science and Engineering | 학회 [koreascience.kr]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. rongalite.com [rongalite.com]
• 8. rongdachemical.com [rongdachemical.com]
• 9. Thiourea Dioxide vs Sodium Hydrosulphite [dasteck.com]
• 10. Reduction of COD, BOD, wastewater load in textile and finishing mills. [drpetry.de]
• 11. Reduction of COD and BOD from Textile Wastewater Using Activated Charcoal [accscience.com]
• 12. betakim.com.tr [betakim.com.tr]
• 13. Thiourea Dioxide-Hongye Holding Group-Environmental-Chemical [en.hongyechem.com]
• 14. akikdyechem.com [akikdyechem.com]

Safety & Regulatory Compliance

Safe Disposal of Sodium Hydroxymethanesulfinate: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of laboratory chemicals is paramount. Sodium hydroxymethanesulfinate, also known as Rongalite, requires careful management due to its potential health hazards and chemical reactivity. This guide provides essential, step-by-step procedures for its proper disposal, ensuring the safety of laboratory personnel and environmental protection.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle sodium hydroxymethanesulfinate with appropriate personal protective equipment (PPE). This compound is suspected of causing genetic defects and damage to fertility or an unborn child.[1][2] It can also cause serious eye and skin irritation, as well as respiratory irritation.[3]

Required Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Impervious chemical-resistant gloves.
Eye Protection	Tightly fitting safety goggles or a face shield.[4]
Body Protection	Protective clothing or a lab coat.
Respiratory	Use in a well-ventilated area. A NIOSH-approved respirator is recommended if dust is generated.[3][5]

Step-by-Step Disposal Procedure

Disposal of sodium hydroxymethanesulfinate and its containers must be conducted in compliance with all applicable local, state, and federal regulations. The primary method of disposal is through an authorized hazardous waste collection service.

Step 1: Segregation and Labeling

• Do not mix sodium hydroxymethanesulfinate waste with other chemicals, especially acids or strong oxidizing agents.[1][6][7][8][9] Contact with acids can liberate highly toxic gas.[1][5]

• Keep the waste in its original container whenever possible, or in a clearly labeled, sealed, and compatible container.[1]

• Label the container clearly as "Hazardous Waste: Sodium Hydroxymethanesulfinate."

Step 2: Managing Spills In the event of a spill, follow these procedures:

• For Dry Spills:

  • Immediately alert personnel in the area.

  • Wearing full PPE, gently sweep or scoop the material to avoid generating dust.[3]

  • Place the collected material into a sealed, labeled container for disposal.[3]

• For Wet Spills:

  • Contain the spill to prevent it from entering drains or water courses.[3]

  • Use an absorbent material to collect the liquid.

  • Shovel or vacuum the absorbed material into a labeled container for disposal.[3]

• Decontamination:

  • After removing the bulk of the spill, wash the affected area thoroughly with large amounts of water.[3]

  • Prevent the runoff from entering drains.

Step 3: Final Disposal

• Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][2][3]

Chemical Hazard and Disposal Summary

The following table summarizes key quantitative and qualitative data for the safe handling and disposal of sodium hydroxymethanesulfinate.

Parameter	Value / Information	Source
CAS Number	149-44-0 (anhydrous), 6035-47-8 (dihydrate)	[1][5]
GHS Hazard Statements	H315, H319, H335, H341, H361	[1][2][3]
Incompatibilities	Strong oxidizing agents, Acids	[6][7][8][9]
Hazardous Decomposition	Contact with acids liberates very toxic gas.	[1][5]
Disposal Method	Dispose of as hazardous waste via an approved disposal plant.	[1][2][3]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of sodium hydroxymethanesulfinate waste.

Caption: Workflow for the safe disposal of sodium hydroxymethanesulfinate.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Sodium Hydroxymethanesulfinate | 6035-47-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. echemi.com [echemi.com]
• 5. Sodium hydroxymethanesulfinate MSDS CasNo.149-44-0 [lookchem.com]
• 6. Sodium hydroxymethanesulfonate Sodium formaldehyde bisulfite SDS GHS, MSDS Sheet [sodiumformaldehydebisulfitehydroxymethanesulfonate.com]
• 7. Sodium hydroxymethanesulphinate | 149-44-0 [chemicalbook.com]
• 8. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]

Safeguarding Your Research: Essential Safety and Handling Protocols for Sodium Hydroxymethanesulfinate

For Immediate Implementation: This guide provides critical, direct guidance for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of Sodium Hydroxymethanesulfinate. Adherence to these protocols is essential for ensuring laboratory safety and procedural integrity.

Sodium hydroxymethanesulfinate, while a valuable reagent, presents potential hazards requiring stringent safety measures. It may cause skin and serious eye irritation, as well as respiratory irritation.[1] Furthermore, it is suspected of causing genetic defects and of damaging fertility or the unborn child.[2][3]

Personal Protective Equipment (PPE): A Non-Negotiable Requirement

When handling Sodium hydroxymethanesulfinate, the use of appropriate personal protective equipment is mandatory to minimize exposure and ensure personal safety.

PPE Category	Specific Recommendations
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields or chemical safety goggles.[1][4] A face shield may be necessary for operations where splashing is a risk.
Skin Protection	Wear impervious clothing, such as a lab coat or overalls, and a PVC apron to prevent skin contact.[1][4]
Hand Protection	Wear suitable chemical-impermeable protective gloves.[2][3][4] Always wash hands with soap and water after handling.[1]
Respiratory Protection	Use in a well-ventilated area.[1] If exposure limits are exceeded or irritation is experienced, a full-face respirator is necessary.[4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Sodium hydroxymethanesulfinate is crucial for safety and to maintain the integrity of the compound.

1. Preparation and Handling:

• Ventilation: Always handle Sodium hydroxymethanesulfinate in a well-ventilated area.[1][4]

• Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[1]

• Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands thoroughly after handling the substance.[1]

• Dust Prevention: Minimize dust generation during handling.[1][4]

2. Storage:

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][3][4] Polyethylene or polypropylene (B1209903) containers are suitable.[1]

• Incompatibilities: Store away from incompatible materials such as strong oxidizing agents and acids.[2][3][5][6] Contact with acids liberates very toxic gas.[2][3][7]

• Labeling: Ensure all containers are clearly labeled.[1]

3. Spill Management:

• Minor Spills:

  • Clean up spills immediately.[1]

  • Use dry clean-up procedures and avoid generating dust.[1]

  • Wear protective clothing, gloves, safety glasses, and a dust respirator.[1]

  • Collect the spilled material and place it in a clean, dry, sealable, labeled container for disposal.[1]

• Major Spills:

  • Evacuate the area and alert emergency services.[1]

  • Control personal contact by wearing appropriate protective clothing.[1]

  • Prevent the spillage from entering drains or water courses.[1]

4. Disposal:

• Waste Disposal: Dispose of contents and containers at an authorized hazardous or special waste collection point in accordance with local, state, and federal regulations.[1][2]

• Container Handling: Do not mix with other waste. Handle uncleaned containers as you would the product itself.[2]

Experimental Workflow for Safe Handling of Sodium Hydroxymethanesulfinate

Caption: Workflow for the safe handling and disposal of Sodium hydroxymethanesulfinate.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Sodium hydroxymethanesulfinate MSDS CasNo.149-44-0 [lookchem.com]
• 4. echemi.com [echemi.com]
• 5. ataman-chemicals.com [ataman-chemicals.com]
• 6. SODIUM HYDROXYMETHANESULFINATE - Ataman Kimya [atamanchemicals.com]
• 7. Sodium hydroxymethanesulfinate | CAS#:149-44-0 | Chemsrc [chemsrc.com]